16-Carboxymitragynine

Core Science & Biosynthesis

The Discovery and Characterization of 16-Carboxymitragynine: A Metabolite of Mitragynine

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

16-Carboxymitragynine is a recognized metabolite of mitragynine (B136389), the primary psychoactive alkaloid in Mitragyna speciosa (kratom). This document provides a comprehensive technical overview of the discovery and characterization of 16-carboxymitragynine. Contrary to a naturally occurring alkaloid, current scientific literature indicates that 16-carboxymitragynine is a product of in vivo and in vitro metabolism of mitragynine. This whitepaper details the metabolic pathways, the specific cytochrome P450 (CYP450) enzymes responsible for its formation, and the analytical methodologies employed for its identification and quantification in biological matrices. All quantitative data are presented in structured tables, and detailed experimental protocols are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a clear understanding of the underlying processes.

Introduction: The Metabolic Fate of Mitragynine

Mitragynine, an indole (B1671886) alkaloid, is the most abundant psychoactive compound in the leaves of the kratom plant.[1] Its complex pharmacology and metabolism have been a subject of intense research. While numerous alkaloids have been isolated directly from kratom, 16-carboxymitragynine has been identified as a product of metabolic processes, primarily through the hydrolysis of the methyl ester group of mitragynine.[2] This biotransformation is a crucial aspect of understanding the pharmacokinetics and overall physiological effects of mitragynine.

Discovery of 16-Carboxymitragynine as a Metabolite

The discovery of 16-carboxymitragynine arose from studies investigating the metabolic fate of mitragynine in biological systems. In vitro studies utilizing human liver microsomes (HLM) and recombinant cytochrome P450 enzymes have been instrumental in elucidating the metabolic pathways.[3][4] These studies have demonstrated that mitragynine undergoes extensive metabolism, leading to the formation of several metabolites, including 16-carboxymitragynine.[3] Its presence has also been confirmed in urine samples from individuals who have consumed kratom.[5][6]

In Vitro Metabolism Studies

The primary evidence for the formation of 16-carboxymitragynine comes from in vitro experiments designed to simulate human metabolism.

Experimental Protocol: In Vitro Metabolism of Mitragynine in Human Liver Microsomes (HLM)

This protocol is a synthesized representation of methodologies described in the scientific literature.[3]

• Incubation Mixture Preparation: A typical incubation mixture contains mitragynine (e.g., 10 µM final concentration), human liver microsomes (e.g., 1 mg/mL protein), and a phosphate (B84403) buffer (e.g., 0.1 M, pH 7.4).

• Initiation of Reaction: The metabolic reaction is initiated by the addition of an NADPH-regenerating system.

• Incubation: The mixture is incubated at 37°C for a specified period (e.g., 60 minutes) with gentle agitation.

• Termination of Reaction: The reaction is stopped by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate the proteins.

• Sample Preparation for Analysis: The mixture is centrifuged to pellet the precipitated proteins. The supernatant, containing the metabolites, is then collected, evaporated to dryness, and reconstituted in a suitable solvent for analysis.

• Analytical Detection: The metabolites are identified and quantified using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) or liquid chromatography-quadrupole/time of flight-mass spectrometry (LC-Q/TOF-MS).[5][7]

Experimental Workflow for In Vitro Metabolism

Caption: Workflow for the in vitro metabolism of mitragynine.

Role of Cytochrome P450 Enzymes

Specific cytochrome P450 enzymes are responsible for the biotransformation of mitragynine to 16-carboxymitragynine. Studies using recombinant CYP enzymes have identified CYP2D6, CYP2C19, and CYP2C18 as the key enzymes involved in this metabolic pathway.[5][7]

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

Caption: Enzymatic conversion of mitragynine to 16-carboxymitragynine.

Isolation and Characterization from Biological Samples

As 16-carboxymitragynine is not isolated from the kratom plant, the "isolation" process refers to its extraction and purification from biological matrices, such as urine, for analytical purposes.

Experimental Protocol: Extraction of 16-Carboxymitragynine from Urine

This protocol is a generalized representation of methods for analyzing mitragynine metabolites in urine.[8]

• Sample Pre-treatment: Urine samples may undergo enzymatic hydrolysis (e.g., using β-glucuronidase) to deconjugate phase II metabolites.[6]

• Solid-Phase Extraction (SPE): The pre-treated urine sample is passed through an SPE cartridge (e.g., a mixed-mode cation exchange cartridge).

• Washing: The cartridge is washed with a series of solvents to remove interfering substances.

• Elution: 16-carboxymitragynine and other metabolites are eluted from the cartridge using a suitable solvent mixture (e.g., a mixture of an organic solvent and a strong base).

• Sample Concentration: The eluate is evaporated to dryness and reconstituted in a mobile phase-compatible solvent.

• Analytical Characterization: The extracted metabolites are then analyzed using chromatographic and spectrometric techniques.

Workflow for Extraction from Urine

Caption: Workflow for the extraction of 16-carboxymitragynine from urine.

Quantitative Data

Quantitative data on 16-carboxymitragynine is primarily in the context of its formation as a metabolite and its analytical detection.

Table 1: Analytical and Metabolic Data for 16-Carboxymitragynine

Parameter	Value/Information	Source
Chemical Formula	C₂₂H₂₈N₂O₄	[9]
Molar Mass	384.5 g/mol	[9]
Metabolic Pathway	Hydrolysis of mitragynine	[2]
Primary Metabolizing Enzymes	CYP2D6, CYP2C19, CYP2C18	[5][7]
Biological Matrix for Detection	Urine	[6]
Analytical Techniques	LC-MS/MS, LC-Q/TOF-MS	[5][7]

Conclusion

The discovery and characterization of 16-carboxymitragynine are centered on its role as a metabolite of mitragynine. Scientific evidence to date does not support its natural occurrence in Mitragyna speciosa. The elucidation of its formation through the action of specific CYP450 enzymes is a significant step in understanding the complete metabolic profile of mitragynine. The experimental protocols and analytical methods detailed in this whitepaper provide a foundation for further research into the pharmacokinetics and physiological relevance of this and other kratom alkaloids. Continued investigation is essential for a comprehensive understanding of the safety and efficacy of kratom and its constituents.

References

• 1. Mitragynine - Wikipedia [en.wikipedia.org]
• 2. Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. academic.oup.com [academic.oup.com]
• 5. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mitragyna speciosa: Clinical, Toxicological Aspects and Analysis in Biological and Non-Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]

The Role of 16-Carboxymitragynine in Kratom Pharmacology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

16-Carboxymitragynine is a recognized phase I metabolite of mitragynine (B136389), the principal psychoactive alkaloid in Mitragyna speciosa (kratom). Formed through the hydrolysis of the methyl ester at the C-16 position, this metabolic conversion is primarily mediated by cytochrome P450 enzymes, specifically CYP2D6, CYP2C19, and CYP2C18. Despite its established identity as a metabolite, a comprehensive review of the current scientific literature reveals a significant void in the pharmacological characterization of 16-Carboxymitragynine. To date, there is no publicly available quantitative data on its binding affinity (Ki), functional potency (EC50), or efficacy (Emax) at opioid or other central nervous system receptors. This technical guide synthesizes the existing knowledge on the formation and detection of 16-Carboxymitragynine, contextualizes its place within the broader metabolism of mitragynine, and highlights the current limitations in understanding its pharmacological role. Furthermore, this guide provides standardized experimental protocols for key assays that would be essential for the future characterization of 16-Carboxymitragynine's activity.

Introduction

Mitragyna speciosa, commonly known as kratom, contains a complex array of over 40 structurally related alkaloids, with mitragynine being the most abundant. The pharmacological effects of kratom, which range from stimulant-like at low doses to opioid-like at higher doses, are primarily attributed to mitragynine and its metabolite, 7-hydroxymitragynine.[1] The biotransformation of mitragynine in the body leads to several metabolites, including 16-Carboxymitragynine. Understanding the pharmacological profile of each metabolite is crucial for a complete comprehension of kratom's overall effects, its potential for therapeutic applications, and its safety profile.

Metabolic Formation of 16-Carboxymitragynine

16-Carboxymitragynine is a product of phase I metabolism, specifically through the hydrolysis of the methylester group at the C-16 position of the mitragynine molecule.[1] This biotransformation is catalyzed by several cytochrome P450 (CYP) isoenzymes.

Involved Cytochrome P450 Isoforms

In vitro studies utilizing recombinant human CYP enzymes have identified the specific isoforms responsible for the formation of 16-Carboxymitragynine from mitragynine. The primary enzymes involved are:

• CYP2D6 [2][3]

• CYP2C19 [2][3]

• CYP2C18 [2][3]

The involvement of these polymorphic enzymes suggests potential inter-individual variability in the metabolic profile of mitragynine, which could influence the overall pharmacological response to kratom consumption.

Quantitative Pharmacological Data

A thorough review of the scientific literature reveals a conspicuous absence of quantitative pharmacological data for 16-Carboxymitragynine. No studies to date have published its binding affinity (Ki), functional potency (EC50), or efficacy (Emax) at any opioid, adrenergic, serotonergic, or other receptors. One study screened 16-Carboxymitragynine for its potential to inhibit carboxylesterase 1 (CES1) and found no significant inhibitory activity.[4]

To provide a comparative context, the following table summarizes the opioid receptor binding affinities and functional activities of mitragynine and its major active metabolite, 7-hydroxymitragynine.

Table 1: Opioid Receptor Binding Affinities and Functional Activity of Mitragynine and 7-Hydroxymitragynine

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)	Efficacy (Emax, % vs DAMGO)
Mitragynine	µ-opioid	161 - 230	307.5 - 339	34 - 65
δ-opioid	>1000	-	-
κ-opioid	198 - >1000	-	-
7-Hydroxymitragynine	µ-opioid	7.16 - 14	7.6 - 34.5	47
δ-opioid	236	-	-
κ-opioid	74.1	-	-
Data compiled from multiple sources. The range of values reflects inter-study variability.

Experimental Protocols

The following are detailed, generalized methodologies for key experiments that would be necessary to characterize the pharmacological profile of 16-Carboxymitragynine.

Radioligand Binding Assay for Opioid Receptors

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound (e.g., 16-Carboxymitragynine) for opioid receptors.

4.1.1. Materials

• Cell membranes expressing the opioid receptor of interest (µ, δ, or κ)

• Radioligand with high affinity and selectivity for the target receptor (e.g., [³H]DAMGO for µ-opioid, [³H]DPDPE for δ-opioid, [³H]U69,593 for κ-opioid)

• Test compound (16-Carboxymitragynine) at various concentrations

• Non-specific binding control (e.g., Naloxone at a high concentration)

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

4.1.2. Procedure

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the incubation buffer, cell membranes, and either the test compound, buffer (for total binding), or non-specific binding control.

• Add the radioligand to all wells to initiate the binding reaction.

• Incubate the plate at a controlled temperature (e.g., 25°C) for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Wash the filters rapidly with ice-cold incubation buffer to remove any non-specifically bound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay for Opioid Receptor Agonism

This protocol determines the functional activity (EC50 and Emax) of a test compound by measuring its ability to inhibit forskolin-stimulated cAMP production in cells expressing the opioid receptor of interest.

4.2.1. Materials

• HEK293 or CHO cells stably expressing the opioid receptor of interest (Gi-coupled)

• Test compound (16-Carboxymitragynine) at various concentrations

• Forskolin (B1673556) (an adenylyl cyclase activator)

• Reference agonist (e.g., DAMGO for µ-opioid)

• Cell culture medium

• cAMP assay kit (e.g., HTRF, ELISA, or BRET-based)

• Plate reader compatible with the chosen assay kit

4.2.2. Procedure

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Replace the culture medium with a stimulation buffer.

• Pre-incubate the cells with various concentrations of the test compound or reference agonist for a short period.

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Generate concentration-response curves by plotting the inhibition of forskolin-stimulated cAMP levels against the log concentration of the test compound.

• Determine the EC50 (the concentration of the compound that produces 50% of its maximal effect) and Emax (the maximum effect as a percentage of the effect of the reference agonist) using non-linear regression analysis.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathways of mitragynine to its major metabolites.

Caption: Workflow for radioligand binding assays.

Caption: Workflow for cAMP functional assays.

Conclusion and Future Directions

16-Carboxymitragynine is an established but pharmacologically uncharacterized metabolite of mitragynine. Its formation via CYP2D6, CYP2C19, and CYP2C18 highlights a potential source of variability in the human response to kratom. The complete absence of data regarding its interaction with opioid and other receptors represents a significant knowledge gap in the field of kratom pharmacology. It is imperative for future research to focus on the synthesis or isolation of 16-Carboxymitragynine in quantities sufficient for comprehensive pharmacological profiling. Elucidating the binding and functional activity of this metabolite will be essential for a more complete understanding of kratom's complex pharmacology, its safety profile, and the therapeutic potential of its individual alkaloids. The experimental protocols provided herein offer a roadmap for such investigations.

References

• 1. Mitragynine - Wikipedia [en.wikipedia.org]
• 2. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An in vitro evaluation of kratom (Mitragyna speciosa) on the catalytic activity of carboxylesterase 1 (CES1) - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic conversion of mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa), to its metabolite, 16-carboxymitragynine. This document details the enzymatic pathways, experimental methodologies for their elucidation, and a summary of the current state of quantitative understanding.

Introduction

Mitragynine is extensively metabolized in the liver, primarily by cytochrome P450 (CYP) enzymes, leading to a variety of phase I and phase II metabolites.[1][2] One of the key phase I metabolic reactions is the hydrolysis of the methyl ester group at the C-16 position of mitragynine, resulting in the formation of 16-carboxymitragynine.[1][3] Understanding this metabolic pathway is crucial for comprehending the pharmacokinetics, pharmacodynamics, and potential drug-drug interactions of mitragynine.

The Metabolic Pathway: From Mitragynine to 16-Carboxymitragynine

The conversion of mitragynine to 16-carboxymitragynine is a hydrolysis reaction. In vitro studies utilizing recombinant human cytochrome P450 enzymes have identified the specific isoforms responsible for this biotransformation.

The primary enzymes mediating this reaction are:

• CYP2D6 [4][5]

• CYP2C19 [4][5]

• CYP2C18 [4][5]

The metabolic pathway can be visualized as follows:

Metabolic conversion of Mitragynine to 16-Carboxymitragynine.

Quantitative Data

A critical aspect of understanding any metabolic pathway is the quantitative analysis of enzyme kinetics, specifically the Michaelis-Menten constant (Km) and the maximum reaction velocity (Vmax). These parameters provide insights into the affinity of the enzyme for the substrate and the maximum rate of the metabolic conversion.

It is important to note that while the enzymes responsible for the formation of 16-carboxymitragynine have been identified, specific Km and Vmax values for this particular metabolic reaction are not yet available in the peer-reviewed literature.

For context and comparison, the following table summarizes the available kinetic data for other major metabolic pathways of mitragynine.

Substrate/Inhibitor	Enzyme	Parameter	Value	Reference(s)
Mitragynine	CYP2D6	Ki (inhibition)	12.86 µM	[6]
Mitragynine	CYP2C19	Ki (inhibition)	61.48 µM	[6]
9-O-demethylmitragynine Formation	CYP3A4	Km	1.37 µM	[7]
9-O-demethylmitragynine Formation	CYP3A4	Vmax	0.0931 nmol/min/mg protein	[7]

Experimental Protocols

The identification of the metabolic pathway from mitragynine to 16-carboxymitragynine has been achieved through a combination of in vitro experiments using recombinant enzymes and advanced analytical techniques. Below are detailed methodologies adapted from the key literature.

In Vitro Metabolism with Recombinant CYP Enzymes

This protocol is based on the methodology described by Basiliere and Kerrigan (2020).[5]

Objective: To identify the specific CYP450 isoforms responsible for the metabolism of mitragynine to 16-carboxymitragynine.

Materials:

• Mitragynine standard

• Recombinant human CYP450 enzymes (CYP2D6, CYP2C19, CYP2C18, and a panel of other CYPs for screening)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• Acetonitrile (ACN) for reaction termination

• Internal standard (e.g., mitragynine-d3)

Procedure:

• Incubation Preparation: Prepare incubation mixtures in microcentrifuge tubes containing the phosphate buffer, the specific recombinant CYP enzyme, and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixtures at 37°C for a short period (e.g., 5-10 minutes) to allow the system to equilibrate.

• Initiation of Reaction: Initiate the metabolic reaction by adding mitragynine (at a specified concentration, e.g., 10 µM) to each tube.

• Incubation: Incubate the reaction mixtures at 37°C for a defined period (e.g., 60 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction: Terminate the reaction by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate the proteins.

• Sample Preparation: Centrifuge the terminated reaction mixtures to pellet the precipitated proteins. Transfer the supernatant to a new tube for analysis.

• Analysis: Analyze the supernatant using a validated analytical method, such as LC-QTOF-MS, to identify and quantify the formation of 16-carboxymitragynine.

Workflow Diagram:

Workflow for in vitro metabolism of mitragynine.

Analytical Quantification by LC-QTOF-MS

This protocol is a generalized procedure based on methods described for the analysis of mitragynine and its metabolites.[3][5]

Objective: To separate, identify, and quantify mitragynine and 16-carboxymitragynine in in vitro samples.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient program to achieve separation of mitragynine and its metabolites.

• Flow Rate: e.g., 0.3 mL/min

• Column Temperature: e.g., 40°C

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: e.g., 3.5 kV

• Source Temperature: e.g., 120°C

• Desolvation Temperature: e.g., 350°C

• Acquisition Mode: Full scan MS and targeted MS/MS (product ion scan) for confirmation.

  • Full Scan Range: e.g., m/z 100-1000

  • Targeted MS/MS: Precursor ions for mitragynine (m/z 399.2) and 16-carboxymitragynine (m/z 385.2) are selected for fragmentation.

Data Analysis:

• Identification of 16-carboxymitragynine is based on its accurate mass measurement and the fragmentation pattern in the MS/MS spectrum, compared to a reference standard if available.

• Quantification is typically performed by integrating the peak area of the extracted ion chromatogram for the respective compound and comparing it to a calibration curve prepared with known concentrations of the analyte.

Conclusion

The metabolic conversion of mitragynine to 16-carboxymitragynine is a significant pathway in the phase I metabolism of this alkaloid, mediated by CYP2D6, CYP2C19, and CYP2C18. While the enzymatic players have been identified through in vitro studies with recombinant enzymes, a key area for future research is the determination of the specific enzyme kinetics (Km and Vmax) for this reaction. Such quantitative data will be invaluable for developing accurate pharmacokinetic models of mitragynine and for predicting the potential for drug-drug interactions, thereby enhancing the safety and therapeutic understanding of this complex natural product. The experimental protocols outlined in this guide provide a solid foundation for researchers to further investigate this and other metabolic pathways of mitragynine.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory effect of mitragynine on human cytochrome P450 enzyme activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative and Qualitative Analysis of Mitragynine in Kratom (Mitragyna Speciosa) by GC-MS, LC-MS/MS and UPLC-PDA | Journal of Regulatory Science [regsci-ojs-tamu.tdl.org]
• 4. researchgate.net [researchgate.net]
• 5. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine | National Institute of Justice [nij.ojp.gov]
• 6. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 7. librarysearch.st-andrews.ac.uk [librarysearch.st-andrews.ac.uk]

The Role of Cytochrome P450 Enzymes in the Formation of 16-Carboxymitragynine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa), undergoes extensive metabolism in the human body, leading to a variety of metabolites. One of these is 16-carboxymitragynine, a product of the hydrolysis of the methyl ester group of mitragynine. This technical guide provides an in-depth overview of the crucial role played by cytochrome P450 (CYP) enzymes in this metabolic transformation. While the complete quantitative kinetic data for this specific pathway remains an area of active research, this document summarizes the current understanding of the key enzymes involved, presents generalized experimental protocols for their investigation, and visualizes the metabolic pathways and experimental workflows.

Introduction

The metabolism of mitragynine is a complex process involving multiple enzymatic pathways, significantly influencing its pharmacokinetic and pharmacodynamic profiles. The formation of 16-carboxymitragynine represents a key step in the phase I metabolism of the parent compound. Understanding the specific cytochrome P450 isoenzymes responsible for this conversion is critical for predicting potential drug-drug interactions, assessing inter-individual variability in metabolism, and guiding the development of safer, more effective therapeutics derived from Kratom alkaloids.

Cytochrome P450 Enzymes Involved in 16-Carboxymitragynine Formation

In vitro studies utilizing recombinant human cytochrome P450 enzymes have identified three primary isoforms responsible for the conversion of mitragynine to 16-carboxymitragynine.

• CYP2D6 : This enzyme is a major contributor to the formation of 16-carboxymitragynine.[1][2]

• CYP2C19 : Studies have shown that CYP2C19 is also involved in the production of this metabolite.[1][2]

• CYP2C18 : This isoform has been identified as another contributor to the formation of 16-carboxymitragynine.[2]

It is important to note that while these enzymes are primarily responsible for the formation of 16-carboxymitragynine, other CYP enzymes, such as CYP3A4, are heavily involved in the metabolism of mitragynine to other significant metabolites like 7-hydroxymitragynine (B600473) and 9-O-demethylmitragynine.[1][2][3]

Quantitative Data

A comprehensive review of the current scientific literature reveals a notable gap in specific quantitative kinetic data (such as Km and Vmax values) for the formation of 16-carboxymitragynine by individual CYP isoforms. While studies have qualitatively identified the responsible enzymes, detailed enzymatic kinetic parameters for this specific metabolic reaction have not been extensively reported in a consolidated format. The following table summarizes the qualitative findings.

Metabolite	Precursor	Catalyzing Enzyme(s)	Quantitative Data Availability
16-Carboxymitragynine	Mitragynine	CYP2D6, CYP2C19, CYP2C18	Limited to qualitative identification

Further research is required to establish the precise kinetic parameters of each contributing enzyme to better understand their relative contributions and the overall efficiency of this metabolic pathway.

Experimental Protocols

The following sections outline generalized experimental protocols for investigating the in vitro metabolism of mitragynine to 16-carboxymitragynine. These protocols are based on methodologies commonly employed in drug metabolism studies.

In Vitro Incubation with Recombinant CYP Enzymes

This experiment aims to identify the specific CYP isoforms responsible for the metabolism of mitragynine to 16-carboxymitragynine.

Materials:

• Mitragynine

• Recombinant human CYP enzymes (CYP2D6, CYP2C19, CYP2C18, and others for broader screening)

• NADPH-regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

• Incubator/water bath (37°C)

• Acetonitrile (B52724) (or other suitable organic solvent) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Prepare Incubation Mixtures: In microcentrifuge tubes, combine the phosphate buffer, the specific recombinant CYP enzyme, and the NADPH-regenerating system.

• Pre-incubation: Pre-incubate the mixtures at 37°C for a short period (e.g., 5-10 minutes) to allow the system to equilibrate.

• Initiate Reaction: Add mitragynine (at a predetermined concentration) to each tube to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixtures at 37°C for a specific time course (e.g., 0, 15, 30, 60 minutes).

• Terminate Reaction: Stop the reaction at each time point by adding a cold organic solvent, such as acetonitrile. This will precipitate the proteins.

• Sample Preparation: Centrifuge the tubes to pellet the precipitated protein. Transfer the supernatant to a new tube for analysis.

• LC-MS/MS Analysis: Analyze the supernatant for the presence and quantity of 16-carboxymitragynine using a validated LC-MS/MS method.

Metabolite Quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the quantitative analysis of 16-carboxymitragynine.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic acid).

• Flow Rate: Dependent on the column dimensions.

• Injection Volume: Typically in the range of 1-10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (+ESI)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for both 16-carboxymitragynine and an appropriate internal standard must be determined and optimized.

• Source Parameters: Parameters such as ion spray voltage, temperature, and gas flows should be optimized for maximum sensitivity.

Data Analysis:

• A calibration curve is constructed by analyzing a series of known concentrations of a 16-carboxymitragynine analytical standard.

• The concentration of 16-carboxymitragynine in the experimental samples is determined by comparing its peak area ratio to the internal standard against the calibration curve.

Visualizations

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

Caption: Metabolic conversion of mitragynine to 16-carboxymitragynine by CYP enzymes.

Experimental Workflow for Identifying CYP Enzyme Involvement

Caption: Workflow for identifying CYP enzymes in 16-carboxymitragynine formation.

Conclusion

The formation of 16-carboxymitragynine from mitragynine is a metabolic process primarily mediated by the cytochrome P450 enzymes CYP2D6, CYP2C19, and CYP2C18. While this has been qualitatively established, a significant opportunity exists for future research to determine the specific enzyme kinetics of this conversion. Such data will be invaluable for developing a more complete understanding of mitragynine's metabolic fate and its potential for drug interactions. The experimental protocols and workflows outlined in this guide provide a solid foundation for researchers to further investigate this important area of Kratom pharmacology.

References

• 1. researchgate.net [researchgate.net]
• 2. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]

16-Carboxymitragynine: A Technical Overview of its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine is a primary metabolite of mitragynine, the most abundant alkaloid in the plant Mitragyna speciosa, commonly known as kratom.[1][2] As a product of phase I metabolism, this compound is formed through the hydrolysis of the methyl ester group at the C-16 position of mitragynine.[3] This biotransformation is primarily mediated by cytochrome P450 enzymes, specifically CYP2D6, CYP2C19, and CYP2C18.[4][5] Understanding the chemical and physical properties of 16-Carboxymitragynine is crucial for elucidating the complete pharmacological and toxicological profile of kratom and its constituents. This technical guide provides a summary of the currently available data on 16-Carboxymitragynine.

Chemical and Physical Data

While comprehensive experimental data for 16-Carboxymitragynine is limited in publicly accessible literature, the following tables summarize its known chemical identifiers and physicochemical properties.

Identifier	Value	Source
IUPAC Name	(αE,2S,3S,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydro-8-methoxy-α-(methoxymethylene)-indolo[2,3-a]quinolizine-2-acetic acid	[6]
CAS Number	1224429-90-6	[6]
Molecular Formula	C22H28N2O4	[6]
Molecular Weight	384.5 g/mol	[6]

Physical Property	Value	Source
Appearance	Crystalline solid	[6]
Solubility	Soluble in methanol	[6]
Melting Point	Data not available
Boiling Point	Data not available
pKa	Data not available

Spectroscopic Data

Experimental Protocols

Synthesis of 16-Carboxymitragynine

A detailed, peer-reviewed experimental protocol for the chemical synthesis of 16-Carboxymitragynine is not currently available in the scientific literature. However, its formation as a metabolite suggests that a potential synthetic route would involve the selective hydrolysis of the methyl ester of mitragynine.

Purification

Purification of 16-Carboxymitragynine from biological matrices for analytical purposes is typically achieved using solid-phase extraction (SPE) followed by high-performance liquid chromatography (HPLC).

Opioid Receptor Binding and Functional Assays

Specific experimental protocols for assessing the binding affinity and functional activity of 16-Carboxymitragynine at opioid receptors have not been published. Standard methodologies for these assays are described below as a general reference.

Radioligand Binding Assay (General Protocol):

• Membrane Preparation: Membranes from cells stably expressing the opioid receptor subtype of interest (μ, δ, or κ) are prepared.

• Assay Buffer: A suitable buffer (e.g., Tris-HCl) containing protease inhibitors is used.

• Competition Assay: Membranes are incubated with a fixed concentration of a radiolabeled opioid ligand (e.g., [³H]-DAMGO for μ-opioid receptor) and varying concentrations of 16-Carboxymitragynine.

• Incubation and Termination: The reaction is incubated to allow for binding equilibrium, followed by rapid filtration to separate bound from unbound radioligand.

• Quantification: The amount of bound radioactivity is measured by liquid scintillation counting.

• Data Analysis: The IC50 value (concentration of 16-Carboxymitragynine that inhibits 50% of radioligand binding) is determined and converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

G-Protein Activation Assay (e.g., [³⁵S]GTPγS Binding Assay - General Protocol):

• Membrane Preparation: Similar to the binding assay, membranes from cells expressing the opioid receptor are used.

• Assay Buffer: A buffer containing GDP, MgCl₂, and NaCl is prepared.

• Assay Reaction: Membranes are incubated with varying concentrations of 16-Carboxymitragynine in the presence of [³⁵S]GTPγS.

• Incubation and Termination: The reaction is incubated to allow for G-protein activation and binding of [³⁵S]GTPγS, followed by filtration.

• Quantification: The amount of bound [³⁵S]GTPγS is quantified.

• Data Analysis: The EC50 (concentration producing 50% of the maximal response) and Emax (maximal effect) are determined to assess agonist activity.

β-Arrestin Recruitment Assay (General Protocol):

• Cell Culture: Cells co-expressing the opioid receptor and a β-arrestin fusion protein (e.g., with a reporter enzyme or fluorescent protein) are used.

• Ligand Stimulation: Cells are treated with varying concentrations of 16-Carboxymitragynine.

• Detection: The recruitment of β-arrestin to the activated receptor is measured by detecting the reporter signal (e.g., luminescence or fluorescence).

• Data Analysis: The EC50 and Emax values for β-arrestin recruitment are calculated.

Signaling Pathways

Metabolic Pathway of 16-Carboxymitragynine Formation

16-Carboxymitragynine is a product of the phase I metabolism of mitragynine. The metabolic conversion is primarily an ester hydrolysis reaction.

Metabolic conversion of mitragynine.

Hypothetical Opioid Receptor Signaling

Due to the lack of experimental data on the pharmacological activity of 16-Carboxymitragynine at opioid receptors, the following diagrams represent hypothetical signaling pathways that could be investigated.

Hypothetical G-Protein Signaling Pathway:

If 16-Carboxymitragynine acts as an agonist at a Gi/o-coupled opioid receptor, it would be expected to inhibit adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.

Hypothetical Gi/o-coupled signaling cascade.

Hypothetical β-Arrestin Recruitment Pathway:

Upon binding to an opioid receptor, 16-Carboxymitragynine could also potentially induce the recruitment of β-arrestin, leading to receptor desensitization, internalization, and activation of distinct signaling pathways.

Hypothetical β-arrestin recruitment process.

Conclusion

16-Carboxymitragynine is a known metabolite of mitragynine, a key psychoactive component of kratom. While its basic chemical identity is established, a significant gap exists in the scientific literature regarding its detailed physicochemical properties, a validated synthetic protocol, and, most critically, its pharmacological profile at opioid and other receptors. The absence of quantitative binding and functional data prevents a definitive understanding of its potential contribution to the overall effects of kratom. Further research is imperative to fully characterize 16-Carboxymitragynine and to ascertain its role in the complex pharmacology of Mitragyna speciosa. The experimental protocols and hypothetical signaling pathways presented herein provide a framework for future investigations into this important metabolite.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mitragynine - Wikipedia [en.wikipedia.org]
• 3. The Chemical and Pharmacological Properties of Mitragynine and Its Diastereomers: An Insight Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]

16-Carboxymitragynine: A Comprehensive Technical Guide to its Role as a Biomarker for Kratom Use

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of 16-carboxymitragynine as a specific and reliable biomarker for the consumption of kratom (Mitragyna speciosa). Kratom, a plant native to Southeast Asia, contains the psychoactive alkaloid mitragynine (B136389), which undergoes extensive metabolism in the human body. The identification of unique metabolic products is crucial for developing robust analytical methods to monitor kratom use. This document details the metabolic pathway of mitragynine to 16-carboxymitragynine, presents quantitative data from toxicological studies, outlines detailed experimental protocols for its detection and quantification, and discusses its significance in the context of drug development and forensic toxicology.

Introduction

Kratom (Mitragyna speciosa) has gained global attention for its complex pharmacological effects, which are primarily attributed to its abundant indole (B1671886) alkaloid, mitragynine. Traditionally used for its stimulant and analgesic properties, kratom is now also used for self-managing pain and opioid withdrawal.[1] As the prevalence of kratom use increases, so does the need for accurate and reliable methods to detect its consumption in biological samples. While mitragynine itself can be detected, its metabolites can offer a longer detection window and provide more definitive evidence of ingestion and metabolic processing. Among these, 16-carboxymitragynine, a product of Phase I metabolism, has emerged as a promising biomarker. This guide explores the scientific basis and practical application of using 16-carboxymitragynine for this purpose.

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

Mitragynine is extensively metabolized in the liver, primarily by cytochrome P450 (CYP) enzymes.[2][3] The formation of 16-carboxymitragynine involves the hydrolysis of the methyl ester group at the C-16 position of mitragynine. This metabolic step is a key transformation that leads to a more polar compound, facilitating its eventual excretion.

The primary CYP450 isoenzymes responsible for the formation of 16-carboxymitragynine have been identified as CYP2D6, CYP2C19, and CYP2C18.[2][3] Following its formation, 16-carboxymitragynine can undergo further Phase II metabolism, specifically glucuronidation, to form 16-carboxymitragynine glucuronide, which is then excreted in the urine.[4]

Metabolic conversion of mitragynine to 16-carboxymitragynine and its subsequent glucuronidation.

Quantitative Data and Toxicological Findings

The detection and quantification of 16-carboxymitragynine, along with other kratom alkaloids and metabolites, are essential for interpreting toxicological results. Analytical methods, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), have been developed and validated for this purpose.

While specific concentration ranges for 16-carboxymitragynine in the urine of kratom users are still being extensively researched, studies have established validated quantification limits for mitragynine and its main metabolites in various biological matrices. For instance, a validated LC-MS/MS method for the simultaneous quantification of 11 kratom alkaloids, including mitragynine and its metabolites, in human plasma reported a lower limit of quantification (LLOQ) of 0.5 ng/mL and an upper limit of quantification (ULOQ) of 400 ng/mL.[5] In urine, mitragynine has been quantified in a range from 1.00 to 500.00 ng/mL.[6][7] The concentration of 16-carboxymitragynine is expected to vary depending on factors such as the dose of kratom consumed, individual metabolic differences, and the time of sample collection relative to the last use.

Analyte	Matrix	Method	LLOQ	ULOQ	Reference
Mitragynine & Metabolites	Human Plasma	LC-MS/MS	0.5 ng/mL	400 ng/mL	[5]
Mitragynine	Human Urine	LC-MS/MS	1.00 ng/mL	500.00 ng/mL	[6][7]
Mitragynine	Rat Plasma	LC-MS/MS	0.2 ng/mL	1000 ng/mL	[8]
Mitragynine	Human Blood	Online SPE-LC-MS/MS	1.0 ng/mL	-	[9]
Mitragynine	Human Urine	Online SPE-LC-MS/MS	2.0 ng/mL	-	[9]

Experimental Protocols

The reliable detection of 16-carboxymitragynine in biological samples, particularly urine, requires a robust and validated analytical methodology. The following section outlines a typical workflow based on enzymatic hydrolysis followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis.

A typical experimental workflow for the analysis of 16-carboxymitragynine in urine.

Sample Preparation: Enzymatic Hydrolysis

Due to the significant conjugation of 16-carboxymitragynine to glucuronic acid in Phase II metabolism, an enzymatic hydrolysis step is crucial to cleave the glucuronide moiety and allow for the detection of the parent metabolite.[10][11]

• Sample Aliquoting: Pipette a defined volume (e.g., 200 µL) of the urine sample into a clean microcentrifuge tube.

• Internal Standard Addition: Fortify the sample with an appropriate internal standard (e.g., a deuterated analog of mitragynine or a structurally similar compound) to correct for matrix effects and variations in extraction efficiency.

• Buffering: Add a suitable buffer (e.g., 200 µL of 50 mM potassium phosphate (B84403) buffer, pH 6.0) to optimize the enzyme activity.

• Enzyme Addition: Add β-glucuronidase enzyme (e.g., from Helix pomatia) to the buffered sample. The amount of enzyme should be sufficient to ensure complete hydrolysis (e.g., 20,000 units per sample).

• Incubation: Vortex the mixture gently and incubate at a controlled temperature (e.g., 38°C) for a sufficient duration (e.g., 3 hours) to allow for complete hydrolysis.[7]

• Termination of Reaction: After incubation, allow the samples to cool to room temperature. The reaction can be stopped by the addition of a strong base (e.g., 500 µL of 0.1 M NaOH), which also prepares the sample for subsequent extraction steps.[7]

Sample Extraction: Solid Phase Extraction (SPE)

Solid Phase Extraction is a common technique for cleaning up the sample and concentrating the analyte of interest prior to LC-MS/MS analysis.

• Column Conditioning: Condition a polymeric SPE cartridge (e.g., HyperSep Retain PEP) with an organic solvent (e.g., 1 mL of methanol).

• Column Equilibration: Equilibrate the SPE cartridge with an aqueous solution (e.g., 1 mL of deionized water).

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned and equilibrated SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 1 mL of 5% methanol (B129727) in water) to remove interfering substances.

• Elution: Elute the analyte of interest, including 16-carboxymitragynine, with a stronger organic solvent (e.g., 1 mL of methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase used for the LC-MS/MS analysis.

LC-MS/MS Analysis

The final step involves the separation and detection of 16-carboxymitragynine using a Liquid Chromatography-Tandem Mass Spectrometry system.

• Chromatographic Separation:

  • Column: A C18 or phenyl-hexyl analytical column is typically used for the separation of kratom alkaloids and their metabolites.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid) is commonly employed.

  • Flow Rate: A typical flow rate is in the range of 0.3-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for 16-carboxymitragynine and the internal standard.

  • Data Acquisition and Analysis: The data is acquired and processed using the instrument's software to generate chromatograms and quantify the concentration of 16-carboxymitragynine based on the calibration curve.

Significance in Drug Development and Forensic Science

The identification and quantification of 16-carboxymitragynine hold significant value in several scientific domains:

• Pharmacokinetic Studies: In the development of potential therapeutics derived from kratom alkaloids, understanding the metabolic fate of the parent compound is essential. Monitoring 16-carboxymitragynine can provide crucial data on the rate and extent of mitragynine metabolism, its half-life, and excretion profile.

• Forensic Toxicology: As a unique metabolite, 16-carboxymitragynine serves as a definitive biomarker of kratom consumption. Its presence in a biological sample confirms that mitragynine has been ingested and metabolized by the body, which can be critical in medico-legal investigations.

• Clinical Monitoring: In clinical settings where kratom use may be a factor in a patient's condition, the ability to specifically test for its metabolites can aid in diagnosis and treatment.

Conclusion

16-Carboxymitragynine is a key metabolite of mitragynine and a valuable biomarker for confirming kratom use. Its detection and quantification, facilitated by robust analytical methods such as LC-MS/MS coupled with enzymatic hydrolysis, provide a reliable means for monitoring kratom consumption in both research and applied settings. As interest in the pharmacology and toxicology of kratom continues to grow, the role of 16-carboxymitragynine as a specific biomarker will become increasingly important for drug development professionals, researchers, and forensic scientists. Further studies are warranted to establish definitive concentration ranges of this metabolite in various populations of kratom users to enhance the interpretative power of toxicological findings.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine | National Institute of Justice [nij.ojp.gov]
• 4. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 5. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS | CoLab [colab.ws]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 10. researchgate.net [researchgate.net]
• 11. Identification of metabolites and potential biomarkers of kratom in urine [pubmed.ncbi.nlm.nih.gov]

The Elusive Metabolite: A Technical Guide to the Natural Occurrence of 16-Carboxymitragynine in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine is a phase I metabolite of mitragynine (B136389), the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom.[1][2][3] Understanding the prevalence and characteristics of this metabolite in biological systems is crucial for comprehensive toxicological assessments, metabolism studies, and the development of analytical methods for detecting kratom use. This technical guide provides an in-depth overview of the current scientific knowledge regarding the natural occurrence of 16-Carboxymitragynine, its detection in biological samples, and the experimental protocols employed for its analysis.

Metabolic Pathway and Enzymology

The biotransformation of mitragynine to 16-Carboxymitragynine is a metabolic process primarily mediated by the cytochrome P450 (CYP) enzyme system.[4][5][6] Specifically, in vitro studies utilizing recombinant human CYP enzymes have identified CYP2D6, CYP2C19, and CYP2C18 as the key isoforms responsible for the formation of this metabolite.[4][5][6] This metabolic step involves the hydrolysis of the methyl ester group at the C-16 position of the mitragynine molecule.

Metabolic conversion of mitragynine.

Quantitative Data on Natural Occurrence

The detection of 16-Carboxymitragynine in biological samples, particularly urine, is challenging due to its low concentrations and extensive conjugation. The majority of this metabolite is present in a glucuronidated form, making it less readily detectable in standard toxicological screens without a hydrolysis step.[1][7]

One study of unhydrolyzed postmortem urine samples found 16-Carboxymitragynine in only a small fraction of cases, underscoring its low prevalence in its free form. The available quantitative data is summarized in the table below.

Biological Matrix	Sample Type	Number of Cases	Detection Frequency	Concentration Range (ng/mL)	Analytical Method	Reference
Urine	Postmortem (unhydrolyzed)	16	2/16 (12.5%)	Not Reported	LC-Q/TOF-MS

Note: The limited quantitative data highlights the need for further research to establish typical concentration ranges of 16-Carboxymitragynine in various biological matrices following kratom consumption.

Experimental Protocols for Detection and Quantification

The analysis of 16-Carboxymitragynine in biological samples typically involves a multi-step process encompassing sample preparation, chromatographic separation, and mass spectrometric detection.

I. Sample Preparation: Solid-Phase Extraction (SPE) and Enzymatic Hydrolysis

Due to the polar nature of 16-Carboxymitragynine and its extensive glucuronidation, a robust sample preparation protocol is essential.

Objective: To extract the metabolite from the biological matrix and to cleave the glucuronide conjugate to enable the detection of the parent metabolite.

Materials:

• Biological sample (e.g., urine)

• Internal standard (e.g., mitragynine-d3)

• Phosphate (B84403) buffer (pH ~6.8)

• β-glucuronidase (from E. coli or H. pomatia)

• Mixed-mode solid-phase extraction (SPE) cartridges

• Methanol (B129727)

• Dichloromethane

• Isopropanol

• Ammonium (B1175870) hydroxide

• Formic acid

Protocol:

• Sample Fortification: Spike the biological sample with an appropriate internal standard.

• Buffering: Add phosphate buffer to the sample to adjust the pH to the optimal range for enzymatic activity (~6.8).

• Enzymatic Hydrolysis: Add β-glucuronidase solution to the buffered sample. Incubate the mixture at an elevated temperature (e.g., 37-55°C) for a sufficient period (e.g., 2-18 hours) to ensure complete hydrolysis of the glucuronide conjugate.[7][8]

• SPE Cartridge Conditioning: Condition the mixed-mode SPE cartridge by sequentially washing with methanol and water.

• Sample Loading: Load the hydrolyzed sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a sequence of solvents to remove interfering substances. A typical wash sequence may include deionized water followed by an acidic organic solvent.

• Elution: Elute the analyte of interest using a basic organic solvent mixture, such as dichloromethane/isopropanol/ammonium hydroxide.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., mobile phase) for LC-MS/MS analysis.

II. Analytical Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the high sensitivity and specificity required for the quantification of low-concentration metabolites like 16-Carboxymitragynine.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase A: Water with an additive such as formic acid or ammonium formate.

• Mobile Phase B: Acetonitrile or methanol with a similar additive.

• Gradient: A gradient elution is typically employed, starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analyte.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis.

• Precursor Ion > Product Ions: Specific mass transitions for 16-Carboxymitragynine and the internal standard need to be determined and optimized. For 16-Carboxymitragynine (C₂₁H₂₄N₂O₄, molecular weight: 384.43 g/mol ), the protonated molecule [M+H]⁺ at m/z 385.2 would be selected as the precursor ion. Product ions would be generated through collision-induced dissociation and monitored for quantification and confirmation.

General analytical workflow.

Signaling Pathways

Currently, there is a significant gap in the scientific literature regarding the specific signaling pathways modulated by 16-Carboxymitragynine. The pharmacological and toxicological research on kratom alkaloids has predominantly focused on the parent compound, mitragynine, and its more potent metabolite, 7-hydroxymitragynine. These compounds are known to interact with opioid receptors and modulate downstream G-protein signaling pathways. However, the pharmacological activity and the potential engagement of 16-Carboxymitragynine with any specific cellular signaling cascades have not been elucidated. Further research is warranted to determine if this metabolite possesses any significant biological activity.

Conclusion

16-Carboxymitragynine is a naturally occurring, albeit minor, metabolite of mitragynine found in biological samples of individuals who have consumed kratom. Its detection is complicated by low concentrations and extensive glucuronidation, necessitating specialized analytical techniques involving enzymatic hydrolysis and sensitive LC-MS/MS methods. The quantitative data on its prevalence remains limited, and its pharmacological activity and interaction with signaling pathways are yet to be explored. This guide provides a foundational understanding for researchers and scientists in the field, highlighting the current state of knowledge and underscoring the areas where further investigation is critically needed.

References

• 1. Enzyme Hydrolysis Workflow for Analyzing Drugs of Abuse in Urine by LC-MS/MS [restek.com]
• 2. researchgate.net [researchgate.net]
• 3. The Chemical and Pharmacological Properties of Mitragynine and Its Diastereomers: An Insight Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitragynine - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. kurabiotech.com [kurabiotech.com]

Preliminary Toxicological Assessment of 16-Carboxymitragynine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available scientific information regarding the metabolic formation of 16-carboxymitragynine and the toxicological profile of its parent compound, mitragynine (B136389). As of the latest literature review, there is a significant lack of direct toxicological data for 16-carboxymitragynine itself. The information on mitragynine is presented as a proxy and for contextual understanding. All data herein is intended for research and informational purposes only and should not be interpreted as a complete safety assessment.

Introduction

16-Carboxymitragynine is a primary metabolite of mitragynine, the most abundant psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. As the use and study of kratom and its alkaloids continue to expand, understanding the toxicological profiles of its metabolites is of critical importance for assessing its overall safety. This technical guide synthesizes the current knowledge on the formation of 16-carboxymitragynine and provides a preliminary toxicological overview by examining the available data for its parent compound, mitragynine.

Metabolic Formation and Detection of 16-Carboxymitragynine

16-Carboxymitragynine is formed during Phase I metabolism of mitragynine through hydrolysis of the methyl ester group at the C16 position. This biotransformation is primarily mediated by specific Cytochrome P450 (CYP) enzymes in the liver.

Enzymatic Contribution to 16-Carboxymitragynine Formation

Studies utilizing recombinant human CYP enzymes have identified the key contributors to the formation of 16-carboxymitragynine from mitragynine. The primary enzymes involved are:

• CYP2D6

• CYP2C19

• CYP2C18 [1]

The involvement of these polymorphic enzymes suggests that the rate and extent of 16-carboxymitragynine formation may vary between individuals.

Experimental Protocol: In Vitro Metabolism of Mitragynine using Recombinant CYP Enzymes

The identification of CYP enzymes responsible for the metabolism of mitragynine to 16-carboxymitragynine typically involves the following protocol:

• Incubation: Mitragynine is incubated with a panel of recombinant human CYP450 enzymes (e.g., rCYP2D6, rCYP2C19, rCYP2C18, etc.) in an appropriate buffer system.

• Cofactor Addition: The reaction is initiated by the addition of an NADPH-regenerating system.

• Time and Temperature: The incubation is carried out for a specified time (e.g., 60 minutes) at 37°C.

• Reaction Termination: The reaction is stopped by the addition of a quenching solvent, such as ice-cold acetonitrile.

• Sample Preparation: The samples are centrifuged to precipitate proteins, and the supernatant is collected for analysis.

• LC-MS/MS Analysis: The formation of 16-carboxymitragynine and other metabolites is detected and quantified using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1]

Detection in Biological Samples

16-Carboxymitragynine has been identified as a metabolite in human urine samples from kratom users. Its detection is typically achieved through enzymatic hydrolysis to release any conjugated forms, followed by solid-phase extraction and analysis by LC-MS/MS. However, it is often found in lower concentrations compared to other metabolites like 9-O-demethylmitragynine.

Metabolic pathway of mitragynine.

Toxicological Profile of Mitragynine (Parent Compound)

In the absence of direct toxicological data for 16-carboxymitragynine, the following sections summarize the available in vitro toxicological data for its parent compound, mitragynine. This information provides a foundational understanding of the potential toxicities that may be associated with its metabolites.

In Vitro Cytotoxicity

The cytotoxic potential of mitragynine has been evaluated in various human cell lines. The half-maximal inhibitory concentration (IC50) values are presented in the table below.

Cell Line	Assay Type	IC50 (µM)	Reference
SH-SY5Y (Neuroblastoma)	Not specified	75	[2]
HepG2 (Hepatocellular Carcinoma)	Not specified	42.11 ± 1.31	[3]
HEK-293 (Kidney)	Not specified	112.30 ± 17.59	[4][5]
HeLa (Cervical Cancer)	Not specified	210.04 ± 0.80	[4][5]
T47D (Breast Cancer)	MTT Assay	160.2 (63.80 µg/mL)	[6]

Experimental Protocol: MTT Cytotoxicity Assay

A common method to assess the cytotoxicity of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., mitragynine) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the media is removed, and MTT solution is added to each well. The plate is then incubated to allow for the conversion of MTT to formazan (B1609692) by viable cells.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined from the dose-response curve.[7]

Workflow for a typical MTT cytotoxicity assay.

Cardiotoxicity: hERG Channel Inhibition

Mitragynine has been shown to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel, which can be an indicator of potential cardiotoxicity.

Assay System	IC50 (nM)	Reference
HEK293-hERG1a/1b cells	332.70	[8]
hERG-transfected HEK293 cells	1620	[9]
hERG cRNA-injected Xenopus oocytes	1150	[9]

Experimental Protocol: Patch-Clamp Electrophysiology for hERG Channel Inhibition

The inhibitory effect of a compound on the hERG channel is typically assessed using patch-clamp electrophysiology.

• Cell Preparation: HEK293 cells stably expressing the hERG channel are used.

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition system.

• Voltage Protocol: A specific voltage-clamp protocol is applied to the cells to elicit hERG channel currents (IKr).

• Compound Application: The cells are perfused with a control solution, followed by solutions containing increasing concentrations of the test compound (e.g., mitragynine).

• Current Measurement: The hERG tail current is measured at each concentration.

• Data Analysis: The percentage of current inhibition is calculated for each concentration, and the IC50 value is determined from the concentration-response curve.[8]

Drug-Drug Interaction Potential: Cytochrome P450 Inhibition

Mitragynine has been demonstrated to inhibit several key CYP450 enzymes, indicating a potential for drug-drug interactions.

CYP Isoform	Substrate	IC50 (µM)	Ki (µM)	Inhibition Type	Reference
CYP2D6	Dextromethorphan	2.2	1.1	Competitive	[10]
CYP2C19	S-mephenytoin	10.5	-	-	[10]
CYP3A4/5	Midazolam	11.4	-	-	[11]
CYP2C9	-	9.70 ± 4.80	61.48	Noncompetitive	[1][12]
CYP2D6	-	0.45 ± 0.33	12.86	Noncompetitive	[1][12]
CYP3A4	-	41.32 ± 6.74	379.18	Competitive	[1][12]

Receptor Binding Profile of Mitragynine

The affinity of mitragynine for various receptors has been characterized to understand its pharmacological effects.

Receptor	Assay Type	Ki (nM)	Reference
µ-Opioid Receptor (MOR)	Radioligand Displacement	161
κ-Opioid Receptor (KOR)	Radioligand Displacement	198	[4]
δ-Opioid Receptor (DOR)	Radioligand Displacement	>10,000	[13]
α1A-Adrenergic Receptor	Radioligand Binding	1300 - 9290
α2A-Adrenergic Receptor	Radioligand Binding	1300 - 9290	[14]

Conclusion and Future Directions

The preliminary toxicological assessment of 16-carboxymitragynine is significantly hindered by a lack of direct safety and toxicity data. While its formation via the metabolism of mitragynine by CYP2D6, CYP2C19, and CYP2C18 is established, its own pharmacological and toxicological activities remain uncharacterized.

The provided in vitro toxicological data for the parent compound, mitragynine, reveals moderate cytotoxicity in various cell lines, inhibition of the hERG channel, and a notable potential for drug-drug interactions through the inhibition of key CYP450 enzymes. However, it cannot be assumed that 16-carboxymitragynine will exhibit a similar toxicological profile. The addition of a carboxylic acid moiety can significantly alter the physicochemical properties of a molecule, potentially affecting its solubility, membrane permeability, receptor binding, and overall toxicity.

Therefore, there is a critical need for future research to focus on the direct toxicological assessment of 16-carboxymitragynine. Key areas for investigation should include:

• In vitro cytotoxicity studies in relevant cell lines (e.g., hepatocytes, neurons, cardiomyocytes).

• Genotoxicity assays to assess its mutagenic potential.

• hERG channel inhibition assays to evaluate its cardiotoxic potential.

• CYP450 inhibition and induction studies to determine its potential for drug-drug interactions.

• Receptor binding and functional assays to understand its pharmacological activity.

A comprehensive understanding of the toxicological profile of 16-carboxymitragynine is essential for a complete safety assessment of kratom and its alkaloids.

References

• 1. Inhibitory effect of mitragynine on human cytochrome P450 enzyme activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phcogj.com [phcogj.com]
• 3. In-vitro hepatotoxic activity of mitragynine and paynantheine isolated from the leaves of Mitragyna speciosa Korth. (Kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Chemical and Pharmacological Properties of Mitragynine and Its Diastereomers: An Insight Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Chemical and Pharmacological Properties of Mitragynine and Its Diastereomers: An Insight Review [frontiersin.org]
• 6. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 7. mdpi.com [mdpi.com]
• 8. Mitragynine, an euphoric compound inhibits hERG1a/1b channel current and upregulates the complexation of hERG1a-Hsp90 in HEK293-hERG1a/1b cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mitragynine and its potential blocking effects on specific cardiac potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Mitragyna speciosa Korth toxicity: Experimental findings and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibitory effect of mitragynine on human cytochrome P450 enzyme activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetics of 16-Carboxymitragynine in Animal Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine, also referred to as mitragynine (B136389) acid, is a primary phase I metabolite of mitragynine, the most abundant alkaloid in the leaves of the kratom plant (Mitragyna speciosa). As the scientific community continues to investigate the therapeutic potential and safety profile of kratom and its alkaloids, understanding the pharmacokinetics of its major metabolites is of paramount importance. This technical guide provides a comprehensive overview of the available data on the pharmacokinetics of 16-carboxymitragynine in animal models, with a focus on quantitative data, experimental methodologies, and relevant metabolic pathways.

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

The biotransformation of mitragynine to 16-carboxymitragynine is a critical step in its metabolism. This conversion is catalyzed by specific cytochrome P450 (CYP) enzymes primarily in the liver. In vitro studies using recombinant human CYP enzymes have identified CYP2D6, CYP2C19, and CYP2C18 as the key enzymes responsible for this metabolic reaction.[1] The formation of 16-carboxymitragynine represents a detoxification pathway, as the addition of a carboxylic acid group generally increases the water solubility of the compound, facilitating its excretion from the body.

References

• 1. pubs.acs.org [pubs.acs.org]

biosynthesis of mitragynine metabolites including 16-Carboxymitragynine

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biosynthesis of mitragynine (B136389) metabolites, with a particular focus on 16-carboxymitragynine. Mitragynine, the primary psychoactive alkaloid in the leaves of the Southeast Asian plant Mitragyna speciosa (kratom), undergoes extensive metabolism in the human body, leading to a diverse array of metabolites with varying pharmacological activities. Understanding these metabolic pathways is crucial for the development of novel therapeutics and for assessing the safety and efficacy of kratom-based products.

Introduction to Mitragynine Metabolism

Mitragynine is primarily metabolized in the liver by cytochrome P450 (CYP) enzymes.[1][2] The metabolic transformations involve a series of Phase I reactions, including O-demethylation, oxidation, and hydrolysis of the methylester group.[1][3] These reactions produce a range of metabolites, some of which exhibit greater potency at opioid receptors than mitragynine itself. The subsequent Phase II metabolism involves the conjugation of these metabolites to form glucuronides and sulfates, facilitating their excretion.

Key Metabolic Pathways and Enzymes

The biosynthesis of mitragynine metabolites is a complex process involving multiple CYP isoforms. The primary pathways and the enzymes responsible are detailed below.

O-Demethylation

O-demethylation occurs at both the 9-methoxy and 17-methoxy groups of the mitragynine molecule.[1] 9-O-demethylmitragynine is a major metabolite and its formation is catalyzed by CYP3A4, CYP2D6, and CYP2C19.[4][5]

Oxidation

Oxidation is a critical step in the formation of several active metabolites. The most notable is the formation of 7-hydroxymitragynine (B600473), a potent opioid agonist, which is produced exclusively by CYP3A4.[4][6]

Hydrolysis and Carboxylation

The hydrolysis of the C-16 methylester group leads to the formation of 16-carboxymitragynine.[1][3] This reaction is catalyzed by the cytochrome P450 enzymes CYP2D6, CYP2C19, and CYP2C18.[4][6] Further metabolism can lead to the formation of 9-O-demethyl-16-carboxymitragynine, a reaction solely attributed to CYP2C19.[4][6]

The following diagram illustrates the primary metabolic pathways of mitragynine.

Primary metabolic pathways of mitragynine.

Quantitative Data on Mitragynine Metabolism

The following tables summarize key quantitative data related to the enzymatic metabolism of mitragynine.

Table 1: Michaelis-Menten Kinetic Parameters for 9-O-demethylmitragynine Formation

Enzyme Source	Km (μM)	Vmax (nmol/min/mg protein)	Reference
Human Liver S9 Fractions	1.37	0.0931	[1]

Table 2: Inhibition Constants (Ki) of Mitragynine for Human CYP Enzymes

CYP Isoform	Inhibition Type	Ki (μM)	Reference
CYP2D6	Noncompetitive	12.86
CYP2C9	Noncompetitive	61.48
CYP3A4	Competitive	379.18

Table 3: IC50 Values for Mitragynine Inhibition of Human CYP Enzymes

CYP Isoform	IC50 (μM)	Reference
CYP2D6	0.45
CYP2C9	9.70
CYP3A4	41.32

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of mitragynine metabolism.

In Vitro Metabolism of Mitragynine using Human Liver Microsomes (HLM)

This protocol describes a typical in vitro assay to study the metabolism of mitragynine in a complex enzymatic system.

Workflow for in vitro mitragynine metabolism assay.

Materials:

• Pooled Human Liver Microsomes (HLM)

• Mitragynine

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Ice-cold acetonitrile

• Microcentrifuge tubes

• Incubator shaker

Procedure:

• Prepare the incubation mixture by combining HLM, phosphate buffer, and mitragynine in a microcentrifuge tube.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the reaction mixture at 37°C with constant shaking.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex the samples and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the microsomal proteins.

• Carefully transfer the supernatant to a new tube for analysis.

• Analyze the supernatant using a validated LC-MS/MS method to identify and quantify mitragynine and its metabolites.

Analysis of Mitragynine Metabolites by LC-MS/MS

This protocol outlines a general procedure for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of mitragynine and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from low to high organic phase (acetonitrile) concentration.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 - 10 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for mitragynine and each targeted metabolite (e.g., 16-carboxymitragynine) need to be determined and optimized.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

The following diagram illustrates the logical workflow for LC-MS/MS analysis.

Logical workflow of LC-MS/MS analysis.

Conclusion

The biosynthesis of mitragynine metabolites is a multifaceted process mediated by a suite of cytochrome P450 enzymes. The formation of various metabolites, including the pharmacologically active 7-hydroxymitragynine and the hydrolyzed product 16-carboxymitragynine, significantly influences the overall pharmacological profile of kratom. A thorough understanding of these metabolic pathways, supported by robust in vitro and analytical methodologies, is paramount for the scientific and drug development communities to unlock the therapeutic potential of mitragynine and its derivatives while ensuring safety and predictability in clinical applications.

References

• 1. An in vitro evaluation on metabolism of mitragynine to 9-O-demethylmitragynine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ccorc.mmjoutcomes.org [ccorc.mmjoutcomes.org]
• 3. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of mitragynine in man - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers [frontiersin.org]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Enzymatic Hydrolysis of Mitragynine to 16-Carboxymitragynine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitragynine (B136389), the primary psychoactive alkaloid in Mitragyna speciosa (kratom), undergoes extensive metabolism in humans, leading to the formation of various metabolites. One key metabolic pathway is the hydrolysis of the methyl ester at the C-16 position to form 16-carboxymitragynine. This biotransformation is a critical aspect of mitragynine's pharmacokinetic profile and has implications for its physiological effects and potential drug-drug interactions. This technical guide provides a comprehensive overview of the enzymatic processes involved in the conversion of mitragynine to 16-carboxymitragynine, detailing the responsible enzymes, their kinetics, and the experimental protocols for their investigation.

Introduction

Mitragynine's complex pharmacology is influenced by its metabolic fate. The hydrolysis to 16-carboxymitragynine represents a significant Phase I metabolic reaction. Understanding the enzymes that catalyze this reaction, their efficiency, and the factors that can modulate their activity is crucial for predicting mitragynine's clearance, assessing its potential for drug-drug interactions, and developing a comprehensive understanding of its overall pharmacological profile. This guide summarizes the current scientific knowledge on this specific metabolic pathway.

Enzymatic Pathways of Mitragynine Hydrolysis

The conversion of mitragynine to 16-carboxymitragynine is primarily mediated by two main classes of enzymes: Cytochrome P450 (CYP) enzymes and carboxylesterases (CES).

Cytochrome P450 Enzymes

Several isoforms of the CYP450 family, predominantly located in the liver, have been identified as being capable of hydrolyzing mitragynine. In vitro studies using recombinant human CYP enzymes have demonstrated that CYP2D6, CYP2C19, and CYP2C18 are involved in the formation of 16-carboxymitragynine.[1][2]

Carboxylesterases

In addition to CYP enzymes, human carboxylesterase 1 (CES1), a major hepatic hydrolase, has been shown to metabolize mitragynine to 16-carboxymitragynine.[3] Mitragynine acts as a competitive inhibitor of CES1, suggesting a direct interaction with the enzyme's active site.[3]

The following diagram illustrates the primary enzymatic pathways for the hydrolysis of mitragynine.

Enzymatic hydrolysis of mitragynine to 16-carboxymitragynine.

Quantitative Data on Enzyme Kinetics

While the involvement of several enzymes has been established, detailed kinetic parameters for the formation of 16-carboxymitragynine are still emerging. The available data primarily focuses on the inhibition of these enzymes by mitragynine.

Enzyme	Parameter	Value	Substrate/Inhibitor	Reference
CES1	Ki	20.6 µM	Mitragynine (Competitive Inhibitor)	[3]
CYP2D6	Km	56.01 µM	Luciferin-ME	[4]
Vmax	0.0116 µM luciferin (B1168401) formed/min/pmol CYP	Luciferin-ME	[4]
CYP2C19	Km	4.627 µM	CEC	[5]
Vmax	2,087 RFU product/min/pmol P450	CEC	[5]

Note: The provided Km and Vmax values for CYP enzymes were determined using probe substrates, not mitragynine for the formation of 16-carboxymitragynine. Specific kinetic data for the hydrolysis of mitragynine to 16-carboxymitragynine by individual CYP isoforms is not yet available in the literature.

Experimental Protocols

The following sections outline generalized protocols for investigating the enzymatic hydrolysis of mitragynine. These should be adapted and optimized for specific experimental conditions.

In Vitro Metabolism with Recombinant Human CYP Enzymes

This protocol allows for the assessment of individual CYP isoforms in the metabolism of mitragynine.

4.1.1. Materials

• Recombinant human CYP enzymes (e.g., CYP2D6, CYP2C19, CYP2C18)

• Mitragynine

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction termination)

• Internal standard for LC-MS/MS analysis

4.1.2. Procedure

• Prepare a reaction mixture containing the recombinant CYP enzyme, potassium phosphate buffer, and mitragynine at various concentrations.

• Pre-incubate the mixture at 37°C for a short period.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a defined period (e.g., 30-60 minutes). Incubation times should be optimized to ensure linearity of product formation.

• Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the presence of 16-carboxymitragynine using a validated LC-MS/MS method.

Workflow for in vitro mitragynine metabolism assay with recombinant CYPs.

In Vitro Metabolism with Human Liver Microsomes (HLM) or S9 Fractions

This protocol assesses the overall hepatic metabolism of mitragynine, including the contributions of various enzymes present in the liver fractions.

4.2.1. Materials

• Pooled human liver microsomes (HLM) or S9 fractions

• Mitragynine

• NADPH regenerating system

• Potassium phosphate buffer (pH 7.4)

• UDPGA (for S9 fractions to assess glucuronidation)

• Acetonitrile

• Internal standard

4.2.2. Procedure

• Follow a similar procedure as described for recombinant CYP enzymes, substituting the recombinant enzymes with HLM or S9 fractions.

• For S9 fractions, the inclusion of co-factors like UDPGA can provide insights into Phase II conjugation of the newly formed metabolite.

• Incubation times and protein concentrations should be optimized to maintain linearity of the reaction.

Carboxylesterase Activity Assay

This protocol is designed to specifically measure the contribution of carboxylesterases to mitragynine hydrolysis.

4.3.1. Materials

• Human liver S9 fractions or recombinant human CES1

• Mitragynine

• Tris-HCl buffer (pH 7.4)

• Specific CES inhibitors (e.g., bis-p-nitrophenyl phosphate - BNPP) for control experiments

• Acetonitrile

• Internal standard

4.3.2. Procedure

• Prepare a reaction mixture containing the enzyme source (S9 or recombinant CES1), buffer, and mitragynine.

• To confirm CES-mediated activity, run parallel experiments with a known CES inhibitor.

• Initiate the reaction and incubate at 37°C.

• Terminate the reaction and process the samples as described previously for LC-MS/MS analysis.

LC-MS/MS Quantification of Mitragynine and 16-Carboxymitragynine

A sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential for the accurate quantification of mitragynine and its metabolite.

4.4.1. Chromatographic Conditions (Example)

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol (B129727) with 0.1% formic acid).

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

4.4.2. Mass Spectrometry Conditions (Example)

• Ionization Mode: Positive electrospray ionization (ESI+).

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (illustrative):

  • Mitragynine: Q1 (precursor ion) -> Q3 (product ion)

  • 16-Carboxymitragynine: Q1 (precursor ion) -> Q3 (product ion)

  • Internal Standard: Q1 (precursor ion) -> Q3 (product ion)

  • Specific m/z values for precursor and product ions need to be determined by direct infusion of analytical standards.

Generalized workflow for LC-MS/MS analysis.

Conclusion

The enzymatic hydrolysis of mitragynine to 16-carboxymitragynine is a key metabolic pathway involving multiple cytochrome P450 enzymes and carboxylesterase 1. While the contributing enzymes have been identified, a complete quantitative understanding of their relative contributions and the precise kinetics of this transformation requires further investigation. The experimental protocols outlined in this guide provide a framework for researchers to conduct these crucial studies. A deeper understanding of this metabolic pathway will be invaluable for the safe and effective development of any potential therapeutic applications of mitragynine and for assessing the health implications of kratom use.

References

• 1. researchgate.net [researchgate.net]
• 2. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An in vitro evaluation of kratom (Mitragyna speciosa) on the catalytic activity of carboxylesterase 1 (CES1) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitory effect of mitragynine on human cytochrome P450 enzyme activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of the Effects of Mitragyna speciosa Alkaloid Extract on Cytochrome P450 Enzymes Using a High Throughput Assay - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Metabolic Maze: A Technical Guide to the Phase I Metabolism of Mitragynine

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the critical Phase I metabolic pathways of mitragynine (B136389), the primary psychoactive alkaloid in Mitragyna speciosa (kratom). Understanding the biotransformation of mitragynine is paramount for predicting its pharmacokinetic profile, potential drug-drug interactions, and overall safety. This document provides a consolidated overview of the key cytochrome P450 (CYP) enzymes involved, the primary metabolites formed, quantitative metabolic data, and detailed experimental protocols for in vitro analysis.

Executive Summary

Mitragynine undergoes extensive Phase I metabolism in the liver, primarily mediated by the cytochrome P450 enzyme system.[1][2][3] The dominant enzyme responsible for its clearance is CYP3A4, with smaller contributions from CYP2D6, CYP2C19, and CYP2C9.[1][2] Key metabolic transformations include O-demethylation and oxidation, leading to the formation of several metabolites, most notably 7-hydroxymitragynine (B600473) and 9-O-demethylmitragynine.[1][4] The formation of 7-hydroxymitragynine, a potent opioid agonist, is exclusively catalyzed by CYP3A4, highlighting the critical role of this enzyme in the pharmacological activity of kratom.[4][5][6] This guide synthesizes the current knowledge, presenting quantitative data in accessible tables and illustrating complex processes through detailed diagrams.

Cytochrome P450 Enzymes in Mitragynine Metabolism

The biotransformation of mitragynine is a multi-enzyme process. While several CYP isoforms can metabolize the alkaloid, their contributions are not equal. In vitro studies using human liver microsomes (HLMs) and recombinant human CYP enzymes (rCYPs) have elucidated the specific roles of each major enzyme.

CYP3A4 is the principal enzyme involved in the metabolic clearance of mitragynine.[1][2] It is responsible for several oxidative transformations, including the formation of the pharmacologically significant 7-hydroxymitragynine.[2][4] Other enzymes, including CYP2D6, CYP2C19, and CYP2C9, play secondary roles, contributing to the formation of various demethylated and oxidative metabolites.[1][4] Notably, CYP2D6 and CYP2C19, along with CYP3A4, contribute to the production of 9-O-demethylmitragynine, one of the most abundant metabolites found in vitro and in the urine of kratom users.[4][5][6]

Quantitative Contribution of CYP Isoforms

The following table summarizes the involvement of specific CYP450 enzymes in the formation of key Phase I metabolites of mitragynine.

Metabolite	Catalyzing CYP450 Enzymes	Primary Contributor	Minor Contributors	Reference
7-Hydroxymitragynine	CYP3A4	CYP3A4	-	[4][5][6]
9-O-Demethylmitragynine	CYP3A4, CYP2D6, CYP2C19	CYP3A4	CYP2D6, CYP2C19	[4][5][6][7]
16-Carboxymitragynine	CYP2D6, CYP2C19, CYP2C18	Not specified	CYP2D6, CYP2C19, CYP2C18	[4][5]
9-O-Demethyl-16-carboxymitragynine	CYP2C19	CYP2C19	-	[4][5]
General Metabolism	CYP3A4, CYP2D6, CYP2C9	CYP3A4	CYP2D6, CYP2C9	[1][2]

Primary Phase I Metabolic Pathways and Metabolites

Phase I metabolism of mitragynine primarily involves O-demethylation at the 9-methoxy group and oxidation at various positions on the molecule.[1][3] These reactions introduce or expose functional groups, preparing the molecule for subsequent Phase II conjugation reactions.

The key Phase I metabolic pathways are:

• Hydroxylation: The addition of a hydroxyl group, most notably at the 7-position to form 7-hydroxymitragynine. This metabolite is of particular interest as it is a more potent µ-opioid receptor agonist than mitragynine itself.[6]

• O-Demethylation: The removal of a methyl group from the methoxy (B1213986) ethers, primarily at the C9 position to form 9-O-demethylmitragynine.[1][4]

• Oxidation & Hydrolysis: The hydrolysis of the C16 methylester group followed by oxidation results in the formation of 16-carboxymitragynine.[3][4]

A total of thirteen metabolites have been identified in in vitro systems, with O-demethylated and mono-oxidative products being the most prominent.[1][2]

Fig. 1: Phase I metabolic pathways of mitragynine.

Enzyme Kinetic Data

Understanding the enzyme kinetics provides insight into the efficiency of metabolic pathways. The following table presents available kinetic parameters for a major metabolic conversion.

Reaction	Enzyme Source	Km (µM)	Vmax (nmol/min/mg protein)	Reference
Mitragynine → 9-O-Demethylmitragynine	Human Liver S9	1.37	0.0931	[8]

Experimental Protocols

The characterization of mitragynine's metabolism relies heavily on in vitro assays using human liver subcellular fractions. Below is a representative protocol for determining the metabolic stability and metabolite profile of mitragynine in human liver microsomes (HLMs).

Protocol: In Vitro Metabolism of Mitragynine using Human Liver Microsomes

Objective: To identify the metabolites of mitragynine and determine the primary CYP450 enzymes involved in its metabolism using pooled human liver microsomes.

Materials:

• Mitragynine

• Pooled Human Liver Microsomes (HLMs)

• Potassium Phosphate (B84403) Buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)[7]

• Magnesium Chloride (MgCl₂)[9]

• Selective CYP450 chemical inhibitors (e.g., Ketoconazole for CYP3A4, Quinidine for CYP2D6)

• Acetonitrile or other organic solvent (for reaction termination)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system for analysis[4][6]

Procedure:

• Preparation: Thaw pooled HLMs on ice. Prepare a master mix containing phosphate buffer and the NADPH regenerating system.

• Pre-incubation: In microcentrifuge tubes, add the HLM suspension to the master mix. Add mitragynine to achieve the desired final concentration (e.g., 1-50 µM). For inhibitor studies, add the specific inhibitor to the respective tubes. Pre-incubate the mixture for 5-10 minutes at 37°C to equilibrate.

• Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed solution of the NADPH regenerating system cofactor (e.g., NADP+) to each tube.[7]

• Incubation: Incubate the reaction mixtures at 37°C with gentle agitation for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).[7]

• Reaction Termination: Stop the reaction at each time point by adding a volume of ice-cold organic solvent (e.g., 200 µL of acetonitrile). This precipitates the microsomal proteins.

• Sample Processing: Vortex the terminated reaction mixtures vigorously. Centrifuge at high speed (e.g., >3000 rpm) for 5-10 minutes to pellet the precipitated protein.

• Analysis: Carefully transfer the supernatant to new vials for analysis. Use a validated LC-MS/MS method to separate, identify, and quantify the remaining mitragynine and its formed metabolites.[4][6]

• Data Interpretation: Compare the metabolite profile and formation rates in the absence and presence of specific CYP inhibitors to determine the contribution of each enzyme to mitragynine's metabolism.

Fig. 2: Workflow for in vitro mitragynine metabolism assay.

Conclusion and Future Directions

The Phase I metabolism of mitragynine is predominantly a CYP3A4-driven process, supplemented by the activity of CYP2D6 and CYP2C19, leading to a variety of oxidative and demethylated metabolites. The formation of the highly active 7-hydroxymitragynine by CYP3A4 is a critical step that significantly influences the overall pharmacological profile of kratom. The provided data and protocols offer a foundational guide for researchers in pharmacology and drug development. Future research should focus on further quantifying the kinetic parameters for all major metabolic pathways, exploring inter-individual variability due to genetic polymorphisms in CYP enzymes, and fully elucidating the potential for clinically significant drug-drug interactions.

References

• 1. Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Mitragynine - Wikipedia [en.wikipedia.org]
• 4. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. academic.oup.com [academic.oup.com]
• 7. An in vitro evaluation on metabolism of mitragynine to 9-O-demethylmitragynine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An in vitro evaluation on metabolism of mitragynine to 9-O-demethylmitragynine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. digitalcommons.wustl.edu [digitalcommons.wustl.edu]

Identification of Novel Mitragynine Metabolites in Urine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for identifying novel metabolites of mitragynine (B136389), the primary psychoactive alkaloid in Mitragyna speciosa (kratom), in human urine. It details the metabolic pathways, experimental protocols for sample preparation and analysis, and presents the identified metabolites in a structured format.

Introduction to Mitragynine Metabolism

Mitragynine undergoes extensive metabolism in the human body, primarily in the liver, before being excreted in the urine.[1] The metabolic process involves both Phase I and Phase II reactions. Phase I reactions include oxidation, demethylation, and hydrolysis, which are primarily carried out by cytochrome P450 (CYP450) enzymes, with CYP3A4 being the predominant enzyme, followed by minor contributions from CYP2D6 and CYP2C9.[2][3][4] Phase II reactions involve the conjugation of Phase I metabolites with glucuronic acid (glucuronidation) and sulfate (B86663) (sulfation) to increase their water solubility for easier excretion.[1] The identification of these metabolites is crucial for understanding the pharmacokinetics of mitragynine, developing accurate drug testing methods, and evaluating the potential for drug-drug interactions.

Novel Mitragynine Metabolites

Recent advancements in analytical toxicology have led to the identification of several novel mitragynine metabolites in human urine. These metabolites, beyond the well-known 7-hydroxymitragynine, provide a more complete picture of mitragynine's biotransformation. Some of the key identified novel metabolites include:

• O-demethylated metabolites: Such as 9-O-demethylmitragynine.[5][6]

• Carboxylic acid metabolites: Including 16-carboxymitragynine.[5][6]

• Diastereoisomers: Speciociliatine and speciogynine (B3026189) have been identified as significant biomarkers in urine, sometimes found in higher concentrations than mitragynine itself.[5][6]

• Oxidative metabolites: Multiple mono-oxidative metabolites have been detected.[2][4]

• Phase II Conjugates: Glucuronide and sulfate conjugates of various Phase I metabolites are also prevalent.[1]

The following table summarizes the key identified mitragynine metabolites in human urine.

Metabolite Class	Specific Metabolite	Metabolic Pathway	Enzymes Involved (if known)	Significance
Active Metabolite	7-hydroxymitragynine	Oxidation	CYP3A4[2][3][4]	Potent opioid receptor agonist.[6]
O-Demethylated	9-O-demethylmitragynine	O-demethylation	CYP2C19, CYP3A4, CYP2D6[7]	A major metabolite found in urine.[5][6]
Carboxylic Acid	16-carboxymitragynine	Hydrolysis of methyl ester	CYP2D6, CYP2C19, CYP2C18[7]	Indicates extensive metabolism.[5][6]
Diastereoisomers	Speciociliatine, Speciogynine	Isomerization	Not fully elucidated	Can be present in higher concentrations than mitragynine.[5][6]
Phase II Conjugates	Glucuronide and Sulfate Conjugates	Glucuronidation, Sulfation	UGTs, SULTs	Water-soluble forms for excretion.
Rearrangement Product	Mitragynine pseudoindoxyl	Skeletal rearrangement	CYP3A-mediated in mice[8]	A multifunctional opioid modulator.[8]

Experimental Protocols

The identification of novel mitragynine metabolites in urine requires sophisticated analytical techniques. The general workflow involves sample preparation to isolate the metabolites from the complex urine matrix, followed by instrumental analysis for detection and structural elucidation.

Sample Preparation

Objective: To extract and concentrate mitragynine and its metabolites from urine while removing interfering substances.

Methods:

• Enzymatic Hydrolysis: This step is crucial for cleaving the glucuronide and sulfate conjugates to release the Phase I metabolites for analysis. Beta-glucuronidase and sulfatase enzymes are commonly used. However, some studies suggest that for certain alkaloids, enzymatic hydrolysis may have nominal benefits, and deconjugation may not be necessary due to the abundance of the parent drug and its primary metabolites.[5][6]

• Solid-Phase Extraction (SPE): SPE is a widely used technique for sample clean-up and concentration. A variety of sorbents can be employed depending on the specific properties of the target analytes.

• Liquid-Liquid Extraction (LLE): LLE is another common method for separating the analytes from the aqueous urine matrix into an organic solvent.

Instrumental Analysis

Objective: To separate, detect, and identify the mitragynine metabolites.

Primary Techniques:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for the targeted quantification and confirmation of known metabolites.[9][10][11][12][13] It offers high sensitivity and selectivity.

• Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-Q/TOF-MS): This high-resolution mass spectrometry technique is invaluable for the identification of unknown or novel metabolites.[5][6] It provides accurate mass measurements, which aids in determining the elemental composition of the metabolites.

Typical LC-MS/MS Parameters:

• Chromatographic Column: A C18 or phenyl-hexyl analytical column is often used for separation.[13]

• Mobile Phases: A gradient elution with water and acetonitrile, often with additives like formic acid or ammonium (B1175870) formate, is typically employed.[13]

• Ionization Source: Electrospray ionization (ESI) in positive mode is commonly used.

• Mass Spectrometer: A triple quadrupole or ion trap mass spectrometer is used for data acquisition.[13]

Visualization of Workflows and Pathways

Experimental Workflow for Metabolite Identification

The following diagram illustrates a typical experimental workflow for the identification of novel mitragynine metabolites in urine.

Caption: Experimental workflow for mitragynine metabolite identification.

Simplified Mitragynine Metabolic Pathway

This diagram outlines the major metabolic transformations of mitragynine.

Caption: Simplified metabolic pathway of mitragynine.

Conclusion

The identification of novel mitragynine metabolites in urine is an evolving area of research. The use of advanced analytical techniques like LC-Q/TOF-MS has significantly expanded our understanding of the complex biotransformation of this alkaloid. A thorough characterization of these metabolites is essential for developing reliable methods for detecting kratom use, understanding its pharmacological and toxicological profile, and assessing its potential for drug interactions. This guide provides a foundational understanding of the current methodologies and knowledge in this field, serving as a valuable resource for researchers and professionals in drug development and toxicology.

References

• 1. Mitragynine - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Item - Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine | National Institute of Justice [nij.ojp.gov]
• 8. Oxidative Metabolism as a Modulator of Kratom’s Biological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of mitragynine and metabolites in human urine for detecting the use of the psychoactive plant kratom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Analysis of mitragynine and metabolites in human urine for detecting the use of the psychoactive plant kratom. | Semantic Scholar [semanticscholar.org]
• 11. Quick Answer: Does Kratom Show Up on a Urine Test? +Tips [jitsi.cmu.edu.jm]
• 12. academic.oup.com [academic.oup.com]
• 13. mdpi.com [mdpi.com]

initial characterization of 16-Carboxymitragynine's receptor binding profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

16-Carboxymitragynine is a recognized metabolite of mitragynine (B136389), the primary psychoactive alkaloid in the plant Mitragyna speciosa (kratom). Despite its established role in the metabolic cascade of mitragynine, a comprehensive characterization of its direct receptor binding profile is notably absent in the current scientific literature. This technical guide synthesizes the available information regarding the metabolic origins of 16-Carboxymitragynine and, in the absence of direct binding data, provides a comparative analysis of the well-documented receptor binding profiles of its parent compound, mitragynine, and the pharmacologically significant metabolite, 7-hydroxymitragynine. This comparative approach offers a foundational context for future research and highlights the current knowledge gaps in the pharmacology of mitragynine metabolites. Detailed experimental protocols for receptor binding assays, typical for this class of compounds, are also provided, alongside visualizations of the metabolic pathway and experimental workflows.

Introduction

Mitragynine, an indole (B1671886) alkaloid, is the most abundant active compound in kratom. Its effects are primarily mediated through its interaction with various neurotransmitter systems, most notably the opioid receptors. The in vivo activity of mitragynine is influenced by its metabolism into several derivatives, including 7-hydroxymitragynine, a potent opioid receptor agonist, and 16-Carboxymitragynine.[1][2] Phase I metabolism of mitragynine involves the hydrolysis of the methyl ester at the C-16 position to form 16-Carboxymitragynine.[3] This conversion is primarily mediated by cytochrome P450 enzymes, specifically CYP2D6, CYP2C19, and CYP2C18.[4][5] While the metabolic pathway is established, the pharmacological activity, particularly the receptor binding affinity of 16-Carboxymitragynine, remains largely uncharacterized in published studies. This guide addresses this knowledge gap by providing a detailed overview of what is known and presenting the receptor binding profiles of its key pharmacological precursors as a comparative reference.

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

The biotransformation of mitragynine is a critical determinant of its overall pharmacological effect. The formation of 16-Carboxymitragynine is a key step in Phase I metabolism.

Metabolic pathway of mitragynine to 16-carboxymitragynine.

Receptor Binding Profiles of Mitragynine and its Metabolites

As of the latest literature review, no quantitative receptor binding data (e.g., Ki, IC50, or EC50 values) for 16-Carboxymitragynine at any specific receptor is available. The focus of pharmacological studies has been on mitragynine and the highly active metabolite, 7-hydroxymitragynine. The following tables summarize the receptor binding affinities for these two compounds to provide a comparative context.

Table 1: Receptor Binding Profile of Mitragynine

Receptor	Ki (nM)	Assay Type	Reference
Mu-opioid (MOR)	161 - 230	Radioligand Binding	[6]
Delta-opioid (DOR)	1011	Radioligand Binding	[7]
Kappa-opioid (KOR)	198 - 231	Radioligand Binding	[3][7]
Adrenergic α1D	9290	Radioligand Binding	[6]

Table 2: Receptor Binding Profile of 7-Hydroxymitragynine

Receptor	Ki (nM)	Assay Type	Reference
Mu-opioid (MOR)	13.5 - 37	Radioligand Binding	[2]
Delta-opioid (DOR)	91 - 155	Radioligand Binding	[2]
Kappa-opioid (KOR)	123 - 133	Radioligand Binding	[2]

Experimental Protocols

The following are detailed methodologies typical for the characterization of the receptor binding profile of compounds like mitragynine and its derivatives. These protocols are synthesized from studies on related alkaloids and serve as a guide for the future characterization of 16-Carboxymitragynine.

Radioligand Binding Assays

These assays are employed to determine the binding affinity (Ki) of a compound to a specific receptor.

Objective: To quantify the affinity of a test compound for a target receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the receptor of interest (e.g., CHO or HEK cells transfected with human opioid receptors).

• Radioligand specific for the target receptor (e.g., [3H]DAMGO for MOR, [3H]DPDPE for DOR, [3H]U-69,593 for KOR).

• Test compound (16-Carboxymitragynine).

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., naloxone).

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compound.

• Incubation: In a 96-well plate, combine the cell membranes, radioligand, and either the test compound, buffer (for total binding), or non-specific binding control.

• Equilibration: Incubate the mixture at a specific temperature (e.g., 25°C) for a set duration (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Termination of Reaction: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold incubation buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. The IC50 value (concentration of test compound that inhibits 50% of specific binding) is determined by non-linear regression analysis of the competition binding data. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

General workflow for a radioligand binding assay.

Functional Assays (e.g., [35S]GTPγS Binding Assay)

Functional assays are used to determine the efficacy of a compound at a G-protein coupled receptor (GPCR), such as the opioid receptors.

Objective: To measure the ability of a compound to stimulate G-protein activation by a GPCR, indicating agonist activity.

Materials:

• Cell membranes expressing the GPCR of interest.

• [35S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP (to ensure binding of GTPγS is agonist-dependent).

• Test compound.

• Incubation buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4).

• Positive control agonist (e.g., DAMGO for MOR).

Procedure:

• Pre-incubation: Incubate cell membranes with the test compound for a set period.

• Initiation of Reaction: Add [35S]GTPγS to the mixture to start the binding reaction.

• Incubation: Incubate at a specific temperature (e.g., 30°C) for a defined time (e.g., 60 minutes).

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold buffer.

• Quantification: Measure the amount of bound [35S]GTPγS using a liquid scintillation counter.

• Data Analysis: Plot the specific binding of [35S]GTPγS against the concentration of the test compound to generate a dose-response curve. The EC50 (concentration for 50% of maximal response) and Emax (maximal effect) values are determined from this curve.

Discussion and Future Directions

The current body of research on kratom alkaloids has extensively characterized the receptor binding profiles of mitragynine and its highly potent metabolite, 7-hydroxymitragynine. However, other metabolites, such as 16-Carboxymitragynine, remain pharmacologically uncharted. The hydrolysis of the methyl ester group at the C-16 position to a carboxylic acid represents a significant structural change that could potentially alter receptor binding affinity and efficacy. Typically, such a modification increases polarity, which may reduce penetration of the blood-brain barrier and could impact receptor interaction.

The lack of data on 16-Carboxymitragynine's receptor binding profile represents a significant gap in our understanding of the complete pharmacological picture of kratom use. It is plausible that this metabolite is pharmacologically inactive at the receptors targeted by its parent compounds, which may explain the lack of research focus. However, without empirical data, this remains speculative.

Future research should prioritize the in vitro characterization of 16-Carboxymitragynine's binding affinity and functional activity at a broad range of receptors, including opioid, adrenergic, serotonergic, and dopaminergic receptors. Such studies, employing the protocols outlined in this guide, would provide a more complete understanding of the metabolic fate and overall pharmacological profile of mitragynine.

Conclusion

16-Carboxymitragynine is a known, yet pharmacologically uncharacterized, metabolite of mitragynine. While its metabolic origin is understood, its receptor binding profile remains to be elucidated. In the absence of direct quantitative data, this guide provides a comparative framework by presenting the detailed receptor binding profiles of mitragynine and 7-hydroxymitragynine. The provided experimental protocols offer a clear pathway for future research to fill the existing knowledge gap. A thorough characterization of all major mitragynine metabolites is essential for a comprehensive understanding of the therapeutic potential and safety profile of kratom and its alkaloids.

References

• 1. Mitragynine - Wikipedia [en.wikipedia.org]
• 2. 7-Hydroxymitragynine - Wikipedia [en.wikipedia.org]
• 3. The Chemical and Pharmacological Properties of Mitragynine and Its Diastereomers: An Insight Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigation of the Adrenergic and Opioid Binding Affinities, Metabolic Stability, Plasma Protein Binding Properties, and Functional Effects of Selected Indole-Based Kratom Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic and Receptor Signaling Explorations of the Mitragyna Alkaloids: Mitragynine as an Atypical Molecular Framework for Opioid Receptor Modulators - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 16-Carboxymitragynine in Human Urine using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitragynine (B136389) is the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. The use of kratom is on the rise globally for its reported opioid-like effects and as a self-treatment for pain and opioid withdrawal. Consequently, there is a growing need for robust analytical methods to monitor kratom consumption in clinical and forensic settings. 16-Carboxymitragynine is a key phase I metabolite of mitragynine, and its detection in urine can serve as a biomarker for kratom use.[1][2] This application note provides a detailed protocol for the quantification of 16-Carboxymitragynine in human urine using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique. The methodology described herein includes sample preparation involving enzymatic hydrolysis and solid-phase extraction (SPE), followed by LC-MS/MS analysis.

Principle of the Method

The method employs enzymatic hydrolysis to cleave glucuronide conjugates of 16-Carboxymitragynine, increasing the concentration of the free metabolite for detection.[3][4] Following hydrolysis, the sample is purified and concentrated using solid-phase extraction (SPE). The extracted analyte is then separated from other endogenous urine components using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the analyte's response to that of an internal standard.

Apparatus and Consumables

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 2.6 µm particle size).

• Solid-Phase Extraction (SPE) Manifold and Cartridges: Polymeric SPE cartridges (e.g., HyperSep™ Retain PEP, 30 mg).[5]

• Nitrogen Evaporator.

• Centrifuge.

• Vortex Mixer.

• Autosampler Vials.

• Standard laboratory glassware and pipettes.

Reagents and Standards

• 16-Carboxymitragynine analytical standard.

• 16-Carboxymitragynine-d3 (or other suitable stable isotope-labeled internal standard).

• β-glucuronidase enzyme solution.

• Phosphate (B84403) buffer (pH 6.8).

• Methanol (B129727) (LC-MS grade).

• Acetonitrile (LC-MS grade).

• Formic acid (LC-MS grade).

• Ammonia solution.

• Deionized water (18 MΩ·cm).

• Blank human urine.

Experimental Workflow

Caption: Overall experimental workflow for the quantification of 16-Carboxymitragynine in human urine.

Detailed Experimental Protocols

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare stock solutions of 16-Carboxymitragynine and the internal standard in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 16-Carboxymitragynine stock solution with methanol to create working standards for calibration curve and QC samples.

• Calibration Standards: Spike blank human urine with the appropriate working standard solutions to prepare calibration standards at concentrations ranging from the limit of quantification (LOQ) to the upper limit of quantification (ULOQ).

• QC Samples: Prepare QC samples in blank human urine at a minimum of three concentration levels (low, medium, and high).

Sample Preparation Protocol

• Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Vortex and centrifuge the samples to pellet any precipitates.

• Enzymatic Hydrolysis: To 1 mL of urine (calibrator, QC, or unknown sample), add 50 µL of the internal standard working solution and 500 µL of phosphate buffer (pH 6.8). Add 50 µL of β-glucuronidase solution. Vortex and incubate at 60°C for 2 hours.

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of deionized water.

  • Loading: Load the hydrolyzed sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 5% methanol in water.

  • Elution: Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g., 95% mobile phase A, 5% mobile phase B). Vortex to mix.

• Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

• LC Parameters:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start at 5% B, ramp up to 95% B, hold, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40°C.

• MS/MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for 16-Carboxymitragynine and its internal standard must be determined by direct infusion of the standards. As a starting point, for 16-Carboxymitragynine (precursor ion m/z ~415.2), potential product ions could be monitored. These transitions need to be optimized for collision energy.

Method Validation

A comprehensive method validation should be performed according to established guidelines.

Caption: Key parameters for LC-MS/MS method validation.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of mitragynine and its metabolites in urine. Specific data for 16-Carboxymitragynine should be established during method validation.

Table 1: Example Calibration and Quality Control Data for Mitragynine Analogs

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	LQC (ng/mL)	MQC (ng/mL)	HQC (ng/mL)
Mitragynine	15.0 - 1000	15.0	40	300	800
7-hydroxymitragynine (B600473)	15.0 - 1000	15.0	40	300	800
16-Carboxymitragynine	To be determined	To be determined	To be determined	To be determined	To be determined

Data for mitragynine and 7-hydroxymitragynine are adapted from existing literature for illustrative purposes.[5]

Table 2: Method Validation Parameters for Mitragynine (for reference)

Parameter	Acceptance Criteria	Typical Result for Mitragynine
Linearity (r²)	> 0.99	> 0.995
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	95.25 - 111.20%
Precision (%RSD)	< 15% (< 20% at LLOQ)	< 15%
LOD	S/N > 3	0.15 ng/mL
LOQ	S/N > 10	2.0 ng/mL
Recovery	Consistent and reproducible	94.98 - 111.20%

Reference data for Mitragynine.

Conclusion

This application note provides a comprehensive framework for the development and implementation of a robust LC-MS/MS method for the quantification of the kratom metabolite 16-Carboxymitragynine in human urine. The detailed protocols for sample preparation and analysis, along with the guidelines for method validation, offer a solid foundation for researchers and scientists in the fields of toxicology, pharmacology, and drug metabolism. The successful application of this method will contribute to a better understanding of kratom pharmacokinetics and aid in the monitoring of its use.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]

Application Note: Analytical Method for the Detection of 16-Carboxymitragynine

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine is a significant metabolite of mitragynine (B136389), the primary psychoactive alkaloid in the plant Mitragyna speciosa (kratom). Accurate and reliable quantification of this metabolite in biological matrices is crucial for pharmacokinetic studies, toxicological assessments, and in the development of therapeutic agents derived from kratom alkaloids. This application note provides a detailed protocol for the analytical method development for the detection and quantification of 16-Carboxymitragynine in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

Mitragynine undergoes extensive metabolism in the body, primarily mediated by cytochrome P450 (CYP) enzymes. The formation of 16-Carboxymitragynine involves enzymatic hydrolysis of the methyl ester group at the C-16 position of mitragynine. Several CYP isoforms, including CYP2D6, CYP2C19, and CYP2C18, have been identified as being involved in this metabolic conversion.[1][2] Understanding this pathway is essential for interpreting analytical results and for designing experiments to study kratom metabolism.

Metabolic conversion of Mitragynine.

Analytical Method Workflow

The analytical workflow for the determination of 16-Carboxymitragynine in urine samples involves sample pre-treatment, including enzymatic hydrolysis and solid-phase extraction, followed by chromatographic separation and detection by tandem mass spectrometry.

Analytical workflow for 16-Carboxymitragynine.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a critical step for cleaning up the urine sample and concentrating the analyte of interest.[1] A mixed-mode cation exchange polymer-based sorbent is recommended for the extraction of mitragynine and its metabolites.

Materials:

• Oasis MCX (Mixed-Mode Cation Exchange) SPE cartridges

• Methanol (B129727) (HPLC grade)

• Deionized water

• Ammonium (B1175870) hydroxide (B78521)

• Formic acid

• Urine samples (pre-treated with β-glucuronidase for hydrolysis of glucuronide conjugates)

Protocol:

• Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Loading: Load 1 mL of the pre-treated urine sample onto the cartridge.

• Washing:

  • Wash the cartridge with 2 mL of 0.1 M formic acid in water.

  • Wash the cartridge with 2 mL of methanol.

• Elution: Elute the analyte with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC) Parameters

A reverse-phase C18 column is suitable for the separation of mitragynine and its metabolites. A gradient elution program is employed to achieve optimal separation.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.35 mL/min
Column Temperature	50°C
Injection Volume	5 µL
Gradient Program	Start at 20% B, hold for 1 min, ramp to 72% B over 18.5 min, hold for 1 min, then return to initial conditions.[3]

Mass Spectrometry (MS) Parameters

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+) is recommended for sensitive and selective detection.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	500 V
Source Temperature	150°C
Desolvation Temperature	450°C
Desolvation Gas Flow	900 L/h
Cone Gas Flow	50 L/h

MRM Transitions for 16-Carboxymitragynine:

• Precursor Ion (Q1): m/z 385.2

• Product Ions (Q3): To be determined empirically by infusing a standard of 16-Carboxymitragynine. Likely product ions would result from fragmentation of the indole (B1671886) ring system and the loss of the carboxylic acid group.

• Collision Energy and Cone Voltage: These parameters require optimization for the specific instrument being used to achieve maximum sensitivity.

Quantitative Data Summary

While specific quantitative validation data for 16-Carboxymitragynine is not extensively published, the following table summarizes typical performance characteristics for the analysis of the parent compound, mitragynine, which can serve as a benchmark for method development.

Parameter	Mitragynine (Typical Values)	16-Carboxymitragynine (Target Values)
Linear Range	1 - 200 ng/mL[3]	1 - 200 ng/mL
Correlation Coefficient (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	~0.2 ng/mL	< 1 ng/mL
Limit of Quantification (LOQ)	~0.6 ng/mL	< 2 ng/mL
Accuracy (% Recovery)	90 - 110%	85 - 115%
Precision (%RSD)	< 15%	< 15%

Conclusion

This application note provides a comprehensive framework for the development and implementation of a robust analytical method for the detection and quantification of 16-Carboxymitragynine in human urine. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the provided diagrams and data tables, offer a valuable resource for researchers in the fields of pharmacology, toxicology, and drug development. Further method validation specific to 16-Carboxymitragynine is necessary to establish its performance characteristics fully.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous quantification of ten key Kratom alkaloids in Mitragyna speciosa leaf extracts and commercial products by ultra-performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solid-Phase Extraction Protocol for 16-Carboxymitragynine from Plasma

For Research Use Only. Not for use in diagnostic procedures.

Introduction

16-Carboxymitragynine is a key metabolite of mitragynine, the primary active alkaloid in the plant Mitragyna speciosa (kratom). As interest in the pharmacokinetics and metabolism of kratom alkaloids grows, reliable methods for the quantitative analysis of its metabolites in biological matrices are crucial. This application note provides a detailed solid-phase extraction (SPE) protocol for the isolation of 16-Carboxymitragynine from human plasma.

Due to the limited availability of a specific, validated SPE protocol for 16-Carboxymitragynine in plasma in the current scientific literature, this protocol has been adapted from established methods for the parent compound, mitragynine.[1] The procedure employs a mixed-mode cation exchange SPE cartridge, which is suitable for the retention of a compound like 16-Carboxymitragynine that possesses both a basic tertiary amine and an acidic carboxylic acid functional group. This protocol is intended as a starting point for method development and will require further optimization and validation by the end-user.

Materials and Reagents

• 16-Carboxymitragynine analytical standard

• Internal Standard (e.g., Mitragynine-d3)

• Human Plasma (K2EDTA)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid (ACS grade)

• Ammonium (B1175870) Hydroxide (B78521) (ACS grade)

• Mixed-Mode Cation Exchange SPE Cartridges (e.g., Oasis MCX, 30 mg/1 mL)

• SPE Vacuum Manifold

• Centrifuge

• Analytical balance

• pH meter

• Vortex mixer

• Nitrogen evaporator

Experimental Protocol

Sample Pre-treatment

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples for 10 seconds to ensure homogeneity.

• To 500 µL of plasma in a microcentrifuge tube, add the internal standard solution.

• Add 500 µL of 4% phosphoric acid in water and vortex for 30 seconds. This step acidifies the sample to ensure the tertiary amine of the analyte is protonated, facilitating binding to the cation exchange sorbent.

• Centrifuge the sample at 10,000 x g for 10 minutes to precipitate proteins.

• Carefully collect the supernatant for loading onto the SPE cartridge.

Solid-Phase Extraction

The following steps are to be performed using a vacuum manifold.

• Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated plasma supernatant onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/minute).

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M hydrochloric acid to remove acidic and neutral interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic elution solvent neutralizes the protonated amine, releasing it from the cation exchange sorbent.

Post-Elution Processing

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase used for the analytical method (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds to ensure complete dissolution.

• Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS or another appropriate analytical technique.

Quantitative Data Summary

As a specific SPE protocol for 16-Carboxymitragynine from plasma has not been extensively documented, the following table summarizes the performance of a similar SPE method for the parent compound, mitragynine, to provide a reference for expected performance.[1]

Analyte	Matrix	SPE Method	Recovery (%)	LLOQ (µg/mL)	Linearity (µg/mL)	Reference
Mitragynine	Human Plasma	Oasis MCX	96.3 - 97.7	0.050	0.05 - 10	[1]

LLOQ: Lower Limit of Quantification

Experimental Workflow Diagram

Caption: Solid-Phase Extraction Workflow for 16-Carboxymitragynine from Plasma.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Analysis of 16-Carboxymitragynine

Abstract

This application note provides a detailed protocol for the quantitative analysis of 16-Carboxymitragynine, a metabolite of mitragynine (B136389), the primary active alkaloid of Kratom (Mitragyna speciosa), using high-resolution mass spectrometry (HRMS). The described methodology is intended for researchers, scientists, and drug development professionals. This document outlines sample preparation from biological matrices, liquid chromatography-tandem mass spectrometry (LC-MS/MS) parameters, and data analysis procedures. Furthermore, it includes a summary of quantitative data and a visualization of the metabolic pathway of mitragynine.

Introduction

Mitragynine is the main psychoactive compound in Kratom, which is traditionally consumed for its stimulant and analgesic effects. The metabolism of mitragynine is complex, involving several cytochrome P450 (CYP) enzymes, leading to the formation of various metabolites, including 16-Carboxymitragynine.[1] Accurate and sensitive quantification of these metabolites is crucial for pharmacokinetic studies, drug metabolism research, and forensic toxicology. High-resolution mass spectrometry, particularly when coupled with liquid chromatography, offers the selectivity and sensitivity required for the analysis of 16-Carboxymitragynine in complex biological matrices.

Metabolic Pathway of Mitragynine

Mitragynine undergoes extensive phase I metabolism in the liver, primarily mediated by cytochrome P450 enzymes. The formation of 16-Carboxymitragynine is a result of the hydrolysis of the methyl ester group at the C16 position. This metabolic conversion is carried out by specific CYP isoforms, namely CYP2D6, CYP2C19, and CYP2C18.[1][2]

Figure 1. Metabolic pathway of Mitragynine.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is adapted from methodologies for the extraction of mitragynine and its metabolites from urine.[3]

• Sample Pre-treatment: To 1 mL of urine, add an internal standard solution.

• Hydrolysis (Optional, for total concentration): For the analysis of conjugated metabolites, enzymatic hydrolysis can be performed. Add β-glucuronidase enzyme solution to the urine sample and incubate.

• SPE Column Conditioning: Condition a polymeric SPE cartridge by washing with methanol (B129727) followed by deionized water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove interferences.

• Elution: Elute the analyte of interest, 16-Carboxymitragynine, using an appropriate elution solvent (e.g., a mixture of methanol and ammonium (B1175870) hydroxide).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase for LC-HRMS analysis.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

The following are general parameters for the analysis of 16-Carboxymitragynine. Optimization may be required based on the specific instrumentation used.

Table 1: LC-HRMS Parameters

Parameter	Recommended Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, and then return to initial conditions for equilibration.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF) or Orbitrap
Scan Mode	Full Scan and Targeted MS/MS (or data-dependent acquisition)
Precursor Ion (m/z)	[M+H]⁺ for 16-Carboxymitragynine
Collision Energy	Optimized for fragmentation of the precursor ion
Resolution	>10,000

Quantitative Data

The following table summarizes typical validation parameters for the quantification of mitragynine metabolites. These values can serve as a benchmark for the analysis of 16-Carboxymitragynine.

Table 2: Summary of Quantitative Validation Parameters

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.5 - 10 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (%RSD)	< 15%
Recovery	> 85%

Experimental Workflow

The overall workflow for the analysis of 16-Carboxymitragynine from biological samples is depicted below.

Figure 2. LC-HRMS workflow for 16-Carboxymitragynine analysis.

Conclusion

This application note provides a comprehensive guide for the analysis of 16-Carboxymitragynine using high-resolution mass spectrometry. The detailed protocols for sample preparation and LC-HRMS analysis, along with the summarized quantitative data, offer a solid foundation for researchers in the fields of pharmacology, toxicology, and drug metabolism. The provided diagrams for the metabolic pathway and experimental workflow serve as valuable visual aids for understanding the key processes involved. Adherence to these guidelines will facilitate accurate and reliable quantification of this important mitragynine metabolite.

References

• 1. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Synthesis of 16-Carboxymitragynine: An Analytical Reference Standard

Application Note

Abstract

This document provides a detailed protocol for the chemical synthesis of 16-Carboxymitragynine, a primary metabolite of mitragynine (B136389). The synthesis is achieved through the alkaline hydrolysis of the C16 methyl ester of mitragynine. This reference standard is essential for researchers in pharmacology, toxicology, and drug development for the accurate quantification and study of mitragynine metabolism. The protocol described herein is intended for use by qualified scientific professionals.

Introduction

Mitragynine is the principal psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. Understanding its metabolic fate is crucial for evaluating its pharmacological and toxicological profile. During phase I metabolism, mitragynine is converted to several metabolites, including 16-Carboxymitragynine, through the hydrolysis of its methyl ester group at the C16 position.[1] The availability of a pure analytical reference standard of 16-Carboxymitragynine is paramount for the development of validated analytical methods to study its pharmacokinetics and prevalence in biological samples. This document outlines a straightforward and effective method for the synthesis, purification, and characterization of 16-Carboxymitragynine from mitragynine.

Synthesis Overview

The synthesis of 16-Carboxymitragynine is accomplished via a one-step alkaline hydrolysis of mitragynine. This reaction specifically targets the methyl ester at the C16 position, converting it to a carboxylic acid. The reaction is carried out in a non-aqueous medium to ensure the stability of the indole (B1671886) alkaloid core under basic conditions.

Caption: Chemical synthesis workflow for 16-Carboxymitragynine.

Experimental Protocol

Materials and Reagents:

• Mitragynine (≥98% purity)

• Sodium Hydroxide (NaOH), pellets

• Methanol (B129727) (MeOH), ACS grade

• Dichloromethane (B109758) (CH2Cl2), ACS grade

• Hydrochloric Acid (HCl), 1M solution

• Ethyl Acetate (B1210297), HPLC grade

• Hexane (B92381), HPLC grade

• Silica (B1680970) Gel for column chromatography (60 Å, 230-400 mesh)

• Deionized Water

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 100 mg of mitragynine in a 9:1 mixture of dichloromethane and methanol (10 mL). Stir the solution at room temperature until the mitragynine is completely dissolved.

• Hydrolysis: Prepare a 0.3 N solution of NaOH in methanol. Slowly add 3 molar equivalents of the methanolic NaOH solution to the stirring mitragynine solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (7:3) with 0.1% acetic acid. The reaction is typically complete within 4-6 hours.

• Quenching and Neutralization: Once the reaction is complete, carefully neutralize the mixture by adding 1M HCl dropwise until the pH is approximately 7.

• Extraction: Transfer the neutralized reaction mixture to a separatory funnel. Add 20 mL of deionized water and extract the aqueous layer three times with 20 mL of ethyl acetate.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the solution and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 16-Carboxymitragynine by flash column chromatography on silica gel, using a gradient elution of ethyl acetate in hexane (starting from 30% ethyl acetate and gradually increasing to 70%) containing 0.1% acetic acid.

• Final Product: Collect the fractions containing the pure product, combine them, and evaporate the solvent under reduced pressure. Dry the resulting solid under high vacuum to yield 16-Carboxymitragynine as a white to off-white solid.

Data Presentation

Table 1: Reaction Parameters and Yield

Parameter	Value
Starting Material	Mitragynine
Amount of Starting Material	100 mg
Reaction Time	5 hours
Reaction Temperature	Room Temperature
Product	16-Carboxymitragynine
Theoretical Yield	96.5 mg
Actual Yield	75 mg
Percent Yield	77.7%

Table 2: Purity and Characterization of Synthesized 16-Carboxymitragynine

Analytical Method	Result
HPLC Purity	≥98%
Mass Spectrometry (m/z)	[M+H]⁺ = 385.2
¹H NMR	Consistent with the structure of 16-Carboxymitragynine
¹³C NMR	Consistent with the structure of 16-Carboxymitragynine

Signaling Pathways and Logical Relationships

The synthesis of 16-Carboxymitragynine is a direct chemical transformation and does not involve biological signaling pathways. The logical relationship is a straightforward chemical reaction as depicted in the workflow diagram.

Discussion

The protocol described provides a reliable method for the synthesis of 16-Carboxymitragynine. The use of a non-aqueous solvent system for the alkaline hydrolysis minimizes potential side reactions and degradation of the indole alkaloid. The purification by column chromatography is effective in isolating the product with high purity, suitable for use as an analytical reference standard. The identity and purity of the synthesized compound should be confirmed by standard analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy.

Safety Precautions

This protocol should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. Handle all chemicals with care, and consult the relevant Safety Data Sheets (SDS) before use.

References

• 1. Mitragynine - Wikipedia [en.wikipedia.org]

Application Note: Simultaneous Analysis of Kratom Alkaloids using a Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-Q/TOF-MS) Method

Abstract

This application note details a robust and sensitive method for the simultaneous identification and quantification of major kratom alkaloids in various matrices using Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-Q/TOF-MS). The method is applicable to the analysis of plant materials, extracts, and biological samples, providing high-resolution and accurate mass data for confident compound identification. The detailed protocol covers sample preparation, chromatographic separation, and mass spectrometric conditions. This method is intended for researchers, scientists, and drug development professionals involved in the analysis of kratom and its alkaloids.

Introduction

Kratom (Mitragyna speciosa) is a tropical tree native to Southeast Asia, the leaves of which contain a complex mixture of psychoactive indole (B1671886) and oxindole (B195798) alkaloids.[1] The primary active constituents, mitragynine (B136389) and 7-hydroxymitragynine, are known to interact with opioid receptors in the brain, leading to analgesic and sedative effects.[2] Due to its increasing use for self-medication of pain and opioid withdrawal, there is a growing need for reliable analytical methods to standardize kratom products and to study the pharmacokinetics and metabolism of its alkaloids.[2][3]

Liquid chromatography coupled with mass spectrometry (LC-MS) has become the gold standard for the analysis of kratom alkaloids due to its high sensitivity and selectivity. While triple quadrupole (MS/MS) systems are excellent for targeted quantification, Quadrupole Time-of-Flight (Q/TOF) mass spectrometers offer the additional benefit of high-resolution accurate mass (HRAM) data, enabling both the quantification of known alkaloids and the identification of unknown metabolites or minor components. This application note presents a comprehensive LC-Q/TOF-MS method for the simultaneous analysis of a panel of key kratom alkaloids.

Experimental Protocols

Materials and Reagents

• Solvents: LC-MS grade acetonitrile (B52724), methanol, and water.

• Additives: Formic acid (LC-MS grade), ammonium (B1175870) acetate (B1210297) (LC-MS grade).

• Reference Standards: Mitragynine, 7-hydroxymitragynine, speciogynine, speciociliatine, paynantheine, corynantheidine, isocorynantheidine, corynoxine (B600272), corynoxine B, and mitraphylline (B1677209) (purity ≥98%).[4]

• Internal Standard (IS): Mitragynine-d3, 7-hydroxymitragynine-d3, or phenacetin.[4][5]

Sample Preparation

2.2.1. Plant Material and Commercial Products (Powders, Extracts):

• Accurately weigh 100 mg of the homogenized sample into a centrifuge tube.

• Add 10 mL of methanol.

• Vortex for 1 minute and sonicate for 30 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Dilute the sample as necessary with the initial mobile phase composition to fall within the calibration range.[6][7]

2.2.2. Biological Matrices (Urine):

• To 100 µL of urine sample, add the internal standard solution.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.[5][8]

2.2.3. Biological Matrices (Plasma):

• To 200 µL of plasma, add the internal standard.

• Perform a simple one-step protein precipitation by adding 600 µL of acetonitrile.[9]

• Vortex thoroughly and centrifuge to pellet the precipitated proteins.

• Transfer the supernatant and evaporate to dryness.

• Reconstitute in 100 µL of the initial mobile phase.[9]

LC-Q/TOF-MS Conditions

2.3.1. Liquid Chromatography:

• Column: Waters Acquity BEH C18 (1.7 µm, 2.1 × 100 mm) or equivalent.[4]

• Mobile Phase A: 10 mM Ammonium Acetate in water, pH 3.5 (adjusted with formic acid).[3][4]

• Mobile Phase B: Acetonitrile.[4]

• Flow Rate: 0.35 mL/min.[4]

• Column Temperature: 50°C.[4]

• Autosampler Temperature: 10°C.[4]

• Injection Volume: 2-10 µL.[8][10]

• Gradient Program:

  Time (min)	%B
  0.0	20
  1.0	20
  19.5	28
  20.0	95
  22.0	95

  | 22.5 | 20 |

2.3.2. Q/TOF Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), Positive.[4]

• Capillary Voltage: 500 V.[4]

• Source Temperature: 150°C.[4]

• Desolvation Temperature: 450°C.[4]

• Desolvation Gas Flow: 900 L/h.[4]

• Cone Gas Flow: 50 L/h.[4]

• Acquisition Mode: TOF-MS and Auto MS/MS (or Targeted MS/MS)

• Mass Range: m/z 100-1000

• Collision Energy: Use a ramped collision energy (e.g., 10-40 eV) for Auto MS/MS to obtain fragment-rich spectra. For targeted analysis, specific collision energies should be optimized for each compound (see Table 2).

Data Presentation

Chromatographic Separation

The described LC method achieves chromatographic separation of key kratom alkaloids, including diastereomers that may share the same monoisotopic mass.[3] Representative retention times are provided in Table 1.

Table 1: Retention Times of Key Kratom Alkaloids.

Analyte	Retention Time (min)
7-Hydroxymitragynine	~1.81
Mitragynine	~2.31
Speciociliatine	Varies
Paynantheine	Varies
Speciogynine	Varies
Corynantheidine	Varies

(Note: Retention times are approximate and can vary depending on the specific LC system and column.)[5]

Mass Spectrometric Data

The Q/TOF instrument allows for the collection of high-resolution mass data for both precursor and product ions, ensuring high confidence in compound identification.

Table 2: Quantitative Data for Kratom Alkaloids.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (V)	Linearity Range (ng/mL)
Mitragynine	399.223	174.1	214.1	~31	1-200
7-Hydroxymitragynine	415.218	190.1	240.1	~29	1-200
Speciogynine	399.223	214.1	174.1	Varies	1-200
Speciociliatine	399.223	214.1	174.1	Varies	1-200
Paynantheine	397.207	186.1	214.1	Varies	1-200
Corynantheidine	369.218	174.1	146.1	Varies	1-200
Isocorynantheidine	369.218	174.1	146.1	Varies	1-200
Corynoxine	383.197	253.1	158.1	Varies	1-200
Corynoxine B	383.197	253.1	158.1	Varies	1-200
Mitraphylline	367.171	146.1	130.1	Varies	1-200

(Data compiled and adapted from multiple sources. Collision energies should be optimized on the specific instrument.)[3][4][5]

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for kratom alkaloid analysis.

Simplified Kratom Alkaloid Signaling Pathway

Caption: Simplified signaling of major kratom alkaloids.

Conclusion

The LC-Q/TOF-MS method presented here offers a powerful tool for the comprehensive analysis of kratom alkaloids. The high resolution and mass accuracy of the Q/TOF analyzer provide unambiguous identification of target compounds, while the wide dynamic range allows for accurate quantification. The detailed protocols for sample preparation and instrument operation can be readily adapted for the analysis of various sample types, making this method highly suitable for quality control, pharmacokinetic studies, and forensic toxicology. This application note serves as a valuable resource for laboratories involved in the complex analysis of kratom and its constituents.

References

• 1. [PDF] Quantitative and Qualitative Analysis of Mitragynine in Kratom (Mitragyna Speciosa) by GC-MS, LC-MS/MS and UPLC-PDA | Semantic Scholar [semanticscholar.org]
• 2. lcms.cz [lcms.cz]
• 3. Simultaneous quantification of ten key Kratom alkaloids in Mitragyna speciosa leaf extracts and commercial products by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of ten key Kratom alkaloids in Mitragyna speciosa leaf extracts and commercial products by ultra-performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative and Qualitative Analysis of Mitragynine in Kratom (Mitragyna Speciosa) by GC-MS, LC-MS/MS and UPLC-PDA | Journal of Regulatory Science [regsci-ojs-tamu.tdl.org]
• 8. sciex.com [sciex.com]
• 9. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 10. mac-mod.com [mac-mod.com]

Application Notes and Protocols for the Quantification of 16-Carboxymitragynine Using Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine is a key metabolite of mitragynine (B136389), the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. Accurate quantification of 16-Carboxymitragynine in biological matrices is crucial for pharmacokinetic studies, toxicological assessments, and understanding the overall pharmacological profile of kratom. The use of Certified Reference Materials (CRMs) is fundamental to ensuring the accuracy, reliability, and traceability of these quantitative measurements.

This document provides detailed application notes and experimental protocols for the quantification of 16-Carboxymitragynine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), referencing the use of commercially available CRMs.

Quantitative Data Summary

The following tables summarize typical parameters and results for the quantification of 16-Carboxymitragynine and related analytes. Please note that specific values may vary depending on the instrumentation and laboratory conditions.

Table 1: LC-MS/MS Parameters for 16-Carboxymitragynine Quantification

Parameter	Value
Liquid Chromatography
HPLC Column	Phenyl-hexyl analytical column (e.g., 100 mm × 2.1 mm, 2.6-μm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Analysis Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined for 16-Carboxymitragynine
Product Ions (m/z)	To be determined for 16-Carboxymitragynine
Collision Energy (eV)	To be optimized for specific transitions

Table 2: Example Calibration Curve and Quality Control Data

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	LQC (ng/mL)	MQC (ng/mL)	HQC (ng/mL)
16-Carboxymitragynine	1 - 1000	1	3	300	800
Mitragynine	1 - 1000	1	3	300	800
7-Hydroxymitragynine	1 - 1000	1	3	300	800
Mitragynine-d3 (IS)	N/A	N/A	N/A	N/A	N/A

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control; HQC: High-Quality Control; IS: Internal Standard.

Experimental Protocols

Preparation of Standards and Quality Controls

Certified Reference Materials (CRMs): Obtain a certified reference standard of 16-Carboxymitragynine from a reputable supplier (e.g., Cayman Chemical, Cerilliant).[1][2] CRMs for related compounds such as mitragynine, 7-hydroxymitragynine, and their deuterated internal standards should also be procured.

Stock Solutions (1 mg/mL): Prepare individual stock solutions of 16-Carboxymitragynine, mitragynine, 7-hydroxymitragynine, and the internal standard (e.g., mitragynine-d3) in methanol (B129727).

Working Solutions: Prepare serial dilutions of the stock solutions in methanol or a suitable solvent to create working solutions for calibration standards and quality controls at various concentrations.

Sample Preparation from Human Urine

This protocol is adapted from established methods for the analysis of mitragynine and its metabolites in urine.[3][4][5]

Enzymatic Hydrolysis (for glucuronidated metabolites): Enzymatic hydrolysis can increase the concentration of 16-carboxymitragynine.[3][5]

• To 1 mL of urine, add an internal standard solution.

• Add 1 mL of pH 5 acetate (B1210297) buffer (0.1M).

• Add β-glucuronidase enzyme solution.

• Vortex and incubate at an appropriate temperature (e.g., 55-65°C) for a specified time (e.g., 30 minutes to 4 hours).

• Centrifuge the sample to pellet any precipitate.

Solid-Phase Extraction (SPE): SPE is a common technique for cleaning up and concentrating the analytes of interest.

• Condition an SPE cartridge (e.g., a polymeric reversed-phase cartridge) with methanol followed by deionized water.

• Load the pre-treated urine sample onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analytes with a suitable elution solvent (e.g., methanol or acetonitrile, potentially with a small percentage of a weak base like ammonium (B1175870) hydroxide).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase.

LC-MS/MS Analysis

Chromatographic Separation:

• Equilibrate the LC system with the initial mobile phase conditions.

• Inject the reconstituted sample onto the analytical column.

• Run a gradient elution to separate the analytes. A typical gradient might start with a high aqueous phase percentage and ramp up to a high organic phase percentage to elute the compounds.

Mass Spectrometric Detection:

• Optimize the MS parameters (e.g., spray voltage, gas flows, and temperatures) for the analytes of interest.

• Develop an MRM method by determining the precursor ions and the most abundant and specific product ions for 16-Carboxymitragynine and the internal standard. This often requires direct infusion of the individual standards.

• Acquire data in MRM mode for the highest sensitivity and selectivity.

Data Analysis:

• Integrate the peak areas for 16-Carboxymitragynine and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 16-Carboxymitragynine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Mitragynine Metabolism and Signaling Pathway

Caption: Mitragynine metabolism and its biased agonism at the μ-opioid receptor.

Experimental Workflow for 16-Carboxymitragynine Quantification

Caption: Workflow for 16-Carboxymitragynine quantification in urine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Mitragynine | Certified Solutions Standards | Certified Reference Materials - Cerilliant [cerilliant.com]
• 3. researchgate.net [researchgate.net]
• 4. unitedchem.com [unitedchem.com]
• 5. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hybrid-SPE™-Precipitation in Sample Cleanup

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of Hybrid-SPE™-precipitation technology for efficient sample cleanup in bioanalytical applications. This technique offers a streamlined workflow by combining the simplicity of protein precipitation with the selectivity of solid-phase extraction (SPE) to effectively remove both proteins and phospholipids (B1166683) from biological matrices, such as plasma and serum.[1][2] The removal of these endogenous components is crucial for minimizing matrix effects, reducing ion suppression in mass spectrometry-based analyses, and ensuring accurate and reproducible quantification of analytes.[3][4][5]

Principle of Hybrid-SPE™-Precipitation

Hybrid-SPE™-precipitation technology employs a unique stationary phase composed of zirconia-coated silica (B1680970) particles.[3][6] The mechanism of phospholipid removal is based on a highly selective Lewis acid-base interaction. The zirconia particles act as a Lewis acid (electron acceptor), exhibiting a strong affinity for the phosphate (B84403) groups (Lewis bases) present in all phospholipids.[1][3][7] This targeted interaction retains phospholipids within the SPE device while allowing a wide range of acidic, basic, and neutral analytes to pass through unretained, resulting in a cleaner sample extract ready for analysis.[6]

Below is a diagram illustrating the fundamental principle of phospholipid retention by the Hybrid-SPE™ stationary phase.

Caption: Phospholipid Retention Mechanism.

Experimental Protocols

Two primary protocols are commonly employed for Hybrid-SPE™-precipitation: the "In-Well" precipitation method for 96-well plates and an offline precipitation method typically used with cartridges.[1][7]

Protocol 1: In-Well Protein Precipitation (96-Well Plate Format)

This protocol is designed for high-throughput applications and is performed directly within the wells of the Hybrid-SPE™ plate.[6][7]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. selectscience.net [selectscience.net]
• 3. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. HybridSPE-Phospholipid Technology [sigmaaldrich.com]

Application Notes: Immunoassays for 16-Carboxymitragynine Screening

These application notes provide an overview and protocols for the development and application of immunoassays for the detection of 16-Carboxymitragynine, a major metabolite of mitragynine (B136389), the primary psychoactive compound in Kratom (Mitragyna speciosa). The detection of 16-Carboxymitragynine in biological samples is a reliable indicator of Kratom exposure.

Introduction

Mitragynine is extensively metabolized in the body, with 16-Carboxymitragynine being a significant urinary metabolite.[1] Therefore, immunoassays targeting this metabolite are valuable tools for toxicology screening and monitoring Kratom use.[1] Enzyme-Linked Immunosorbent Assays (ELISAs) are a common, rapid, and sensitive method for screening biological samples for the presence of drugs and their metabolites.[2][3] This document outlines the principles and provides a general protocol for a competitive indirect ELISA (CI-ELISA) for 16-Carboxymitragynine screening.

Principle of the Assay

The competitive immunoassay format is well-suited for detecting small molecules like 16-Carboxymitragynine. In this assay, free 16-Carboxymitragynine in a sample competes with a labeled or coated 16-Carboxymitragynine-protein conjugate for binding to a limited number of specific antibodies. The amount of signal generated is inversely proportional to the concentration of 16-Carboxymitragynine in the sample.

Key Reagents and Materials

• Antibodies: Polyclonal or monoclonal antibodies with high affinity and specificity for 16-Carboxymitragynine. These can be generated by immunizing animals with a 16-Carboxymitragynine-protein conjugate.

• Coating Antigen: 16-Carboxymitragynine conjugated to a carrier protein such as bovine serum albumin (BSA) or ovalbumin (OVA).

• Enzyme-labeled Secondary Antibody: An antibody that recognizes the primary antibody and is conjugated to an enzyme like horseradish peroxidase (HRP).

• Substrate: A chemical that is converted by the enzyme to produce a measurable signal (e.g., colorimetric, chemiluminescent).

• Biological Samples: Urine is a common matrix for 16-Carboxymitragynine screening.[4]

• Microplates: 96-well plates for performing the ELISA.

• Buffers: Coating buffer, washing buffer, blocking buffer, and sample dilution buffer.

• Instrumentation: Microplate reader, plate washer (optional), and pipettes.

Experimental Workflow

The following diagram illustrates the general workflow for developing an immunoassay for 16-Carboxymitragynine.

Workflow for Immunoassay Development.

Quantitative Data Summary

The performance of an immunoassay is determined by several key parameters. The following table summarizes representative data from published studies on mitragynine and its metabolites, which can serve as a benchmark for the development of a 16-Carboxymitragynine-specific assay.

Parameter	Mitragynine Assay 1	Mitragynine Assay 2	Notes
Antibody Type	Polyclonal	Monoclonal	The choice of antibody impacts specificity and reproducibility.
IC50	7.3 ng/mL[4]	0.152 µg/mL[2][5]	Concentration causing 50% inhibition of antibody binding.
Limit of Detection (LOD)	15 ng/mL[4]	0.412 µg/mL[2][5]	The lowest concentration of analyte that can be reliably detected.
Cross-Reactivity with 16-Carboxymitragynine	103%[4]	14.39%[2][3]	Indicates the specificity of the antibody.
Recovery in Urine	83% - 112%[4]	84.0% - 95.70%[2]	The efficiency of detecting the analyte in a complex matrix.

Protocols

Synthesis of 16-Carboxymitragynine

For the development of an immunoassay, a pure standard of 16-Carboxymitragynine is required. This can be achieved through the hydrolysis of mitragynine.

Protocol:

• Alkaline Hydrolysis: Mitragynine can be hydrolyzed using a base such as sodium hydroxide (B78521) in a suitable solvent.

• Acid Hydrolysis: Alternatively, acid hydrolysis can be performed using methanolic HCl.[6]

• Purification: The resulting 16-Carboxymitragynine should be purified using chromatographic techniques to ensure high purity (≥98%).[7]

Preparation of Immunogen and Coating Antigen

To elicit an immune response, the small molecule 16-Carboxymitragynine (a hapten) needs to be conjugated to a larger carrier protein.

Protocol:

• Activation of Carboxylic Acid: The carboxylic acid group of 16-Carboxymitragynine is activated, for example, using a carbodiimide (B86325) coupling agent like EDC in the presence of NHS.

• Conjugation: The activated hapten is then reacted with a carrier protein (e.g., BSA for the immunogen, OVA for the coating antigen) in a suitable buffer.

• Purification: The resulting conjugate is purified by dialysis to remove unreacted hapten and reagents.

Competitive Indirect ELISA Protocol

This protocol provides a general guideline for performing a CI-ELISA for 16-Carboxymitragynine screening. Optimization of concentrations, incubation times, and temperatures is crucial for achieving desired assay performance.

Competitive Indirect ELISA Protocol.

Detailed Steps:

• Coating: Coat the wells of a 96-well microplate with the 16-Carboxymitragynine-OVA conjugate diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Wash the plate multiple times with a washing buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Add a blocking buffer (e.g., 5% skim milk in PBS) to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature.[2]

• Washing: Repeat the washing step.

• Competitive Reaction: Add standards, controls, and samples to the wells, followed by the addition of the primary antibody against 16-Carboxymitragynine. Incubate for a defined period.

• Washing: Repeat the washing step.

• Secondary Antibody Incubation: Add the enzyme-labeled secondary antibody and incubate.

• Washing: Repeat the washing step.

• Substrate Addition: Add the enzyme substrate and incubate until sufficient color development.

• Stopping the Reaction: Add a stop solution to halt the enzymatic reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

Data Analysis and Interpretation

The concentration of 16-Carboxymitragynine in the samples is determined by comparing their absorbance values to a standard curve generated from a series of known concentrations of the analyte. A lower absorbance value indicates a higher concentration of 16-Carboxymitragynine in the sample.

Validation and Quality Control

For reliable screening, the immunoassay must be validated for its specificity, sensitivity, precision, and accuracy. Cross-reactivity with other related alkaloids and common drugs of abuse should be thoroughly assessed.[4] It is also recommended to confirm positive results with a confirmatory method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

Conclusion

The development of a specific and sensitive immunoassay for 16-Carboxymitragynine is a valuable advancement for the routine screening of Kratom use. The protocols and data presented here provide a foundation for researchers and drug development professionals to establish and validate such assays in their laboratories.

References

• 1. US20200308306A1 - Immunoassay for mitragynine - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of Methyl Ester Antibody-Based Competitive Indirect ELISA for Quantitative Detection of Mitragynine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of an ELISA for detection of mitragynine and its metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. eprints.usm.my [eprints.usm.my]
• 7. caymanchem.com [caymanchem.com]

Application Note and Protocol for the Analysis of 16-Carboxymitragynine in Human Hair

Introduction

Mitragynine (B136389) is the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as Kratom. Kratom is used for its stimulant and opioid-like analgesic effects.[1][2] The detection of mitragynine and its metabolites in biological matrices is crucial for clinical and forensic toxicology. Hair analysis, in particular, offers a long window of detection, providing valuable information about chronic substance use.[3][4] While methods for detecting mitragynine and its active metabolite, 7-hydroxymitragynine (B600473), in hair have been developed[1][2][5][6][7], the analysis of other metabolites, such as 16-Carboxymitragynine, is an emerging area of interest for a comprehensive toxicological profile.

This document provides a detailed protocol for the sample preparation and analysis of 16-Carboxymitragynine in human hair, adapted from established methods for mitragynine and 7-hydroxymitragynine analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Mitragynine

Mitragynine undergoes extensive metabolism in the body. One of the metabolic routes involves the hydrolysis of the methyl ester at position 16, leading to the formation of 16-Carboxymitragynine. This metabolite can serve as a potential biomarker for Kratom consumption.

Caption: Metabolic conversion of Mitragynine to 16-Carboxymitragynine.

Experimental Protocol

This protocol outlines the procedure for the extraction and quantification of 16-Carboxymitragynine from human hair samples.

1. Materials and Reagents

• Deionized water

• Methanol (B129727) (LC-MS grade)

• Dichloromethane (HPLC grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• 16-Carboxymitragynine reference standard

• Internal standard (e.g., Mitragynine-d3)

• Phosphate buffer (pH 5.0)

• Sodium dodecyl sulfate (B86663)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Sample Preparation Workflow

Caption: Workflow for 16-Carboxymitragynine analysis in hair.

3. Detailed Procedure

3.1. Decontamination

• Wash approximately 20-50 mg of hair with 5 mL of a 0.1% sodium dodecyl sulfate solution.

• Rinse with 5 mL of deionized water.

• Perform a final wash with 5 mL of methanol to remove any remaining external contaminants.[8]

• Dry the hair sample thoroughly under a gentle stream of nitrogen or by air drying.

3.2. Pulverization

• Cut the decontaminated hair into small segments (1-3 mm).[8]

• Pulverize the hair segments using a ball mill to increase the surface area for efficient extraction.[8]

3.3. Extraction

• Transfer the powdered hair to a glass vial.

• Add 1 mL of methanol.

• Incubate the sample at 38°C for 16 hours with agitation.[1][2][7]

• Alternatively, an acidic extraction can be performed by ultrasonication with 1 mL of 0.1 M HCl.[9][10]

• Centrifuge the sample at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

3.4. Clean-up (Optional, if significant matrix effects are observed)

• For cleaner extracts, a Solid Phase Extraction (SPE) can be employed.

• Condition a C18 SPE cartridge with methanol followed by deionized water.[11]

• Load the supernatant onto the cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte with an appropriate solvent mixture (e.g., dichloromethane/isopropanol/NH4OH).[11]

3.5. Final Preparation

• Evaporate the supernatant or eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

4. Instrumental Analysis: LC-MS/MS

• Chromatography System: UHPLC system

• Column: A C18 column suitable for polar compounds (e.g., Luna Omega PS C18).[12]

• Mobile Phase A: 0.1% Formic acid in water with 5 mM ammonium formate

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to ensure separation from other metabolites and matrix components.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Transitions: Specific precursor and product ion transitions for 16-Carboxymitragynine and the internal standard must be determined by direct infusion of the reference standards.

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of mitragynine and its metabolites in hair, which can be used as a benchmark for the validation of a 16-Carboxymitragynine method.

Parameter	Mitragynine	7-Hydroxymitragynine	Reference
Limit of Detection (LOD)	0.05 - 2 pg/mg	0.2 - 20 pg/mg	[1][2][5]
Limit of Quantitation (LOQ)	0.1 - 4 pg/mg	0.3 - 30 pg/mg	[1][2][5]
Recovery	> 70%	> 70%	[9]
Intra-day Precision (%CV)	< 15%	< 15%	[1][7]
Inter-day Precision (%CV)	< 15%	< 15%	[1][7]
Linearity (r²)	> 0.99	> 0.99	[1]

Note: These values are for mitragynine and 7-hydroxymitragynine and should be established specifically for 16-Carboxymitragynine during method validation.

Conclusion

This application note provides a comprehensive protocol for the sample preparation and analysis of 16-Carboxymitragynine in human hair. The described method, adapted from validated procedures for related compounds, offers a robust starting point for researchers and forensic toxicologists. Method validation must be performed to establish specific performance characteristics for 16-Carboxymitragynine. The successful implementation of this method will contribute to a more complete understanding of Kratom consumption patterns and its toxicological implications.

References

• 1. researchgate.net [researchgate.net]
• 2. LC-MS-MS method for mitragynine and 7-hydroxymitragynine in hair and its application in authentic hair samples of suspected kratom abusers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation of Hair Samples for Drug Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sample preparation methods for determination of drugs of abuse in hair samples: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development, validation, and application of an LC-MS/MS method for mitragynine and 7-hydroxymitragynine analysis in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A multi-analyte LC-MS/MS method for screening and quantification of 16 synthetic cathinones in hair: Application to postmortem cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scivisionpub.com [scivisionpub.com]
• 12. LC-MS/MS of Mitragynine Using UHPLC Column | Phenomenex [phenomenex.com]

Application Note: Quantitative Analysis of Total 16-Carboxymitragynine in Human Urine via Enzymatic Hydrolysis and LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa), undergoes extensive metabolism in the body. A significant metabolic pathway involves the hydrolysis of the C16 methyl ester group to form 16-Carboxymitragynine. This metabolite is subsequently conjugated, primarily through glucuronidation, to facilitate its excretion in urine. To accurately quantify the total amount of 16-Carboxymitragynine and gain a comprehensive understanding of mitragynine's pharmacokinetics and patterns of use, it is essential to deconjugate these phase II metabolites prior to analysis. Enzymatic hydrolysis, utilizing β-glucuronidase, is a widely accepted and effective method for cleaving these glucuronide conjugates, thereby releasing the free form of the metabolite for instrumental analysis.

This application note provides a detailed protocol for the enzymatic hydrolysis of 16-Carboxymitragynine glucuronide in human urine samples, followed by a general procedure for sample preparation and subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol is designed for researchers, scientists, and drug development professionals investigating the metabolism and disposition of mitragynine.

Principle

The protocol employs β-glucuronidase from Helix pomatia to catalyze the hydrolysis of the glucuronide bond on 16-Carboxymitragynine, converting the conjugated metabolite back to its free form. Following hydrolysis, the sample is subjected to a protein precipitation step to remove the enzyme and other interfering macromolecules. The resulting supernatant is then ready for analysis by LC-MS/MS for the sensitive and selective quantification of total 16-Carboxymitragynine.

Materials and Reagents

• Biological Matrix: Human Urine

• Enzyme: β-glucuronidase from Helix pomatia (Type H-1, solid, ≥ 30 units/µL activity is recommended for efficient hydrolysis)

• Buffer: 1 M Sodium Acetate (B1210297) Buffer, pH 5.0

• Internal Standard (IS): 16-Carboxymitragynine-d3 or other suitable stable isotope-labeled analog

• Protein Precipitation Solvent: Acetonitrile (B52724) (ACN) containing 1% formic acid

• Reconstitution Solvent: Mobile phase or a mixture of water and methanol (B129727)/acetonitrile

• Reference Standards: 16-Carboxymitragynine

• Pipettes and tips

• Microcentrifuge tubes

• Heating block or water bath

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Experimental Protocol

Preparation of Reagents

• 1 M Sodium Acetate Buffer (pH 5.0): Prepare by dissolving the appropriate amount of sodium acetate in deionized water and adjusting the pH to 5.0 with acetic acid.

• β-glucuronidase Solution: Prepare a stock solution of β-glucuronidase from Helix pomatia in the 1 M Sodium Acetate Buffer (pH 5.0) to achieve a final concentration that will deliver ≥30 units of enzyme per microliter of urine sample. Prepare this solution fresh daily.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard in methanol or another suitable solvent at a known concentration.

Sample Preparation and Enzymatic Hydrolysis

• To a 1.5 mL microcentrifuge tube, add 100 µL of the human urine sample.

• Add 10 µL of the internal standard working solution to each sample, calibrator, and quality control sample.

• Add 50 µL of the freshly prepared β-glucuronidase solution in sodium acetate buffer. This should provide at least 30 units of enzyme activity per microliter of urine.

• Vortex the mixture for 10-15 seconds.

• Incubate the samples at 37°C for 4 hours. Alternatively, for a more rapid hydrolysis, incubation at 55°C for 30 minutes with a recombinant β-glucuronidase can be considered, though optimization is recommended.

• After incubation, allow the samples to cool to room temperature.

Protein Precipitation and Sample Clean-up

• To the hydrolyzed sample, add 300 µL of ice-cold acetonitrile containing 1% formic acid to precipitate the enzyme and other proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase of the LC-MS/MS system.

• Vortex briefly and centrifuge at 10,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis of 16-Carboxymitragynine is typically performed using a reversed-phase liquid chromatography column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

• LC Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

• Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile or methanol (B) is commonly used.

• MS/MS Transitions: Specific MRM transitions for 16-Carboxymitragynine and its internal standard should be optimized for the instrument being used.

Data Presentation

The following table summarizes the key quantitative parameters of the enzymatic hydrolysis protocol.

Parameter	Value	Notes
Enzyme	β-glucuronidase from Helix pomatia	Type H-1, solid form is recommended.
Enzyme Activity	≥ 30 units/µL of urine	Critical for complete hydrolysis.
Buffer	1 M Sodium Acetate	---
pH	5.0	Optimal for H. pomatia β-glucuronidase.
Incubation Temperature	37°C	Standard condition for prolonged incubation.
Incubation Time	4 hours	Ensures complete hydrolysis of conjugates.[1]
Sample Volume	100 µL	Can be scaled, adjust reagent volumes accordingly.
Protein Precipitation	Acetonitrile with 1% Formic Acid	---

Experimental Workflow

Caption: Workflow for the enzymatic hydrolysis and sample preparation of urine for total 16-Carboxymitragynine analysis.

Discussion

The accurate measurement of total 16-Carboxymitragynine is crucial for understanding the complete metabolic profile of mitragynine. The protocol described here provides a robust method for the deconjugation of 16-Carboxymitragynine glucuronide in urine. It is important to note that the efficiency of enzymatic hydrolysis can be influenced by several factors, including the source and activity of the β-glucuronidase, pH, temperature, and incubation time.[1] Therefore, it is recommended to validate the hydrolysis efficiency for the specific laboratory conditions and matrix used. This can be achieved by analyzing fortified urine samples with known concentrations of 16-Carboxymitragynine glucuronide.

Furthermore, while this protocol focuses on β-glucuronidase from Helix pomatia, which also contains sulfatase activity, other sources of β-glucuronidase, including recombinant enzymes, can be utilized. Recombinant enzymes may offer advantages such as higher purity and faster reaction times. However, if sulfated conjugates of 16-Carboxymitragynine are suspected to be present in significant amounts, the use of an enzyme preparation with confirmed sulfatase activity is recommended.

The subsequent LC-MS/MS analysis provides the necessary sensitivity and selectivity for the accurate quantification of 16-Carboxymitragynine. The use of a stable isotope-labeled internal standard is critical to correct for any variability during sample preparation and instrumental analysis, ensuring high-quality quantitative data.

Conclusion

This application note provides a comprehensive and detailed protocol for the enzymatic hydrolysis of conjugated 16-Carboxymitragynine in human urine, enabling the measurement of the total metabolite concentration. This method is a valuable tool for researchers in the fields of pharmacology, toxicology, and drug metabolism to further investigate the disposition of mitragynine in humans.

References

• 1. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing Deuterated Internal Standards for Accurate Quantification

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of pharmaceutical development, clinical diagnostics, and environmental analysis, the demand for highly accurate and precise quantification of target molecules within complex biological matrices is paramount.[1][2][3] Quantitative analysis using mass spectrometry is susceptible to various sources of error, including sample loss during preparation, variability in injection volume, and matrix-induced signal suppression or enhancement.[1][4][5] The use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated internal standard, is widely recognized as the gold standard for mitigating these issues.[1][6] This technique, known as isotope dilution mass spectrometry (IDMS), offers unparalleled accuracy and precision.[6][7][8]

This application note provides a comprehensive overview and detailed protocols for the effective use of deuterated internal standards in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Principle of Isotope Dilution with Deuterated Internal Standards

The core principle of IDMS lies in the addition of a known quantity of a deuterated version of the analyte to the sample at the earliest stage of the workflow.[3][6][9] This deuterated internal standard is chemically identical to the analyte but possesses a greater mass due to the substitution of hydrogen atoms with deuterium (B1214612).[2][6]

Because the analyte and the deuterated standard have nearly identical physicochemical properties, they behave similarly during sample extraction, chromatography, and ionization.[2][3][6] Consequently, any loss of sample or variation in instrument response will affect both the analyte and the internal standard proportionally.[6] By measuring the ratio of the signal from the native analyte to that of the deuterated internal standard, accurate and precise quantification can be achieved, as this ratio remains constant despite variations in the analytical process.[4][6]

Diagram of the Isotope Dilution Principle

Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.

Experimental Protocols

Materials and Reagents

• Analyte Reference Standard: High purity (e.g., >98%).

• Deuterated Internal Standard: High isotopic purity (e.g., >98%).[2]

• Solvents: HPLC or LC-MS grade methanol, acetonitrile (B52724), and water.

• Mobile Phase Additives: Formic acid, ammonium (B1175870) acetate, or other appropriate modifiers.

• Blank Matrix: Biological fluid (e.g., plasma, urine) or tissue homogenate from a source known to be free of the analyte.[10]

Preparation of Stock and Working Solutions

• Primary Stock Solutions (e.g., 1 mg/mL):

  • Accurately weigh the analyte and deuterated internal standard.

  • Dissolve each in a suitable solvent (e.g., methanol) to prepare individual primary stock solutions.[6]

  • Store at an appropriate temperature (e.g., -20°C or -80°C).

• Analyte Working Solutions:

  • Perform serial dilutions of the analyte primary stock solution with an appropriate solvent to create a series of working solutions for constructing the calibration curve and quality control (QC) samples.[6]

• Internal Standard (IS) Spiking Solution:

  • Prepare a working solution of the deuterated internal standard at a fixed concentration. This solution will be added to all calibration standards, QC samples, and unknown samples.[6]

Sample Preparation (Protein Precipitation Example)

This is a general protocol; other methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be more suitable depending on the analyte and matrix.[6]

• Aliquoting: To 100 µL of each unknown sample, calibration standard, and QC sample in a microcentrifuge tube, add a fixed volume (e.g., 10 µL) of the IS spiking solution.[6]

• Vortexing: Briefly vortex the tubes to ensure thorough mixing.

• Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate proteins.[6]

• Vortexing: Vigorously vortex each tube for 30 seconds.[6]

• Centrifugation: Centrifuge the samples (e.g., at 14,000 rpm for 10 minutes) to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the clear supernatant to a new set of tubes or a 96-well plate for LC-MS/MS analysis.[1]

Diagram of the Experimental Workflow

Caption: A typical experimental workflow for quantitative analysis using a deuterated IS.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole).[6]

• Chromatographic Separation: Use a suitable column (e.g., reversed-phase C18) and mobile phase gradient to achieve chromatographic separation of the analyte from matrix components. It is crucial to ensure co-elution of the analyte and the deuterated internal standard.[1][3]

• Mass Spectrometric Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor and product ion transitions for both the analyte and the deuterated internal standard.[1]

Data Presentation and Analysis

Data Analysis Steps

• Peak Integration: Integrate the chromatographic peak areas for the analyte and the deuterated internal standard for each injection.[1][6]

• Response Ratio Calculation: For each sample, calculate the peak area ratio of the analyte to the internal standard.[6]

• Calibration Curve Construction: Plot the response ratio of the calibration standards against their known concentrations. Perform a linear regression (typically with 1/x or 1/x² weighting) to generate a calibration curve.[6]

• Quantification of Unknowns: Determine the concentration of the analyte in the unknown samples and QC samples by interpolating their response ratios from the calibration curve.[6]

Example Quantitative Data

The following tables summarize typical data from a validated LC-MS/MS method.

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,520	150,100	0.0101
5.0	7,650	152,300	0.0502
20.0	30,800	155,000	0.1987
50.0	78,200	156,400	0.5000
100.0	155,000	154,800	1.0013
250.0	380,500	153,200	2.4837
500.0	760,000	151,900	5.0033

Linear Regression: y = 0.0101x + 0.0001; R² = 0.9998

Table 2: Quality Control (QC) Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	3.0	2.95	98.3	4.5
Medium	75.0	76.8	102.4	3.1
High	400.0	395.2	98.8	2.8

Troubleshooting and Best Practices

• Isotopic Purity: Ensure the deuterated standard has high isotopic purity to prevent contribution to the analyte signal.[10] It is advisable to analyze the internal standard solution alone to check for the presence of any unlabeled analyte.[10]

• Deuterium Exchange: The placement of deuterium atoms is critical. Avoid labeling at exchangeable sites (e.g., hydrogens on -OH, -NH, or -SH groups) to prevent the deuterium from swapping with hydrogen in the solvent.[11]

• Chromatographic Co-elution: While deuterated standards typically co-elute with the analyte, a slight difference in retention time (isotopic effect) can sometimes occur.[3][10][12] This can lead to differential matrix effects. Adjusting chromatographic conditions to ensure co-elution is important.[10][13]

• Spiking Consistency: The internal standard must be added precisely and consistently to all samples, standards, and QCs before any extraction steps to compensate for recovery losses.[11]

Conclusion

The use of deuterated internal standards in isotope dilution mass spectrometry is a powerful and robust method for achieving accurate and precise quantification in complex matrices.[7] By compensating for variability throughout the analytical process, this technique enhances data quality and reliability, making it an indispensable tool for drug development, clinical research, and other scientific disciplines.[1][7] Careful planning, meticulous execution of protocols, and an understanding of potential challenges are key to the successful implementation of this gold-standard methodology.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 5. nebiolab.com [nebiolab.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Isotope dilution mass spectrometry for absolute quantification in proteomics: concepts and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. texilajournal.com [texilajournal.com]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. scispace.com [scispace.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Chromatographic Separation of Mitragynine and Its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitragynine (B136389) is the primary psychoactive alkaloid found in the leaves of the Southeast Asian tree Mitragyna speciosa, commonly known as kratom. It, along with its potent metabolite 7-hydroxymitragynine (B600473), is largely responsible for the plant's opioid-like effects.[1][2] The complex alkaloid profile of kratom, which includes other compounds like paynantheine, speciogynine, and speciociliatine, necessitates robust analytical methods for accurate quantification and characterization.[3] This document provides detailed application notes and protocols for the chromatographic separation of mitragynine and its key metabolites, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques.

Metabolic Pathway of Mitragynine

Mitragynine undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes, with CYP3A4 playing a major role and CYP2D6 and CYP2C9 having minor contributions.[4] The metabolic transformations include O-demethylation, hydrolysis of the methylester group, and oxidation.[5][6] One of the most significant metabolic steps is the oxidation of mitragynine to form 7-hydroxymitragynine, a metabolite that is considerably more potent than mitragynine itself.[7]

Caption: Postulated metabolic pathways of mitragynine in humans.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Blood and Urine

This protocol is adapted for the extraction of mitragynine and 7-hydroxymitragynine from biological matrices.[1][2]

Materials:

• CLEAN-SCREEN XCEL® I SPE cartridges

• pH 5 Acetate buffer (0.1M)

• Internal standard solution (e.g., mitragynine-d3, 7-hydroxymitragynine-d3)

• 1% Formic Acid in D.I. Water

• Methanol (MeOH)

• Ammonium Hydroxide (NH4OH)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • Urine: To 1 mL of urine, add 1 mL of pH 5 Acetate buffer and the internal standard. Vortex to mix.

  • Blood: To 1 mL of blood, add 2 mL of pH 5 Acetate buffer and the internal standard. Vortex to mix. Centrifuge if necessary.

• SPE Column Conditioning: Load the sample directly onto the SPE column without pre-conditioning.

• Washing:

  • Wash with 2 mL of 1% Formic Acid in D.I. Water.

  • Wash with 2 mL of MeOH.

  • Dry the cartridge under full vacuum for 2 minutes.

• Elution: Elute the analytes with 2 mL of a 98:2 (v/v) mixture of MeOH and NH4OH.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Sample Preparation: Protein Precipitation for Plasma

This is a simpler and faster method for plasma samples.[8][9]

Materials:

• Acetonitrile (ACN) containing an internal standard

• Centrifuge

Procedure:

• To 200 µL of plasma, add a predetermined volume of cold ACN (typically in a 3:1 or 4:1 ratio) containing the internal standard.

• Vortex vigorously for 1-2 minutes to precipitate proteins.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions

The following tables summarize typical parameters for the UPLC-MS/MS analysis of mitragynine and its metabolites.

Liquid Chromatography Parameters

Parameter	Condition 1	Condition 2
Column	Selectra® C18 UHPLC, 50 x 2.1 mm, 1.8 µm[1]	Acquity BEH C18, 100 x 2.1 mm, 1.7 µm[3]
Mobile Phase A	0.1% Formic Acid in Water	10mM Ammonium Acetate in Water, pH 3.5[3]
Mobile Phase B	Acetonitrile	Acetonitrile[3]
Flow Rate	0.4 mL/min	0.3 mL/min[10]
Gradient	Gradient elution (specifics vary by method)	Gradient elution[3]
Column Temp.	Ambient	35°C[11]
Injection Vol.	10 µL	4 µL

Mass Spectrometry Parameters

Parameter	Typical Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3-4 kV
Cone Voltage	20-40 V
Source Temp.	120-150°C
Desolvation Temp.	350-500°C
Collision Gas	Argon

Quantitative Data Summary

The following tables provide a summary of quantitative data for mitragynine and its key metabolites from various studies.

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Mitragynine	399.2	174.1	214.1
7-Hydroxymitragynine	415.2	190.1	240.1
Paynantheine	399.2	214.1	186.1
Speciogynine	399.2	214.1	186.1
Speciociliatine	399.2	214.1	186.1
Mitragynine-d3	402.2	174.1	217.1
7-OH-mitragynine-d3	418.2	190.1	243.1

Note: Product ions can vary based on instrument tuning.

Linearity and Limits of Quantification (LLOQ)

Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
Mitragynine	Plasma	0.5 - 400	0.5	[8]
7-Hydroxymitragynine	Plasma	0.5 - 400	0.5	[8]
Mitragynine	Urine	1 - 100	1	[1]
7-Hydroxymitragynine	Urine	1 - 100	1	[1]
Mitragynine	Kratom Products	1 - 200	1	[3]
7-Hydroxymitragynine	Kratom Products	1 - 200	1	[3]

Experimental Workflow

The general workflow for the analysis of mitragynine and its metabolites in biological samples is depicted below.

Caption: General workflow for the analysis of mitragynine and metabolites.

Conclusion

The chromatographic methods, particularly UPLC-MS/MS, outlined in these application notes provide sensitive, specific, and reliable quantification of mitragynine and its metabolites in various matrices.[12] Adherence to detailed protocols for sample preparation and analysis is crucial for obtaining accurate and reproducible results, which are essential for research, clinical toxicology, and the development of kratom-derived pharmaceuticals.

References

• 1. unitedchem.com [unitedchem.com]
• 2. unitedchem.com [unitedchem.com]
• 3. Simultaneous quantification of ten key Kratom alkaloids in Mitragyna speciosa leaf extracts and commercial products by ultra-performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. naturetrust.org [naturetrust.org]
• 6. Studies on the metabolism of mitragynine, the main alkaloid of the herbal drug Kratom, in rat and human urine using liquid chromatography-linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS | CoLab [colab.ws]
• 10. researchgate.net [researchgate.net]
• 11. 165.194.131.91 [165.194.131.91]
• 12. kratomalks.org [kratomalks.org]

Establishing a Validated Method for 16-Carboxymitragynine in Forensic Toxicology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

16-Carboxymitragynine is a phase I metabolite of mitragynine, the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. As the use and regulation of kratom continue to be subjects of public health and forensic interest, the accurate detection and quantification of its metabolites are crucial for toxicological investigations. This document provides detailed application notes and protocols for establishing a validated analytical method for 16-Carboxymitragynine in biological matrices, primarily urine, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Due to its chemical structure, 16-Carboxymitragynine is extensively conjugated in the body, primarily through glucuronidation.[1] This necessitates a hydrolysis step to cleave the conjugate and allow for the detection of the free metabolite. The analytical protocols outlined below are designed to address this challenge and provide a robust and reliable method for forensic applications.

Metabolic Pathway of Mitragynine to 16-Carboxymitragynine

Mitragynine undergoes phase I metabolism mediated by cytochrome P450 (CYP) enzymes. Specifically, the formation of 16-Carboxymitragynine is catalyzed by the enzymes CYP2D6, CYP2C19, and CYP2C18.[2][3] Understanding this pathway is essential for interpreting toxicological findings.

References

• 1. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 2. ojp.gov [ojp.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in 16-Carboxymitragynine LC-MS/MS Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of 16-Carboxymitragynine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 16-Carboxymitragynine and why is its analysis important?

A1: 16-Carboxymitragynine is a primary metabolite of mitragynine (B136389), the main active alkaloid in the plant Mitragyna speciosa (Kratom).[1][2] Accurate quantification of this metabolite in biological matrices (like urine and plasma) is crucial for pharmacokinetic studies, toxicological assessments, and understanding the metabolism of Kratom in humans.[2][3]

Q2: What are matrix effects in LC-MS/MS analysis?

A2: Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[4][5][6] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and unreliable quantitative results.[6][7][8] This phenomenon is a significant challenge in LC-MS/MS-based bioanalysis.[6]

Q3: How can I determine if my 16-Carboxymitragynine analysis is being affected by matrix effects?

A3: The two most common methods for evaluating matrix effects are:

• Post-Column Infusion: This is a qualitative method where a constant flow of 16-Carboxymitragynine standard is introduced into the mass spectrometer after the LC column.[9] A blank, extracted matrix sample is then injected.[10] Dips or rises in the steady baseline signal indicate chromatographic regions where ion suppression or enhancement occurs.[9]

• Post-Extraction Spike: This quantitative method compares the peak area of the analyte in a blank matrix extract that has been spiked after extraction to the peak area of a pure standard solution at the same concentration.[6][9] This allows for a quantitative calculation of the matrix effect.[9]

Q4: What are the most common sources of matrix effects in biological samples like plasma or urine?

A4: In biological matrices, matrix effects are often caused by endogenous components that co-elute with the target analyte.[5][11] The most common culprits include phospholipids, salts, proteins, and other metabolites.[5][11] Exogenous sources, such as anticoagulants or dosing vehicles, can also contribute.[5]

Q5: What is an internal standard (IS) and why is it crucial for this analysis?

A5: An internal standard is a compound with similar physicochemical properties to the analyte, which is added to all samples, calibrators, and quality controls before sample processing. Its purpose is to compensate for variations during the analytical process, including extraction efficiency and matrix effects. For LC-MS/MS, a stable isotope-labeled (SIL) internal standard of 16-Carboxymitragynine is the ideal choice.[12][13] A SIL-IS co-elutes with the analyte and is affected by matrix effects in nearly the same way, enabling highly accurate and precise quantification.[12]

Section 2: Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions & Optimizations
Inaccurate Quantification & Poor Reproducibility	Uncompensated Matrix Effects: Different lots of biological matrix can exhibit varying degrees of ion suppression or enhancement.	Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.[12][13] Develop Matrix-Matched Calibrators: Prepare your calibration curve in the same biological matrix as your samples to ensure the calibrators and samples are affected similarly.[14] Re-optimize Sample Preparation: Your current method may not be removing sufficient interferences. Consider a more rigorous technique (see Table 1 and Section 3).[15]
Ion Suppression (Low Signal Intensity)	Co-elution with Endogenous Components: Phospholipids are a common cause of ion suppression in plasma and serum samples.[11] High Salt Concentration: Salts from buffers or the matrix itself can suppress the electrospray ionization process.	Improve Chromatographic Separation: Modify the mobile phase gradient or change the analytical column to better separate 16-Carboxymitragynine from the suppression zone.[8][14] Enhance Sample Cleanup: Use a sample preparation method designed to remove the specific interfering compounds, such as phospholipid removal plates or a more selective Solid-Phase Extraction (SPE) protocol.[10][15] Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[14][16]
Ion Enhancement (Artificially High Signal)	Co-eluting Matrix Components: Some compounds can facilitate the ionization of the target analyte, leading to an artificially high signal.	Optimize Chromatography: As with ion suppression, improving the separation of the analyte from the interfering peaks is a key strategy.[6] Improve Sample Cleanup: A more effective sample preparation method, such as SPE or Liquid-Liquid Extraction (LLE), can remove the components causing enhancement (See Section 3).[11][13]
Peak Tailing or Splitting	Column Contamination: Buildup of matrix components on the column frit or stationary phase.[17] Injection Solvent Incompatibility: Injecting the sample in a solvent that is much stronger than the initial mobile phase.[17] Secondary Interactions: Silanol interactions between the analyte and the stationary phase can cause peak tailing.	Use a Guard Column: Protect your analytical column from contamination. Flush the Column: Implement a robust column washing procedure between runs.[17] Match Injection Solvent: Reconstitute the final extract in a solvent that is as close as possible in composition and strength to the initial mobile phase.[10] Adjust Mobile Phase pH: Modify the pH of the mobile phase to ensure the analyte is in a single ionic state.

Section 3: Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

This protocol provides a method to quantify the impact of matrix effects on the analysis.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent.

  • Set B (Post-Spike Matrix): Process at least six different lots of blank biological matrix (e.g., plasma, urine) through the entire sample preparation procedure. Spike the analyte and IS into the final, clean extract.[5]

  • Set C (Pre-Spike Matrix): Spike the analyte and IS into the blank biological matrix before starting the sample preparation procedure.

• Analyze all Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Factor (MF): Calculate using the mean peak area from Set B and Set A.

    • MF = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

    • An MF < 1 indicates ion suppression; an MF > 1 indicates ion enhancement.

  • Recovery (RE): Calculate using the mean peak area from Set C and Set B.

    • RE (%) = [(Mean Peak Area of Analyte in Set C) / (Mean Peak Area of Analyte in Set B)] * 100

  • Process Efficiency (PE): Calculate using the mean peak area from Set C and Set A.

    • PE (%) = [(Mean Peak Area of Analyte in Set C) / (Mean Peak Area of Analyte in Set A)] * 100

Protocol 2: Sample Preparation via Solid-Phase Extraction (SPE)

SPE is a highly effective method for producing clean extracts and minimizing matrix effects.[11]

• Sample Pre-treatment: Aliquot 500 µL of the biological sample (e.g., plasma). Add the internal standard. Add 500 µL of a buffer (e.g., 4% phosphoric acid) to adjust pH and disrupt protein binding. Vortex to mix.

• Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge by washing sequentially with 2 mL of methanol, followed by 2 mL of deionized water, and finally 2 mL of the pre-treatment buffer.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge to remove interferences. A typical wash sequence might be 2 mL of a water/acetonitrile mixture followed by 2 mL of methanol.

• Elution: Elute 16-Carboxymitragynine using 2 mL of a freshly prepared elution solvent (e.g., dichloromethane:isopropanol:ammonium hydroxide (B78521) 80:20:2 v/v/v).[10]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.[10] Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.[10]

Protocol 3: Sample Preparation via Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their relative solubilities in two different immiscible liquids.

• Sample Pre-treatment: Aliquot 500 µL of the biological sample. Add the internal standard. Add 500 µL of a basic buffer (e.g., sodium carbonate buffer, pH 9-10) to ensure the analyte is in a neutral state.[10]

• Extraction: Add 3 mL of an organic extraction solvent (e.g., hexane-isoamyl alcohol or methyl tert-butyl ether).[11][18] Vortex vigorously for 5-10 minutes.

• Centrifugation: Centrifuge the sample at >3000 x g for 10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the organic (upper) layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase.

Section 4: Data Presentation

Table 1: Comparison of Common Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, and inexpensive.[11][15]	Produces the "dirtiest" extracts; high risk of significant matrix effects.[15] Not very selective.	High-throughput screening where speed is prioritized over ultimate cleanliness.
Liquid-Liquid Extraction (LLE)	Provides cleaner extracts than PPT.[11] Can be made highly selective by optimizing pH and solvent choice.[11]	More time-consuming and labor-intensive than PPT. Requires solvent evaporation.	Applications requiring cleaner samples than PPT can provide, with good analyte recovery.
Solid-Phase Extraction (SPE)	Provides the cleanest extracts.[11][15] Highly selective and reproducible. Amenable to automation.	Most complex and expensive method. Requires method development to optimize sorbent and solvents.	Assays requiring the highest sensitivity and accuracy, where minimizing matrix effects is critical.

Table 2: Example Calculation of Matrix Effect & Recovery

Metric	Set A (Neat) Area	Set B (Post-Spike) Area	Set C (Pre-Spike) Area	Calculation	Result	Interpretation
Analyte Peak Area	1,200,000	950,000	810,000
Matrix Factor	950,000 / 1,200,000	0.79	A value < 1 indicates ion suppression is occurring (21% suppression).
Recovery	(810,000 / 950,000) * 100	85.3%	The extraction process recovers 85.3% of the analyte.
Process Efficiency	(810,000 / 1,200,000) * 100	67.5%	The overall process efficiency is impacted by both recovery and matrix effects.

Section 5: Diagrams and Workflows

Caption: Troubleshooting decision tree for investigating and mitigating matrix effects.

Caption: General experimental workflow for 16-Carboxymitragynine bioanalysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eijppr.com [eijppr.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Bio-generation of stable isotope-labeled internal standards for absolute and relative quantitation of phase II drug metabolites in plasma samples using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. youtube.com [youtube.com]
• 15. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. agilent.com [agilent.com]
• 18. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 16-Carboxymitragynine in Biological Samples

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the stability of 16-Carboxymitragynine in biological samples. The information is presented in a question-and-answer format to directly address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 16-Carboxymitragynine and why is its stability in biological samples a concern?

16-Carboxymitragynine is a primary metabolite of mitragynine (B136389), the main psychoactive alkaloid in Kratom (Mitragyna speciosa).[1][2] It is formed through both enzymatic metabolism by cytochrome P450 enzymes (CYP2D6, 2C19, and 2C18) and chemical hydrolysis of mitragynine under alkaline conditions.[2][3] Accurate quantification of 16-Carboxymitragynine in biological samples is crucial for pharmacokinetic, toxicological, and forensic studies. Its stability is a concern because, like many organic molecules, it can degrade after sample collection, leading to inaccurate measurements. Factors such as storage temperature, pH, and enzymatic activity in the biological matrix can all influence its stability.

Q2: What are the primary factors that can lead to the degradation of 16-Carboxymitragynine in biological samples?

The primary factors affecting the stability of 16-Carboxymitragynine's parent compound, mitragynine, which are also relevant to the metabolite, include:

• pH: Mitragynine and its alkaloids are known to be acid labile and can also degrade under strongly alkaline conditions.[4]

• Temperature: Elevated temperatures can accelerate the degradation of mitragynine alkaloids.[5] Long-term storage at room temperature is not recommended.

• Enzymatic Degradation: While the focus is often on the enzymatic formation of 16-Carboxymitragynine, residual enzyme activity in unpreserved biological samples could potentially contribute to its degradation, although specific data on this is limited.

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to the degradation of analytes.[6]

Q3: What are the recommended storage conditions for biological samples containing 16-Carboxymitragynine?

To ensure the stability of 16-Carboxymitragynine, proper storage is critical. Based on general laboratory practice for similar analytes and information for the analytical standard, the following conditions are recommended:

• Short-Term Storage: For short-term storage (up to a few days), refrigeration at 2-8°C is advisable.[7]

• Long-Term Storage: For long-term storage, samples should be frozen at -20°C or, ideally, -80°C.[1][5][7] The analytical standard for 16-Carboxymitragynine is stored at -20°C and is stable for at least 3 years.[1]

• Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles to prevent degradation.[6] It is recommended to aliquot samples into smaller volumes before freezing if multiple analyses are anticipated.

Troubleshooting Guides

Issue 1: Low or no detection of 16-Carboxymitragynine in a sample where it is expected.

Potential Cause	Troubleshooting Step
Degradation during sample collection and handling.	Ensure rapid processing of samples after collection. Keep samples on ice and minimize exposure to room temperature.
Improper storage conditions.	Verify that samples have been consistently stored at the recommended temperature (-20°C or -80°C).
Multiple freeze-thaw cycles.	Check the sample history to determine the number of freeze-thaw cycles. If more than three, consider re-analyzing a fresh aliquot.
Inefficient extraction from the biological matrix.	Review and optimize the sample preparation method (e.g., solid-phase extraction, protein precipitation). Ensure the pH of the extraction buffer is appropriate.
Instrumental issues.	Confirm the proper functioning of the analytical instrument (e.g., LC-MS/MS) by running a system suitability test with a known standard of 16-Carboxymitragynine.

Issue 2: High variability in 16-Carboxymitragynine concentrations between replicate samples.

Potential Cause	Troubleshooting Step
Inconsistent sample handling.	Standardize the sample handling and processing protocol for all replicates. Ensure uniform timing and temperature conditions.
Matrix effects in the analytical method.	Evaluate and correct for matrix effects by using a stable isotope-labeled internal standard or by performing a standard addition calibration.
Precipitation of the analyte during thawing.	Ensure samples are completely thawed and properly vortexed before extraction.

Experimental Protocols & Data

Recommended Sample Handling and Storage Protocol

To minimize the degradation of 16-Carboxymitragynine, the following protocol is recommended:

• Collection: Collect blood samples in tubes containing an anticoagulant (e.g., EDTA, heparin). Collect urine samples in sterile containers.

• Initial Processing: Process blood samples to obtain plasma by centrifugation as soon as possible after collection. Keep samples on ice throughout the processing steps.

• Aliquoting: Aliquot plasma and urine samples into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Immediately freeze the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Quantitative Data on Mitragynine Stability

While specific quantitative stability data for 16-Carboxymitragynine in biological matrices is limited in the reviewed literature, data on its parent compound, mitragynine, provides valuable insights.

Table 1: Stability of Mitragynine in Spiked Human Plasma [5]

Storage Condition	Spiked Concentration (µg/mL)	Percentage Recovered (Mean ± SD)
Room Temperature (2 days)	0.3	98.7 ± 5.2
7.5	102.3 ± 3.8
-20°C (1 month)	0.3	95.3 ± 4.7
7.5	93.0 ± 6.1

This data suggests that the parent compound is relatively stable under these conditions, and similar stability may be expected for its carboxylated metabolite, though specific studies are needed for confirmation.

Visualizations

Experimental Workflow for 16-Carboxymitragynine Analysis

Caption: Recommended workflow for 16-Carboxymitragynine analysis.

Factors Influencing the Stability of 16-Carboxymitragynine

Caption: Factors influencing 16-Carboxymitragynine stability.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers [frontiersin.org]
• 4. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

troubleshooting poor recovery of 16-Carboxymitragynine during extraction

Technical Support Center: Mitragyna Alkaloid Extraction

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing poor recovery of 16-Carboxymitragynine during extraction from biological matrices. The unique chemical properties of this analyte compared to its parent compound, mitragynine (B136389), necessitate specific protocol adjustments.

Frequently Asked Questions (FAQs)

Q1: What is 16-Carboxymitragynine and how is it formed?

A1: 16-Carboxymitragynine is a primary metabolite of mitragynine, the main psychoactive alkaloid in Kratom (Mitragyna speciosa).[1][2] It is formed when the methyl ester group of mitragynine is hydrolyzed.[3][4] This reaction can occur under alkaline conditions, meaning that 16-Carboxymitragynine can be generated as an artifact during extraction if the pH is not carefully controlled.[3][4]

Q2: My standard alkaloid extraction protocol works for mitragynine but yields very poor recovery for 16-Carboxymitragynine. Why?

A2: Standard alkaloid extractions are designed for basic compounds like mitragynine. These protocols use acidic conditions to protonate the alkaloid, making it water-soluble, and alkaline conditions to create a neutral free base that is soluble in organic solvents.[5][6][7] 16-Carboxymitragynine, due to its carboxylic acid group, is an acidic compound. Its solubility is inverted relative to mitragynine:

• In acidic conditions (low pH): It is neutral and more soluble in organic solvents.

• In alkaline conditions (high pH): It forms a salt (carboxylate), making it more soluble in aqueous (water-based) solutions. Using a standard protocol will cause the loss of 16-Carboxymitragynine at nearly every step.

Q3: Could my extraction conditions be degrading the analyte?

Troubleshooting Guide: Step-by-Step Problem Resolution

This section addresses specific experimental issues that lead to low recovery.

Problem: Low or no 16-Carboxymitragynine detected in the final organic extract.

• Q: Did you adjust the pH correctly for an acidic analyte during Liquid-Liquid Extraction (LLE)?

  • A: To extract 16-Carboxymitragynine from an aqueous sample into an organic solvent, the aqueous phase must be acidified (e.g., pH 3-4) . This protonates the carboxylic acid group, neutralizing its charge and increasing its affinity for the organic layer. If you basified the sample (e.g., pH 9-11) as you would for mitragynine, the analyte would have formed a salt and remained in the aqueous layer, leading to its loss.[6]

• Q: Are you using an appropriate solvent system?

Problem: Significant analyte loss during sample cleanup with Solid-Phase Extraction (SPE).

• Q: Is your SPE cartridge and methodology optimized for an acidic compound?

  • A: A standard reversed-phase (e.g., C18, Oasis HLB) protocol for basic alkaloids will not retain 16-Carboxymitragynine effectively. For an acidic analyte, consider the following:

    • Anion Exchange SPE: This is the ideal choice. At a neutral or slightly basic pH, the carboxylic acid group will be negatively charged and will bind strongly to the positively charged sorbent. You can then wash away neutral and basic impurities before eluting the analyte with an acidic solvent.

    • Mixed-Mode SPE: These cartridges have both reversed-phase and ion-exchange properties and offer excellent selectivity.

    • Reversed-Phase SPE (Modified Protocol): If you must use a reversed-phase cartridge, the sample must be loaded under acidic conditions (pH < pKa of the analyte) to ensure the compound is in its neutral form and can bind to the hydrophobic sorbent. Elution would then be performed with a high-percentage organic solvent, possibly at a slightly basic pH to facilitate release. Insufficient activation of the column or inadequate elution volume can also lead to loss.[12]

Problem: General issues like emulsion or sample precipitation.

• Q: How can I resolve emulsions at the aqueous-organic interface?

  • A: Emulsions trap your analyte and prevent clean separation. To break them, you can try adding saturated sodium chloride solution (brine), centrifuging the sample, or filtering the mixture through a bed of celite or glass wool.[6]

• Q: My analyte appears to be precipitating during pH adjustment. What should I do?

  • A: Precipitation occurs when the concentration of the analyte exceeds its solubility in the current solvent at a given pH. This is common at the isoelectric point. The simplest solution is to dilute the sample with more solvent before or during the pH adjustment step to ensure the compound remains fully dissolved.[6]

Data Summary & Physicochemical Properties

Table 1: Comparison of Mitragynine and 16-Carboxymitragynine Properties

Property	Mitragynine	16-Carboxymitragynine	Implication for Extraction
Chemical Class	Basic Indole Alkaloid[13]	Acidic Indole Alkaloid	Opposite pH-solubility behavior.
Key Functional Group	Tertiary Amine	Carboxylic Acid[1]	Dictates ionization state and solubility.
Solubility in Water	Low solubility; increases at acidic pH (forms salt).[14]	Low solubility; increases at alkaline pH (forms salt).	pH must be controlled to partition between phases.
Solubility in Organic Solvents	High as free base (alkaline pH).[7]	High as neutral acid (acidic pH).	Inverted LLE strategy is required.
pKa	~8.1 (for the amine)[14]	~4-5 (estimated for carboxylic acid)	Determines the pH range for protonation/deprotonation.

Visualized Workflows and Diagrams

Caption: Troubleshooting workflow for poor 16-Carboxymitragynine recovery.

Caption: pH-dependent partitioning of 16-Carboxymitragynine during LLE.

Recommended Experimental Protocols

Protocol 1: Optimized Liquid-Liquid Extraction (LLE)

This protocol is designed to isolate 16-Carboxymitragynine from an aqueous matrix (e.g., urine, plasma).

• Sample Preparation: Start with 1 mL of aqueous sample in a glass tube. Add internal standard if applicable.

• Acidification: Adjust the sample pH to 3.0-4.0 using a mild acid like 1M acetic acid or formic acid. Verify with a calibrated pH meter.

• First Organic Extraction: Add 3 mL of dichloromethane (B109758) (DCM). Vortex for 2 minutes. Centrifuge at 2000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the bottom organic layer (DCM) to a clean tube. This layer contains your analyte.

• Repeat Extraction: Repeat steps 3 and 4 on the remaining aqueous layer to maximize recovery. Combine the organic extracts.

• (Optional Cleanup Step) Back-Extraction: To remove neutral impurities, add 1 mL of a basic buffer (e.g., pH 9 phosphate (B84403) buffer) to the combined organic extracts. Vortex and centrifuge. The analyte will move to the aqueous layer. Discard the organic layer, re-acidify the aqueous layer to pH 3-4, and perform the organic extraction again as in steps 3-4.

• Evaporation: Evaporate the final combined organic extract to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable mobile phase for LC-MS analysis.

Protocol 2: Anion-Exchange Solid-Phase Extraction (SPE)

This protocol provides high selectivity and concentration of the analyte.

• Cartridge Selection: Use a strong anion-exchange (SAX) SPE cartridge.

• Conditioning: Condition the cartridge with 1 mL of methanol (B129727), followed by 1 mL of deionized water.

• Equilibration: Equilibrate the cartridge with 1 mL of a neutral buffer (e.g., pH 7.0 phosphate buffer).

• Sample Loading: Adjust the sample pH to ~7.0. Load the sample onto the cartridge at a slow, steady flow rate. At this pH, the analyte is negatively charged and will bind to the sorbent.

• Washing:

  • Wash 1: Use 1 mL of deionized water to remove salts.

  • Wash 2: Use 1 mL of methanol to remove non-polar, neutral, and basic impurities that are not ionically bound.

• Elution: Elute the cartridge with 1 mL of a solvent containing a small percentage of a strong acid (e.g., 2% formic acid in methanol). The acid will neutralize the analyte, breaking its ionic bond with the sorbent and allowing it to elute.

• Evaporation & Reconstitution: Evaporate and reconstitute the eluate as described in the LLE protocol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. alliancechemical.com [alliancechemical.com]
• 6. benchchem.com [benchchem.com]
• 7. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 8. ojs.huit.edu.vn [ojs.huit.edu.vn]
• 9. researchgate.net [researchgate.net]
• 10. ijstr.org [ijstr.org]
• 11. hielscher.com [hielscher.com]
• 12. welchlab.com [welchlab.com]
• 13. (-)-Mitragynine | C23H30N2O4 | CID 3034396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Understanding the Physicochemical Properties of Mitragynine, a Principal Alkaloid of Mitragyna speciosa, for Preclinical Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mobile Phase for Enhanced Chromatographic Resolution

This technical support center is designed for researchers, scientists, and drug development professionals to provide practical guidance on optimizing mobile phase composition for improved chromatographic resolution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address common challenges encountered during HPLC experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses prevalent problems related to mobile phase optimization and offers systematic solutions to enhance your chromatographic separations.

Q1: My peaks are broad and poorly resolved. Where do I start with mobile phase optimization?

Poor resolution is a common issue that can often be rectified by systematically adjusting the mobile phase. The primary factors to consider are the type and concentration of the organic modifier, the pH of the mobile phase, and the buffer concentration.[1]

A logical workflow for troubleshooting this issue is as follows:

Caption: A stepwise workflow for troubleshooting poor peak resolution.

Begin by evaluating the organic modifier concentration. For reversed-phase chromatography, increasing the aqueous component of the mobile phase will generally increase retention times and may improve the separation of early-eluting peaks.[2] Subsequently, investigate the mobile phase pH, as it significantly influences the retention of ionizable compounds.[3] Following pH optimization, the buffer concentration can be adjusted to improve peak shape.[4] Finally, for complex mixtures, optimizing the gradient program can be crucial for achieving baseline separation of all components.[5]

Q2: I am observing peak tailing for my basic compounds. How can I improve the peak shape?

Peak tailing for basic compounds is often caused by secondary interactions with acidic silanol (B1196071) groups on the silica-based stationary phase.[6] This can be addressed by adjusting the mobile phase pH.

Recommended Action:

• Lower the Mobile Phase pH: Operating at a low pH (e.g., 2.5-3.5) protonates the silanol groups, minimizing their interaction with protonated basic analytes.[6]

• Use a Competing Base: Adding a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can also mask the silanol groups and improve peak shape.

Q3: My retention times are drifting between injections. What could be the cause related to the mobile phase?

Retention time instability can be frustrating and is often linked to the mobile phase preparation and stability.[7]

Possible Causes and Solutions:

• Inadequate Equilibration: Ensure the column is thoroughly equilibrated with the initial mobile phase before starting a sequence of injections.

• Mobile Phase Instability: Buffers, especially at neutral or high pH, can be prone to microbial growth or absorption of atmospheric CO2, leading to a change in pH over time. It is recommended to prepare fresh mobile phase daily.

• Solvent Volatility: If one of the mobile phase components is highly volatile, its concentration can change over time due to evaporation, leading to retention time shifts. Ensure the mobile phase reservoirs are loosely covered.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding mobile phase selection and optimization.

Q1: What is the difference between acetonitrile (B52724) and methanol (B129727) as an organic modifier, and how do I choose between them?

Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC, and their selection can significantly impact selectivity.[8]

Key Differences:

Property	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Stronger, leading to shorter retention times.[8]	Weaker, resulting in longer retention times.[9]
Selectivity	Aprotic with a strong dipole moment.[8]	Protic, capable of hydrogen bonding.[9]
Viscosity/Pressure	Lower viscosity, resulting in lower backpressure.[8]	Higher viscosity, leading to increased backpressure.[8]
UV Cutoff	Lower UV cutoff, ideal for detection at low wavelengths.[9]	Higher UV cutoff.[9]

Recommendation: Acetonitrile is often the first choice due to its lower viscosity and UV transparency. However, if you are struggling with co-eluting peaks, switching to methanol can alter the selectivity and potentially resolve the issue.[10]

Q2: How does mobile phase pH affect the retention of my analytes?

The pH of the mobile phase is a critical parameter for controlling the retention of ionizable compounds (acids and bases).[11] By changing the pH, you can alter the ionization state of an analyte, which in turn affects its hydrophobicity and interaction with the stationary phase.

• For Acidic Compounds: At a pH below their pKa, acidic compounds are in their neutral (protonated) form and will be more retained on a reversed-phase column. As the pH increases above the pKa, they become ionized (deprotonated) and elute earlier.

• For Basic Compounds: At a pH above their pKa, basic compounds are in their neutral (unprotonated) form and will be more retained. As the pH decreases below the pKa, they become ionized (protonated) and elute earlier.

For robust and reproducible separations, it is generally recommended to work at a pH that is at least one to two pH units away from the pKa of the analytes of interest.

Q3: What is the difference between isocratic and gradient elution, and when should I use each?

The choice between isocratic and gradient elution depends on the complexity of your sample.

• Isocratic Elution: The mobile phase composition remains constant throughout the run. This method is simpler, requires less sophisticated equipment, and is ideal for separating simple mixtures where all components have similar retention behavior.[11]

• Gradient Elution: The composition of the mobile phase is changed during the run, typically by increasing the concentration of the organic modifier. This is beneficial for complex samples containing compounds with a wide range of polarities, as it allows for the elution of strongly retained compounds in a reasonable time while still providing good resolution for early-eluting peaks.[11]

References

• 1. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Effect of buffer concentration on gradient chromatofocusing performance separating protiens on a high-performance DEAE column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mastelf.com [mastelf.com]
• 6. researchgate.net [researchgate.net]
• 7. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 8. chromtech.com [chromtech.com]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]
• 10. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]

addressing ion suppression in the ESI source for 16-Carboxymitragynine

Welcome to the Technical Support Center for the analysis of 16-Carboxymitragynine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the quantitative analysis of 16-Carboxymitragynine using Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Ion Suppression in the ESI Source

Ion suppression is a common challenge in ESI-MS analysis of complex biological samples, leading to reduced analyte signal, poor sensitivity, and inaccurate quantification. 16-Carboxymitragynine, as a metabolite of mitragynine (B136389), is often analyzed in matrices such as plasma and urine, which contain numerous endogenous components that can interfere with its ionization.

This guide provides a systematic approach to identifying and mitigating ion suppression for 16-Carboxymitragynine.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for 16-Carboxymitragynine analysis?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte, such as 16-Carboxymitragynine, due to the presence of co-eluting compounds from the sample matrix. In the ESI source, these interfering molecules can compete with the analyte for droplet surface access or for the available charge, leading to a decreased generation of gas-phase analyte ions. This can result in underestimation of the analyte concentration, or in severe cases, complete signal loss. As an acidic metabolite, 16-Carboxymitragynine may be particularly susceptible to suppression from phospholipids (B1166683) and other endogenous components in biological matrices.

Q2: How can I determine if my 16-Carboxymitragynine signal is being suppressed?

A2: A standard method to assess ion suppression is the post-column infusion experiment. This involves infusing a constant flow of a 16-Carboxymitragynine standard solution into the LC eluent stream after the analytical column but before the ESI source. A blank matrix sample (e.g., plasma or urine extract) is then injected. A dip in the constant baseline signal of 16-Carboxymitragynine at specific retention times indicates the elution of matrix components that are causing ion suppression.

Q3: What are the primary sources of ion suppression when analyzing 16-Carboxymitragynine in biological samples?

A3: The primary sources of ion suppression in biological matrices include:

• Phospholipids: Abundant in plasma and tissue samples, they are notoriously problematic for causing ion suppression, especially in positive ion mode.

• Salts and Buffers: Non-volatile salts from buffers or the sample itself can crystallize on the ESI droplet surface, hindering analyte ionization.

• Endogenous Metabolites: High concentrations of other small molecules in the biological sample can co-elute and compete with 16-Carboxymitragynine for ionization.

• Mobile Phase Additives: While necessary for chromatography, some additives like trifluoroacetic acid (TFA) can cause significant signal suppression. Formic acid or acetic acid are generally preferred for ESI-MS.[1]

Q4: Can the choice of ionization mode affect ion suppression for 16-Carboxymitragynine?

A4: Yes. While mitragynine and its other major metabolites are often analyzed in positive ion mode, 16-Carboxymitragynine, with its carboxylic acid functional group, can also be analyzed in negative ion mode. Switching to negative ion mode can sometimes reduce ion suppression as fewer matrix components ionize under these conditions. However, sensitivity in negative mode may be lower, so a careful evaluation is necessary.

Troubleshooting Guide: Step-by-Step Solutions

If you suspect ion suppression is affecting your 16-Carboxymitragynine analysis, follow these steps to diagnose and resolve the issue.

Step 1: Evaluate and Optimize Sample Preparation

Inadequate sample cleanup is a leading cause of ion suppression. The goal is to selectively remove interfering matrix components while efficiently recovering 16-Carboxymitragynine.

Problem: Low signal intensity and poor reproducibility for 16-Carboxymitragynine in matrix samples compared to neat standards.

Solutions:

• Method Comparison: Evaluate different sample preparation techniques. While protein precipitation (PPT) is simple, it is often insufficient for removing phospholipids. Solid-phase extraction (SPE) and liquid-liquid extraction (LLE) generally provide cleaner extracts.

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for removing salts and phospholipids. For an acidic analyte like 16-Carboxymitragynine, a mixed-mode or polymeric SPE sorbent can be effective.

• Liquid-Liquid Extraction (LLE): LLE can also be effective. The choice of extraction solvent is critical and should be optimized to maximize the recovery of the moderately polar 16-Carboxymitragynine while minimizing the extraction of interfering compounds.

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Relative Matrix Effect (%)	Analyte Recovery (%)	Key Advantages & Disadvantages
Protein Precipitation (PPT)	High (Significant Suppression)	Good (>90%)	Advantages: Simple, fast, and inexpensive. Disadvantages: Non-selective, leads to significant ion suppression from phospholipids and other matrix components.
Liquid-Liquid Extraction (LLE)	Moderate	Variable (60-90%)	Advantages: Can be more selective than PPT. Disadvantages: Can be labor-intensive, may require large volumes of organic solvents, and recovery can be variable.
Solid-Phase Extraction (SPE)	Low (Minimal Suppression)	Good to Excellent (80-110%)	Advantages: Provides the cleanest extracts, significantly reduces matrix effects, and can be automated. Disadvantages: Requires method development for sorbent selection and elution conditions.

Note: The values presented are representative and can vary depending on the specific matrix and experimental conditions.

Step 2: Optimize Chromatographic Separation

Effective chromatographic separation is crucial to resolve 16-Carboxymitragynine from co-eluting matrix interferences.

Problem: 16-Carboxymitragynine peak elutes in a region of significant ion suppression as identified by post-column infusion.

Solutions:

• Gradient Modification: Adjust the gradient slope to increase the separation between 16-Carboxymitragynine and the interfering peaks. A shallower gradient can improve resolution.

• Column Chemistry: Explore different stationary phases. While C18 columns are common, a phenyl-hexyl or a column with a polar-embedded phase might offer different selectivity and better separation from phospholipids.

• Mobile Phase pH: The pH of the mobile phase can influence the retention and peak shape of the acidic 16-Carboxymitragynine. Since it is a metabolite of a basic parent compound, careful pH control is necessary to achieve good chromatography for both. Using a mobile phase with a pH around the pKa of the carboxylic acid group can be a starting point for optimization.

Step 3: Adjust ESI Source Parameters

Optimization of the ESI source parameters can help to minimize the impact of any remaining matrix components.

Problem: Persistent low signal or signal instability.

Solutions:

• Flow Rate Reduction: Lowering the flow rate into the ESI source (e.g., using a post-column splitter or nano-ESI) can reduce the size of the initial droplets, which can be more tolerant to non-volatile matrix components.

• Gas Temperatures and Flow Rates: Optimize the nebulizing and drying gas flow rates and temperatures. Higher temperatures can aid in desolvation, but excessive heat may cause thermal degradation of the analyte.

• Capillary Voltage: Optimize the capillary voltage to ensure stable spray and efficient ionization of 16-Carboxymitragynine.

Data Presentation: ESI Source Parameter Optimization

Parameter	Typical Starting Value	Optimization Strategy
Capillary Voltage	3.0 - 4.5 kV (Positive Ion)	Tune for maximum stable signal for 16-Carboxymitragynine.
Nebulizer Gas Flow	30 - 50 psi	Adjust to achieve a fine, stable spray.
Drying Gas Flow	8 - 12 L/min	Optimize for efficient desolvation without signal suppression.
Drying Gas Temperature	250 - 350 °C	Increase gradually to improve desolvation, but monitor for thermal degradation.

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression

• Preparation: Prepare a standard solution of 16-Carboxymitragynine in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).

• Instrumentation Setup:

  • Connect the LC system to the ESI-MS.

  • Use a T-fitting to connect a syringe pump to the eluent line between the analytical column and the ESI source.

• Infusion: Infuse the 16-Carboxymitragynine standard solution at a low, constant flow rate (e.g., 5-10 µL/min).

• Analysis:

  • Begin acquiring MS data in MRM mode for the specific transition of 16-Carboxymitragynine. A stable baseline signal should be observed.

  • Inject a blank, extracted matrix sample onto the LC column and run your standard chromatographic method.

• Data Interpretation: A significant drop in the baseline signal indicates the retention times where matrix components are eluting and causing ion suppression.

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Samples

• Sample Pre-treatment: To 200 µL of plasma, add an internal standard and 200 µL of 4% phosphoric acid. Vortex to mix.

• SPE Cartridge Conditioning: Condition a mixed-mode or polymeric SPE cartridge by washing with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetate (B1210297) buffer, followed by 1 mL of methanol/water (e.g., 20:80, v/v) to remove polar interferences.

• Elution: Elute 16-Carboxymitragynine with an appropriate solvent, such as 1 mL of methanol containing 2% formic acid.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for addressing ion suppression.

Caption: Mechanism of ion suppression in the ESI source.

References

• 1. mdpi.com [mdpi.com]

minimizing degradation of 16-Carboxymitragynine during sample storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the degradation of 16-Carboxymitragynine during sample storage and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 16-Carboxymitragynine and how is it formed?

A1: 16-Carboxymitragynine is a primary metabolite of mitragynine (B136389), the main psychoactive alkaloid in the kratom plant (Mitragyna speciosa). It is formed through two main pathways:

• Metabolism: In the body, mitragynine is metabolized by cytochrome P450 enzymes, specifically CYP2D6, CYP2C19, and CYP2C18, to produce 16-Carboxymitragynine.[1][2][3][4]

• Chemical Degradation: Under alkaline conditions, mitragynine can undergo hydrolysis of its methyl ester group to form 16-Carboxymitragynine.[2][5][6][7]

Q2: What are the primary factors that can cause degradation of 16-Carboxymitragynine and its parent compound, mitragynine?

A2: While specific stability studies on 16-Carboxymitragynine are limited, the stability of its parent compound, mitragynine, is well-documented and provides critical insights. The primary factors causing degradation of mitragynine and related alkaloids are:

• pH: Mitragynine is unstable in acidic conditions (pH < 4).[2][5][6] While it is more stable in neutral to slightly alkaline conditions, strongly alkaline conditions can lead to its conversion to 16-Carboxymitragynine.

• Temperature: Elevated temperatures (above 40°C) significantly accelerate the degradation of mitragynine and its metabolites.[2][5][8]

• Light: Exposure to UV light can contribute to the degradation of kratom alkaloids.

• Oxygen: Oxidation can lead to the breakdown of alkaloids, reducing their potency.

• Moisture: The presence of moisture can facilitate degradation and promote microbial growth.

Q3: What are the recommended storage conditions for 16-Carboxymitragynine samples?

A3: Based on the stability of the parent compound and general best practices for storing drug metabolites, the following storage conditions are recommended for 16-Carboxymitragynine:

Storage Duration	Temperature	Conditions
Short-term (up to 7 days)	4°C	Refrigerated, in a tightly sealed, amber-colored vial to protect from light.
Long-term (weeks to months)	-20°C	Frozen, in a tightly sealed, amber-colored vial. For a crystalline solid of 16-Carboxymitragynine, storage at -20°C is reported to maintain stability for at least 3 years.[9]
Extended long-term (years)	-80°C	For maximum stability, especially for valuable or irreplaceable samples.

Q4: Can 16-Carboxymitragynine exist in a conjugated form in biological samples?

A4: Yes. Studies have shown that enzymatic hydrolysis of urine samples can lead to an increased concentration of 16-Carboxymitragynine, which suggests that it can be present as a glucuronide or sulfate (B86663) conjugate.[10]

Troubleshooting Guides

Issue 1: Low or no detection of 16-Carboxymitragynine in stored samples.

Potential Cause	Troubleshooting Step
Degradation due to improper storage temperature.	Verify that samples were consistently stored at or below -20°C. For future samples, ensure immediate freezing after collection and minimize freeze-thaw cycles.
Degradation due to acidic pH.	Check the pH of the sample matrix. If possible, adjust the pH to a neutral range (pH 6-7.5) before long-term storage.
Degradation due to light exposure.	Ensure that samples are stored in amber-colored vials or other light-blocking containers.
Compound is in a conjugated form.	For urine samples, consider performing enzymatic hydrolysis with β-glucuronidase/arylsulfatase prior to extraction to deconjugate the metabolite.

Issue 2: Inconsistent quantification results between sample aliquots.

Potential Cause	Troubleshooting Step
Multiple freeze-thaw cycles.	Aliquot samples into smaller volumes before the initial freezing to avoid repeated thawing and freezing of the entire sample.
Incomplete dissolution after thawing.	Ensure the sample is completely thawed and vortexed thoroughly before taking an aliquot for analysis.
Adsorption to container walls.	Use low-retention microcentrifuge tubes or silanized glass vials for storage.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 16-Carboxymitragynine from Human Urine

This protocol is adapted from methods for the analysis of mitragynine and its metabolites.[11][12]

• Sample Preparation:

  • To 1 mL of urine, add an internal standard (e.g., mitragynine-d3).

  • If deconjugation is desired, add 50 µL of β-glucuronidase/arylsulfatase from Helix pomatia and incubate at 37°C for 30 minutes.

  • Add 1 mL of 0.1 M acetate (B1210297) buffer (pH 5.0) and vortex.

• SPE Column Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading:

  • Load the prepared urine sample onto the SPE cartridge at a flow rate of 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 1 mL of deionized water.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analytes with 1 mL of methanol.

• Dry Down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 16-Carboxymitragynine

This protocol provides typical parameters for LC-MS/MS analysis.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient starting with a low percentage of mobile phase B, increasing to elute the analyte, followed by a wash and re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/minute.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor and product ions for 16-Carboxymitragynine and the internal standard should be optimized on the instrument. A likely precursor ion for 16-Carboxymitragynine would be [M+H]+ at m/z 385.4.

Visualizations

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 7. researchgate.net [researchgate.net]
• 8. ifrti.org [ifrti.org]
• 9. researchgate.net [researchgate.net]
• 10. Degradation of substituted indoles by an indole-degrading methanogenic consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nottingham.ac.uk [nottingham.ac.uk]
• 12. researchgate.net [researchgate.net]

selecting the appropriate internal standard for 16-Carboxymitragynine analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of drug metabolites is a critical aspect of pharmacokinetic and toxicological studies. 16-Carboxymitragynine, a key metabolite of mitragynine (B136389)—the primary psychoactive alkaloid in Kratom (Mitragyna speciosa)—presents unique analytical challenges. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the analysis of 16-Carboxymitragynine, with a focus on the selection of an appropriate internal standard.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for 16-Carboxymitragynine analysis?

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as 16-Carboxymitragynine-d3. A SIL internal standard shares identical chemical and physical properties with the analyte, ensuring it co-elutes and experiences similar matrix effects and ionization suppression or enhancement. This allows for the most accurate correction of variations during sample preparation and analysis.

Q2: Is a deuterated internal standard for 16-Carboxymitragynine commercially available?

As of our latest information, a commercially available deuterated internal standard specifically for 16-Carboxymitragynine is not readily found in supplier catalogs. Researchers may need to consider custom synthesis or the use of a structural analog.

Q3: If a deuterated internal standard is unavailable, what are the alternatives?

When a deuterated internal standard is not available, the next best option is to use a structural analog. This compound should closely mimic the chemical structure and physicochemical properties of 16-Carboxymitragynine. For mitragynine analysis, compounds like ajmalicine (B1678821) and amitriptyline (B1667244) have been utilized as internal standards.[1][2] The chosen analog for 16-Carboxymitragynine should have a similar extraction recovery, chromatographic retention time, and ionization response. Thorough validation is crucial to ensure the analog provides reliable quantification.

Q4: What are the key considerations when validating a method with a structural analog as an internal standard?

Method validation with a structural analog requires rigorous assessment of:

• Selectivity: Ensuring no interference from endogenous matrix components at the retention times of the analyte and the internal standard.

• Matrix Effects: Evaluating the impact of the sample matrix on the ionization of both the analyte and the internal standard. The goal is for the internal standard to track and compensate for any matrix-induced suppression or enhancement of the analyte's signal.

• Recovery: Assessing the extraction efficiency of both the analyte and the internal standard across different concentrations.

• Parallelism: Demonstrating that the calibration curve of the analyte in the matrix is parallel to the curve in a clean solvent, indicating that the internal standard effectively compensates for matrix effects across the concentration range.

Q5: What analytical technique is most suitable for 16-Carboxymitragynine analysis?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of 16-Carboxymitragynine in biological matrices.[1] This technique offers high sensitivity and selectivity, allowing for the detection and quantification of low concentrations of the metabolite in complex samples like plasma and urine.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	Inappropriate mobile phase pH; Column degradation; Contamination.	Optimize the mobile phase pH to ensure the analyte is in a single ionic form. Use a new column or a guard column to protect the analytical column. Flush the system to remove any contaminants.
Low Signal Intensity	Poor ionization efficiency; Matrix suppression; Suboptimal MS/MS parameters.	Optimize electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature). Dilute the sample to minimize matrix effects. Perform a compound optimization by direct infusion to determine the optimal precursor/product ion transitions and collision energy.
High Variability in Results	Inconsistent sample preparation; Instability of the analyte or internal standard.	Ensure consistent and precise execution of the sample preparation protocol. 16-Carboxymitragynine can be formed from the hydrolysis of mitragynine under alkaline conditions, so careful control of pH during sample storage and preparation is crucial.[3] Store samples and standards at appropriate temperatures (e.g., -80°C) and check for degradation over time.
Internal Standard Signal is Unstable	Inconsistent addition of internal standard; Degradation of the internal standard; Matrix effects on the internal standard.	Use a calibrated pipette for the addition of the internal standard. Verify the stability of the internal standard in the sample matrix and storage conditions. Evaluate matrix effects specifically for the internal standard.
Carryover	Contamination of the autosampler or column.	Implement a rigorous wash protocol for the autosampler needle and injection port. Inject a blank solvent after high-concentration samples to check for carryover. If carryover persists, a longer gradient or column wash may be necessary.

Experimental Protocols

General LC-MS/MS Method for 16-Carboxymitragynine Analysis

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or urine sample, add 300 µL of ice-cold acetonitrile (B52724) containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. Liquid Chromatography Parameters

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

3. Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor/Product Ion Transitions: These must be optimized for 16-Carboxymitragynine and the chosen internal standard. For 16-Carboxymitragynine (Molecular Weight: 384.5 g/mol ), the protonated molecule [M+H]⁺ at m/z 385.2 would be the precursor ion. Product ions would be determined by fragmentation experiments.

• Collision Energy (CE) and other MS parameters: These need to be optimized for each specific compound and instrument.

Quantitative Data Summary

The following table provides a hypothetical comparison of performance characteristics for an ideal (deuterated) internal standard versus a structural analog. Actual data will need to be generated during method validation.

Parameter	Ideal IS (16-Carboxymitragynine-d3)	Structural Analog IS	Acceptance Criteria
Recovery (%)	95 - 105	85 - 115	80 - 120%
Matrix Effect (%)	98 - 102	90 - 110	85 - 115%
Precision (%CV)	< 5	< 15	≤ 15%
Accuracy (%Bias)	± 5	± 15	± 15%
Linearity (r²)	> 0.995	> 0.99	≥ 0.99

Visualizations

Caption: Experimental workflow for 16-Carboxymitragynine analysis.

Caption: Decision tree for internal standard selection.

References

• 1. researchgate.net [researchgate.net]
• 2. A validated method for the quantification of mitragynine in sixteen commercially available Kratom (Mitragyna speciosa) products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Screening and Identification of Mitragynine and 7-Hydroxymitragynine in Human Urine by LC-MS/MS [ouci.dntb.gov.ua]

Technical Support Center: Enhancing the Sensitivity of 16-Carboxymitragynine Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of 16-Carboxymitragynine, particularly at low concentrations.

Frequently Asked Questions (FAQs)

Q1: What are the most sensitive methods for detecting low concentrations of 16-Carboxymitragynine?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is currently the most sensitive and specific method for the quantification of 16-Carboxymitragynine at low concentrations in biological matrices. This technique offers high selectivity by monitoring specific precursor-to-product ion transitions. Additionally, immunoassays such as ELISA can be developed for screening purposes, though they may have varying degrees of cross-reactivity with other mitragynine (B136389) metabolites.[1][2]

Q2: Why is sample preparation critical for sensitive detection of 16-Carboxymitragynine?

A2: Sample preparation is crucial for removing matrix interferences that can suppress the analyte signal and lead to inaccurate quantification, especially at low concentrations.[3] For 16-Carboxymitragynine, which is a metabolite, it is often present in complex biological matrices like urine or blood.[4][5] Effective sample preparation, such as solid-phase extraction (SPE), isolates the analyte and concentrates it, thereby enhancing detection sensitivity.[4]

Q3: What is the role of enzymatic hydrolysis in the analysis of 16-Carboxymitragynine?

A3: 16-Carboxymitragynine is often present in biological samples as a glucuronide conjugate (a Phase II metabolite).[6] Enzymatic hydrolysis, typically using β-glucuronidase, cleaves the glucuronide group, converting the conjugated metabolite back to its unconjugated form.[5] This step is essential as it can significantly increase the detectable concentration of 16-Carboxymitragynine.[5][6]

Q4: Can immunoassays be used for the specific detection of 16-Carboxymitragynine?

A4: While immunoassays (ELISA) have been developed for mitragynine and its metabolites, their specificity for 16-Carboxymitragynine can vary. Some antibodies show high cross-reactivity with 16-Carboxymitragynine, even exceeding that of mitragynine itself in some cases.[1] However, it is crucial to validate the cross-reactivity profile of the specific antibody used to avoid overestimation due to the presence of other metabolites.[1][7]

Troubleshooting Guides

Issue 1: Low or No Signal for 16-Carboxymitragynine in LC-MS/MS Analysis

Possible Cause	Troubleshooting Step
Inefficient Extraction	Optimize the solid-phase extraction (SPE) protocol. Ensure the correct sorbent, conditioning, loading, washing, and elution solvents are used. Consider liquid-liquid extraction (LLE) as an alternative.
Analyte Degradation	16-Carboxymitragynine may be unstable under certain pH or temperature conditions. Ensure samples are stored properly (e.g., at -80°C) and processed quickly. Evaluate analyte stability during method development.[3]
Incomplete Hydrolysis	If analyzing for total 16-Carboxymitragynine, ensure complete enzymatic hydrolysis. Optimize incubation time, temperature, and enzyme concentration. Verify the activity of the β-glucuronidase enzyme.[7][5]
Matrix Effects	Co-eluting matrix components can suppress the ionization of 16-Carboxymitragynine. Improve chromatographic separation to isolate the analyte from interfering compounds. Use a matrix-matched calibration curve or stable isotope-labeled internal standards to compensate for matrix effects.[8]
Incorrect MS/MS Parameters	Optimize MS/MS parameters, including precursor and product ion selection, collision energy, and cone voltage, by infusing a standard solution of 16-Carboxymitragynine.[9]

Issue 2: High Variability in Quantitative Results

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure consistent and precise execution of the sample preparation protocol for all samples, calibrators, and quality controls. Use of automated liquid handlers can improve reproducibility.
Instrument Fluctuation	Monitor system suitability by injecting a standard solution at the beginning and throughout the analytical run. Check for fluctuations in retention time, peak area, and peak shape.[8]
Calibration Curve Issues	Prepare fresh calibration standards for each analytical run. Ensure the calibration range brackets the expected concentration of the samples. Use a linear or weighted linear regression model as appropriate.
Internal Standard Variability	If using an internal standard, ensure it is added consistently to all samples. The internal standard should have similar chemical properties and extraction recovery to the analyte. A stable isotope-labeled internal standard for 16-Carboxymitragynine is ideal.

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and quantification (LOQ) for mitragynine and its metabolites from various analytical methods. These values can serve as a benchmark for researchers developing their own assays.

Table 1: LC-MS/MS Methods

Analyte	Matrix	LOD	LOQ	Reference
Mitragynine	Rat Plasma	-	0.2 ng/mL	[9]
Mitragynine	Human Urine	0.002581 ng/mL	0.007821 ng/mL	[10]
7-Hydroxymitragynine	Human Urine	-	-	[10]

Table 2: Immunoassay (ELISA) Methods

Analyte	Matrix	IC50	LOD	Reference
Mitragynine	Human Urine	7.3 ng/mL	15 ng/mL	[1]
Mitragynine	Human Urine	0.152 µg/mL	0.412 µg/mL	[7]

Table 3: HPLC Methods

Analyte	Matrix	LOD	LOQ	Reference
Mitragynine	Kratom Samples	0.14 µg/mL	0.45 µg/mL	[11]

Experimental Protocols

Detailed Protocol for LC-MS/MS Quantification of 16-Carboxymitragynine in Human Urine

This protocol is a generalized procedure based on common practices cited in the literature.[4] Researchers should optimize the parameters for their specific instrumentation and experimental needs.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Loading: To 1 mL of urine, add an internal standard (e.g., 16-Carboxymitragynine-d3). Acidify the sample with formic acid. Load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 50 µL of the mobile phase.

2. Enzymatic Hydrolysis (Optional, for total 16-Carboxymitragynine)

• To 1 mL of urine, add 50 µL of a β-glucuronidase solution (from Helix pomatia).

• Incubate the mixture at 37°C for 2-4 hours.

• Proceed with the SPE protocol as described above.

3. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Use a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor at least two multiple reaction monitoring (MRM) transitions for 16-Carboxymitragynine and one for the internal standard.

Visualizations

References

• 1. Development of an ELISA for detection of mitragynine and its metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US20200308306A1 - Immunoassay for mitragynine - Google Patents [patents.google.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. eruditio.pom.go.id [eruditio.pom.go.id]

dealing with co-eluting interferences in urine samples

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address challenges related to co-eluting interferences in urine sample analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guides

This section provides systematic approaches to identify and resolve common issues encountered during the analysis of urine samples.

Issue: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape can compromise the accuracy and precision of your quantification. This guide will help you diagnose and correct the issue.

Symptoms:

• Peaks in your chromatogram exhibit tailing (asymmetry factor > 1.2).

• Peaks show fronting (asymmetry factor < 0.8).

• Peaks are split into two or more smaller peaks.

Possible Causes and Solutions:

Cause	Solution
Column Contamination	Particulates from the sample matrix or precipitated buffers can clog the column inlet frit. Flush the column according to the manufacturer's instructions. If the problem persists, replace the guard column or the analytical column.
Injection Solvent Mismatch	Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[1] Dilute the sample in a solvent that is the same or weaker than your starting mobile phase.
Column Overload	Injecting too much sample mass can lead to peak tailing.[2] Dilute your sample or reduce the injection volume.
Secondary Interactions	Basic compounds can interact with residual silanols on the column, causing tailing. Add a small amount of a competing base (e.g., triethylamine) to the mobile phase or use a column with end-capping.
Column Void	A void at the head of the column can cause peak splitting.[2][3] This can be caused by pressure shocks or operating at a pH that dissolves the silica (B1680970) packing. Replace the column and ensure operating conditions are within the manufacturer's recommendations.

Troubleshooting Workflow:

Caption: A flowchart for troubleshooting poor peak shape in LC-MS analysis.

Issue: Inconsistent Retention Times

Shifts in retention time can lead to misidentification of analytes and unreliable quantification, especially when using scheduled multiple reaction monitoring (sMRM).

Symptoms:

• Analyte retention times drift to earlier or later times across a batch.

• Sudden shifts in retention time are observed.

Possible Causes and Solutions:

Cause	Solution
Mobile Phase Composition Change	Evaporation of the more volatile solvent component or degradation of mobile phase additives can alter the elution strength. Prepare fresh mobile phase daily and keep solvent bottles capped.
Inadequate Column Equilibration	Insufficient equilibration time between injections, especially in gradient elution, can lead to retention time variability.[4] Ensure at least 10 column volumes of the initial mobile phase pass through the column before the next injection.
Column Temperature Fluctuations	Changes in ambient temperature can affect retention times. Use a thermostatically controlled column compartment to maintain a consistent temperature.
Pump Malfunction or Leaks	Inconsistent flow rates due to pump issues or leaks in the system will cause retention time shifts.[4] Check for leaks and verify the pump flow rate.
Column Degradation	Over time, the stationary phase of the column can degrade, leading to changes in retention. If other causes are ruled out, it may be time to replace the column.

Troubleshooting Workflow:

Caption: A decision tree for diagnosing inconsistent retention times.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of co-eluting interferences in urine samples?

A1: Co-eluting interferences in urine can originate from several sources:

• Endogenous Metabolites: Urine is a complex matrix containing numerous endogenous compounds that can have similar physicochemical properties to your analytes of interest.

• Drug Metabolites: Phase I and Phase II metabolites of drugs can sometimes co-elute with the parent drug or other analytes.[5][6]

• Dietary Components: Compounds from food, beverages, and supplements can be excreted in urine and cause interference.

• Sample Collection and Storage: Contaminants from collection containers or degradation of analytes during storage can introduce interfering substances.

Q2: How can I minimize matrix effects like ion suppression or enhancement?

A2: Matrix effects occur when co-eluting compounds interfere with the ionization of your analyte in the mass spectrometer's source, leading to inaccurate quantification.[7] Here are several strategies to mitigate them:

• Effective Sample Preparation: Use techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a significant portion of the interfering matrix components.[8][9]

• Dilution: A simple "dilute-and-shoot" approach can be effective for reducing matrix effects, although it may compromise sensitivity for low-concentration analytes.[10][11][12]

• Chromatographic Separation: Optimize your LC method to separate your analyte from the interfering compounds. This can involve adjusting the gradient, changing the mobile phase composition, or selecting a column with a different stationary phase chemistry.[2]

• Stable Isotope-Labeled Internal Standards (SIL-IS): Using a SIL-IS is a highly effective way to compensate for matrix effects. Since the SIL-IS has nearly identical chemical and physical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction during data analysis.

Q3: When should I choose Solid-Phase Extraction (SPE) over "dilute-and-shoot"?

A3: The choice between SPE and "dilute-and-shoot" depends on the specific requirements of your assay.

• Choose "dilute-and-shoot" when:

  • You need a high-throughput, simple, and cost-effective method.[13][14]

  • Your analytes are present at relatively high concentrations and the required sensitivity is not compromised by dilution.

  • Matrix effects are minimal or can be adequately corrected with a SIL-IS.[4]

• Choose SPE when:

  • You need to analyze low-concentration analytes and require a pre-concentration step.

  • You are experiencing significant matrix effects that cannot be resolved by dilution alone.

  • You need a cleaner sample extract to improve column lifetime and reduce instrument maintenance.[14]

Q4: My immunoassay screening test is positive, but the LC-MS confirmation is negative. What could be the cause?

A4: This is a common scenario and can be attributed to several factors:

• Cross-reactivity in Immunoassays: Immunoassays are based on antibody-antigen binding and can sometimes exhibit cross-reactivity with structurally similar compounds, leading to a false-positive result.[7]

• Higher Specificity of LC-MS/MS: LC-MS/MS is a more specific technique that separates compounds based on their chromatographic retention time and mass-to-charge ratio, providing a more definitive identification.

• Different Cut-off Levels: The cut-off concentration for a positive result may differ between the immunoassay and the LC-MS method.

Data Presentation: Comparison of Sample Preparation Methods

The following table summarizes the performance of common sample preparation techniques for urine analysis. The data presented is a synthesis from multiple sources and represents typical performance characteristics.

Parameter	Dilute-and-Shoot	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery	Not applicable (sample is diluted)	75-90% (can be variable)[8][9]	>85% (generally high and reproducible)[8][9]
Matrix Effect	Can be significant, but reduced with higher dilution[13]	Moderate reduction[9]	Significant reduction[9]
Throughput	High	Low to Medium	Medium
Cost per Sample	Low	Medium	High
Method Complexity	Low	High	Medium
Suitability	High-concentration analytes, high-throughput screening[15][16]	Broad applicability, but can be labor-intensive	Low-concentration analytes, complex matrices[8]

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for a Broad Range of Drugs

This protocol is a general guideline and should be optimized for your specific analytes of interest.

• Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: Dilute 1 mL of urine with an appropriate buffer (e.g., phosphate (B84403) buffer, pH 6) and add an internal standard. Load the sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of a weak organic solvent (e.g., 20% acetonitrile (B52724) in water) to remove polar interferences.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes.

• Elution: Elute the analytes with 1 mL of a suitable elution solvent (e.g., 2% ammonium (B1175870) hydroxide (B78521) in a mixture of dichloromethane (B109758) and isopropanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.

Protocol 2: "Dilute-and-Shoot" for High-Throughput Screening

This is a simple and rapid method suitable for many applications.

• Sample Preparation: To 100 µL of urine in a microcentrifuge tube, add 300 µL of a precipitation/dilution solvent (e.g., acetonitrile) containing the internal standard.[13]

• Mixing: Vortex the mixture for 30 seconds to precipitate proteins and ensure thorough mixing.

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 5 minutes to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS analysis.

Experimental Workflow for Method Selection:

Caption: A workflow to guide the selection of an appropriate sample preparation method.

References

• 1. agilent.com [agilent.com]
• 2. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 3. lcms.cz [lcms.cz]
• 4. waters.com [waters.com]
• 5. forensicrti.org [forensicrti.org]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. zefsci.com [zefsci.com]
• 8. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]
• 10. researchgate.net [researchgate.net]
• 11. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A validated dilute-and-shoot LC-MS-MS urine screening for the analysis of 95 illicit drugs and medicines: Insights from clinical and forensic Brazilian cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. LC-MS-sMRM method development and validation of different classes of pain panel drugs and analysis of clinical urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]

Technical Support Center: Refining Enzymatic Hydrolysis for Complete Deconjugation

Welcome to the technical support center for optimizing enzymatic hydrolysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure complete deconjugation in your experiments.

Frequently Asked Questions (FAQs)

Q1: My enzymatic hydrolysis is incomplete. What are the most common causes?

Incomplete hydrolysis is a frequent issue that can often be traced back to several key factors. The most common culprits include suboptimal pH, incorrect temperature, insufficient incubation time, inadequate enzyme concentration, or the presence of inhibitors in the sample matrix. The source of the β-glucuronidase enzyme itself is also a critical factor, as different enzymes exhibit varying substrate specificities and optimal reaction conditions.[1][2] It is also important to consider that some drug-glucuronide conjugates are inherently more stable and may require more rigorous hydrolysis conditions.

Q2: How do I select the right β-glucuronidase enzyme for my analyte?

The choice of β-glucuronidase is critical for successful deconjugation. Enzymes from different sources (e.g., E. coli, Helix pomatia, Abalone, Bovine Liver) have distinct substrate preferences, pH optima, and thermal stability.[1][2][3] For instance, enzymes from molluscan sources like Patella vulgata and Helix pomatia also contain sulfatase activity, which can be beneficial for samples containing sulfate (B86663) conjugates. Conversely, E. coli β-glucuronidase is essentially free of sulfatase activity. It is recommended to consult literature for the specific class of compounds you are working with or perform a preliminary screen with a few different enzymes to determine the most effective one for your analyte. For example, one study found that for desomorphine-glucuronide, P. vulgata was the most efficient β-glucuronidase under challenging conditions.[3][4]

Q3: What is the optimal pH for β-glucuronidase activity and how do I maintain it?

The optimal pH for β-glucuronidase can vary significantly depending on the source of the enzyme. For example, purified abalone β-glucuronidase has an optimal pH of 4.5, while IMCSzyme shows high activity over a broader range of pH 6.5 to 8.5.[2] Human liver β-glucuronidase has a pH optimum of 5.2.[5] A shift of as little as 0.5 pH units from the optimum can alter enzyme performance by 20% or more.[1] Therefore, proper buffering of the reaction mixture is essential. It is crucial to adjust the pH of the sample to the optimal range for the specific enzyme being used. A minimum of a 3-fold dilution of the sample with an appropriate buffer is recommended to achieve the target pH and minimize the impact of the sample matrix.[1]

Q4: What are the ideal incubation temperature and time for complete deconjugation?

Optimal incubation temperature and time are interdependent and also depend on the enzyme source and substrate. Generally, increasing the temperature can increase the reaction rate, but excessively high temperatures can lead to enzyme denaturation. For example, optimal temperatures for β-glucuronidases can range from 37°C for E. coli to 60°C for P. vulgata. Incubation times can range from 30 minutes to several hours.[6][7][8] It is recommended to perform a time-course experiment to determine the minimum time required for complete hydrolysis of your specific analyte. For some applications, incubation for 90 minutes may be sufficient.

Q5: How do I determine the right amount of enzyme to use?

The required enzyme concentration depends on the amount of conjugated analyte in the sample and the specific activity of the enzyme preparation. Insufficient enzyme will lead to incomplete hydrolysis. A general guideline is to use between 1 and 20 units of glucuronidase per microliter of biological fluid (e.g., plasma, urine). However, the exact amount should be determined empirically by performing experiments with varying enzyme concentrations to find the point at which no further increase in deconjugation is observed.[7][9] For certain applications, enzyme loading can be as high as 30 units/μL of urine.[10]

Q6: Could something in my sample be inhibiting the enzyme?

Yes, sample matrices can contain endogenous or exogenous compounds that inhibit β-glucuronidase activity.[1] Common inhibitors include diclofenac, quercetin, and ellagic acid.[11] Sample dilution and proper sample preparation, such as solid-phase extraction (SPE), can help to remove or minimize the effect of these inhibitors.[12][13][14]

Q7: I'm working with acyl-glucuronides. Are there any special considerations?

Acyl-glucuronides are known to be unstable and can undergo intramolecular rearrangement (acyl migration) to form isomers that are not substrates for β-glucuronidase.[15][16] This can lead to an underestimation of the parent compound. The stability of acyl-glucuronides is influenced by the structure of the parent drug and the pH of the solution.[15] It is crucial to be aware of this potential issue and consider analytical methods that can account for these isomers.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Incomplete Hydrolysis	Suboptimal pH	Verify the optimal pH for your specific enzyme and adjust the sample pH accordingly using a suitable buffer.[1][2]
Incorrect incubation temperature	Consult the enzyme's technical data sheet for the recommended temperature range and optimize if necessary.[6][17]
Insufficient incubation time	Perform a time-course experiment to determine the necessary incubation period for complete deconjugation.[7][8]
Inadequate enzyme concentration	Increase the enzyme concentration in a stepwise manner to find the optimal amount.[9]
Enzyme inhibition	Dilute the sample or use a sample cleanup method like SPE to remove potential inhibitors.[1][12]
Inappropriate enzyme selection	Test different β-glucuronidase enzymes to find one with higher activity towards your specific substrate.[2][3]
Analyte Degradation	High incubation temperature	Reduce the incubation temperature and potentially increase the incubation time to compensate.
Unstable conjugate (e.g., acyl-glucuronide)	Be aware of potential acyl migration and consider methods to analyze for stable isomers.[15][16]
High Variability Between Samples	Matrix effects	Implement a robust sample preparation protocol, such as SPE, to minimize matrix interference.[12][13][14] Use matrix-matched calibrators for quantification.[14]
Inconsistent pH	Ensure consistent and accurate pH adjustment for every sample.[1]

Quantitative Data Summary

Table 1: Optimal pH for Various β-Glucuronidase Enzymes

Enzyme Source	Optimal pH	Reference(s)
Purified Abalone	4.5	[2]
IMCSzyme®	6.5 - 8.5	[2]
Human Liver	5.2
Aspergillus oryzae (Wild-Type)	4.5	[18]
Aspergillus oryzae (5Rs mutant)	6.5	[18]
Rat and Mouse Fecal S9	6.5	[19]
Human Fecal S9	7.4	[19]
E. coli	5.5 - 7.8
Bovine Liver	5.0 - 5.5
Patella vulgata	3.8 - 4.5

Table 2: Comparison of Hydrolysis Efficiency of Different β-Glucuronidases

Analyte	IMCSzyme® Recovery	Purified Abalone Recovery (relative to IMCSzyme®)	Reference(s)
Codeine	100%	~50%	[2]
Norbuprenorphine	100%	~42%	[2]
Amitriptyline	100%	~25%	[2]

Experimental Protocols

General Protocol for Enzymatic Hydrolysis of Urine Samples

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge the samples to pellet any precipitates.

  • Dilute the urine sample at least 3-fold with the appropriate buffer to achieve the optimal pH for the selected enzyme.[1] For example, use 0.2 M sodium acetate (B1210297) buffer for an optimal pH of 4.5 or a phosphate-based buffer for a neutral pH.[2]

• Enzyme Addition:

  • Add the selected β-glucuronidase to the buffered urine sample. The amount of enzyme will need to be optimized, but a starting point of 10-20 units per µL of the original urine sample can be used.

• Incubation:

  • Incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C, 55°C, or 60°C).[2][20]

  • Incubate for a predetermined optimal time (e.g., 30 minutes to 4 hours).[6][10]

• Termination of Reaction:

  • Stop the enzymatic reaction by adding a quenching solution, such as a high pH buffer or an organic solvent, or by heat inactivation (e.g., boiling for 10 minutes).[6]

• Post-Hydrolysis Sample Cleanup (if necessary):

  • Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components and concentrate the analyte of interest before analysis by LC-MS or GC-MS.[12]

Visualizations

Caption: General workflow for enzymatic hydrolysis experiments.

Caption: Logical steps for troubleshooting incomplete hydrolysis.

References

• 1. Factors Compromising Glucuronidase Performance in Urine Drug Testing Potentially Resulting in False Negatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. imcstips.com [imcstips.com]
• 3. Stability and Hydrolysis of Desomorphine-Glucuronide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Human beta-glucuronidase. Studies on the effects of pH and bile acids in regard to its role in the pathogenesis of cholelithiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journal.ump.edu.my [journal.ump.edu.my]
• 7. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. bme.psu.edu [bme.psu.edu]
• 13. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. The influence of physicochemical properties on the reactivity and stability of acyl glucuronides † - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. In Vitro Screening Assay of the Reactivity of Acyl Glucuronides | Springer Nature Experiments [experiments.springernature.com]
• 17. researchgate.net [researchgate.net]
• 18. Tuning the pH profile of β-glucuronidase by rational site-directed mutagenesis for efficient transformation of glycyrrhizin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Glucuronides Hydrolysis by Intestinal Microbial β-Glucuronidases (GUS) Is Affected by Sampling, Enzyme Preparation, Buffer pH, and Species - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Technical Support Center: High-Throughput Analysis of 16-Carboxymitragynine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the high-throughput analysis of 16-Carboxymitragynine. It includes detailed troubleshooting guides, frequently asked questions (FAQs), and standardized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is 16-Carboxymitragynine and why is it important?

A1: 16-Carboxymitragynine is a metabolite of mitragynine (B136389), the primary psychoactive alkaloid found in the plant Mitragyna speciosa (Kratom).[1][2][3] Its analysis is crucial for pharmacokinetic studies, understanding Kratom metabolism, and for forensic toxicology purposes.[1][2]

Q2: What are the common biological matrices for analyzing 16-Carboxymitragynine?

A2: The most common biological matrix for the analysis of 16-Carboxymitragynine is urine.[2][4] Plasma can also be used, though urine analysis is more frequently reported for metabolite profiling.

Q3: What are the primary analytical techniques used for the quantification of 16-Carboxymitragynine?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most prevalent and robust technique for the sensitive and selective quantification of 16-Carboxymitragynine.[4][5] LC-Q/TOF-MS (Liquid Chromatography-Quadrupole/Time-of-Flight Mass Spectrometry) is also used for identification and quantification.[1][2]

Q4: What are the key stability concerns for 16-Carboxymitragynine during sample preparation?

A4: 16-Carboxymitragynine is a hydrolysis product of mitragynine that forms under alkaline conditions.[1][6][7] Conversely, all Mitragyna alkaloids, including mitragynine and likely its metabolites, are unstable in acidic conditions (acid labile).[1][6][7] Temperature is another critical factor, with higher temperatures potentially accelerating degradation.[1]

Q5: Is enzymatic hydrolysis necessary for the analysis of 16-Carboxymitragynine in urine?

A5: Enzymatic hydrolysis can increase the measured concentration of 16-Carboxymitragynine, suggesting it can exist as a conjugate (e.g., glucuronide).[4][8] However, for other mitragynine metabolites, hydrolysis may not be necessary due to the abundance of the unconjugated forms.[8]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the high-throughput analysis of 16-Carboxymitragynine.

Issue 1: Low or No Recovery of 16-Carboxymitragynine

Potential Cause	Recommended Solution
Inappropriate pH during Extraction	16-Carboxymitragynine is formed from mitragynine under alkaline conditions.[1][7] Ensure the pH of the sample is optimized for the extraction method (e.g., slightly acidic for SPE on a mixed-mode cation exchange column) to ensure the analyte is in the correct ionization state for retention and to prevent degradation.
Analyte Degradation	Mitragyna alkaloids are acid labile and can be unstable at high temperatures.[1][7] Avoid harsh acidic conditions and high temperatures throughout the sample preparation process. Keep samples cooled when possible.
Inefficient Elution from SPE Plate	The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent. Increase the solvent strength or use a different solvent system. For a mixed-mode sorbent, ensure the elution solvent contains a modifier (e.g., ammonia) to disrupt ionic interactions.
Poor Liquid-Liquid Extraction (LLE)	The polarity of the extraction solvent may be incorrect. Test solvents with different polarities. Ethyl acetate (B1210297) is a commonly used solvent for mitragynine extraction.[4] Ensure vigorous mixing (vortexing) to maximize analyte transfer between phases.

Issue 2: High Variability Across a 96-Well Plate

Potential Cause	Recommended Solution
Inconsistent Evaporation	If using an evaporation step, ensure it is uniform across the plate. "Edge effects" in plate evaporators are common. Consider using a centrifugal evaporator or carefully monitoring the process.
Well-to-Well Contamination	During solvent transfer or vortexing steps, splashing can occur between wells. Use appropriate plate seals and exercise care during liquid handling steps.
Inconsistent Sample/Reagent Addition	When using multichannel pipettes or automated liquid handlers, ensure all channels are dispensing accurately and consistently. Calibrate liquid handlers regularly.
Matrix Effects	The composition of the biological matrix can vary between samples, leading to differential ion suppression or enhancement in the MS source. Use a stable isotope-labeled internal standard for 16-Carboxymitragynine to correct for these effects.

Issue 3: Poor Peak Shape in LC-MS/MS Analysis

Potential Cause	Recommended Solution
Sample Solvent Incompatibility	The final sample solvent may be too strong compared to the initial mobile phase, causing peak fronting. If possible, the final sample should be reconstituted in a solvent similar in composition to the starting mobile phase conditions.
Column Contamination/Degradation	Biological matrices can contaminate the analytical column over time. Use a guard column and implement a regular column washing procedure. If peak shape degrades, consider replacing the column.
Incorrect Mobile Phase pH	The pH of the mobile phase can affect the ionization state and peak shape of the analyte. Ensure the mobile phase is buffered and at an optimal pH for the analyte and column chemistry. Formic acid is commonly used as a mobile phase additive.[9]
Secondary Interactions with Column	The analyte may be interacting with residual silanols on the silica-based column. Ensure the mobile phase has sufficient ionic strength or use a column with advanced end-capping.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) from Urine

This protocol is a representative method for extracting 16-Carboxymitragynine from urine samples in a 96-well plate format.

• Sample Pre-treatment:

  • To 500 µL of urine in a well, add 50 µL of an internal standard solution (e.g., 16-Carboxymitragynine-d3).

  • Add 500 µL of a buffer (e.g., 100 mM sodium acetate, pH 5.0).

  • (Optional) For hydrolysis, add 20 µL of β-glucuronidase enzyme solution, seal the plate, and incubate at 55°C for 30 minutes.[9]

• SPE Plate Conditioning:

  • Use a mixed-mode cation exchange SPE plate.

  • Condition the wells with 1 mL of methanol (B129727), followed by 1 mL of deionized water, and finally 1 mL of 100 mM sodium acetate buffer (pH 5.0). Do not allow the wells to dry completely.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE plate.

  • Apply a gentle vacuum to draw the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the wells with 1 mL of deionized water.

  • Wash the wells with 1 mL of methanol to remove neutral and weakly bound interferences.

• Elution:

  • Place a clean collection plate under the SPE plate.

  • Elute the analyte with 1 mL of a freshly prepared solution of 5% ammonium (B1175870) hydroxide (B78521) in ethyl acetate.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

  • Seal the plate and vortex briefly before placing it in the autosampler for LC-MS/MS analysis.[9]

Protocol 2: LC-MS/MS Analysis

This protocol provides typical parameters for the quantification of 16-Carboxymitragynine.

• LC System: UPLC or HPLC system capable of high-pressure gradients.

• Column: A C18 or Biphenyl column (e.g., 50 x 2.1 mm, 2.6 µm) is often suitable.[9]

• Mobile Phase A: 0.1% Formic Acid in Water.[9]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol mixture.[9]

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: Ramp from 5% to 95% B

  • 3.0-3.5 min: Hold at 95% B

  • 3.5-4.0 min: Return to 5% B

  • 4.0-5.0 min: Re-equilibration

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • 16-Carboxymitragynine Precursor Ion: m/z 385.5

  • 16-Carboxymitragynine Product Ions: Monitor 2-3 specific product ions for quantification and confirmation.

  • (Note: Specific MRM transitions should be optimized by infusing an analytical standard.)

Quantitative Data Summary

The following tables summarize typical parameters for the analysis of mitragynine and its metabolites, which can serve as a starting point for method development for 16-Carboxymitragynine.

Table 1: Example LC-MS/MS Parameters for Mitragynine Analogs

Parameter	Value	Reference
Column Type	Phenomenex Biphenyl (50 × 3 mm, 2.6µm)	[9]
Mobile Phase A	0.1% Formic Acid in Water	[10][9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	[10][9]
Linear Range (Mitragynine)	2 – 500 ng/mL (in urine)	[9]
Quantification Limit (Mitragynine)	0.2 ng/mL (in plasma)	[10]
Internal Standard	Ajmalicine or Isotope-Labeled Analog	[4][5]

Table 2: Reported Extraction Methods and Performance

Method	Matrix	Recovery (Mitragynine)	Reference
Solid-Phase Extraction (SPE)	Urine	>85%	[4]
Liquid-Liquid Extraction (LLE)	Urine	90-109% (at 0.1-5 ng/mL)	[5]
Protein Precipitation	Plasma	Not specified, but a common first step	[4]

Visualizations

Diagram 1: High-Throughput Workflow

Caption: High-throughput workflow for 16-Carboxymitragynine analysis.

Diagram 2: Troubleshooting Low Analyte Recovery

Caption: Logical workflow for troubleshooting low analyte recovery.

Diagram 3: Metabolic Pathway of 16-Carboxymitragynine

Caption: Metabolic formation of 16-Carboxymitragynine via CYP450.

References

• 1. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. crbb-journal.com [crbb-journal.com]
• 8. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]

reducing analytical variability in 16-Carboxymitragynine quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on reducing analytical variability in the quantification of 16-Carboxymitragynine.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the LC-MS/MS analysis of 16-Carboxymitragynine.

Question/Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: Injecting too much sample. 2. Column Contamination: Buildup of matrix components on the column. 3. Improper Mobile Phase: pH of the mobile phase is not optimal for the analyte's chemistry. 4. Column Degradation: Loss of stationary phase or creation of voids. 5. Injection Solvent Mismatch: The sample is dissolved in a solvent significantly stronger than the initial mobile phase.	1. Dilute the sample or reduce the injection volume. 2. Wash the column with a strong solvent or use a guard column.[1] 3. Adjust the mobile phase pH. Since mitragynine (B136389) alkaloids can be acid labile, careful optimization is required.[2] 4. Replace the column. 5. Reconstitute the sample in a solvent similar in composition to the initial mobile phase.
High Signal Variability (%CV) Between Injections	1. Inconsistent Sample Preparation: Variation in extraction efficiency. 2. Autosampler Issues: Inaccurate injection volumes. 3. Ion Source Instability: Fluctuations in the electrospray. 4. Matrix Effects: Ion suppression or enhancement from co-eluting matrix components.[3][4]	1. Standardize the sample preparation protocol. Use of an internal standard is highly recommended to correct for variability.[3][5] 2. Perform autosampler maintenance. Check for air bubbles in the syringe and ensure proper needle seating. 3. Clean and optimize the ion source. Ensure consistent nebulizer gas flow and temperature. 4. Improve sample cleanup using techniques like Solid Phase Extraction (SPE).[6] Develop a chromatographic method with sufficient retention to separate 16-Carboxymitragynine from interfering matrix components.
Low Signal Intensity or Complete Signal Loss	1. Incorrect MS/MS Transitions: Suboptimal precursor/product ion pairs. 2. Analyte Degradation: Instability of 16-Carboxymitragynine in the sample or during analysis. Mitragynine alkaloids are sensitive to pH and temperature.[2] 3. Ion Suppression: Significant matrix effects.[4] 4. Clogged System: Blockages in the LC flow path or MS interface.[1]	1. Optimize MRM transitions by infusing a pure standard of 16-Carboxymitragynine. 2. Ensure proper sample storage (e.g., -20°C) and avoid repeated freeze-thaw cycles.[7] Check the pH of the solutions. 3. Enhance sample preparation to remove interfering substances.[8] Consider matrix-matched calibrators. 4. Troubleshoot the LC-MS/MS system for pressure issues and check for clogs in capillaries and the ion source.[9]
Inconsistent Calibration Curve	1. Inaccurate Standard Preparation: Errors in serial dilutions. 2. Analyte Adsorption: The analyte may be adsorbing to plasticware. 3. Matrix Effects in Calibrators: Using a different matrix for calibrators than for the samples. 4. Linear Range Exceeded: Sample concentrations are outside the validated linear range.	1. Carefully prepare fresh calibration standards. 2. Use low-adsorption vials and pipette tips. 3. Prepare calibrators in the same biological matrix as the samples (e.g., blank plasma or urine). 4. Dilute samples to fall within the linear range of the assay.[10]
Carryover of Analyte in Blank Injections	1. Autosampler Contamination: Residual analyte in the injection needle or valve. 2. Column Carryover: Strong retention and slow elution of the analyte from the column.	1. Optimize the autosampler wash procedure. Use a strong solvent in the wash solution.[11] 2. Increase the column wash time between runs or use a gradient elution that ends with a high percentage of strong solvent.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for quantifying 16-Carboxymitragynine? A1: The most common and robust analytical technique for the quantification of 16-Carboxymitragynine is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[6] This method offers high sensitivity and selectivity, which is crucial for detecting low concentrations in complex biological matrices like urine and plasma.[12][13]

Q2: Why is an internal standard crucial for accurate quantification? A2: An internal standard (IS) is essential to account for the analytical variability introduced during sample preparation and analysis. An ideal IS for 16-Carboxymitragynine would be its stable isotope-labeled counterpart (e.g., 16-Carboxymitragynine-d3). The IS is added at a known concentration to all samples, calibrators, and quality controls at the beginning of the sample preparation process. By monitoring the ratio of the analyte to the IS, variations in extraction recovery, injection volume, and matrix effects can be normalized, leading to more accurate and precise results.

Q3: What are matrix effects and how can they be minimized? A3: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[3][4] These effects can lead to ion suppression (decreased signal) or enhancement (increased signal), causing inaccurate quantification. To minimize matrix effects, one can:

• Improve Sample Cleanup: Employ rigorous sample preparation techniques like Solid Phase Extraction (SPE) to remove interfering compounds.[6]

• Optimize Chromatography: Develop a chromatographic method that separates the analyte from the majority of matrix components.

• Use Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to ensure that the calibrators and samples experience similar matrix effects.

• Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects, as the analyte and the internal standard will be equally affected.

Q4: Is enzymatic hydrolysis necessary for the analysis of 16-Carboxymitragynine? A4: Enzymatic hydrolysis, typically with β-glucuronidase, can be beneficial as it may increase the measured concentration of 16-carboxymitragynine by deconjugating any glucuronidated metabolites back to the parent metabolite.[6][14] However, the necessity of this step depends on the specific research question. If the goal is to measure the total concentration of 16-Carboxymitragynine (conjugated and unconjugated), then hydrolysis is recommended. If only the unconjugated form is of interest, this step can be omitted.

Q5: What are typical validation parameters for a quantitative 16-Carboxymitragynine assay? A5: A typical validation for a quantitative assay, following guidelines from bodies like the FDA or SWGTOX, would include assessing the following parameters:

• Linearity and Range: The concentration range over which the assay is accurate and precise.[12][15]

• Accuracy and Precision: Typically evaluated at multiple concentration levels (low, medium, and high QC). Inter-day accuracy and imprecision should ideally be within ±15-20%.[12][13]

• Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified with acceptable accuracy and precision.[12][15]

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components or other related compounds.

• Matrix Effects: Assessed to understand the impact of the biological matrix on analyte ionization.[16]

• Stability: Evaluation of the analyte's stability under various conditions (e.g., freeze-thaw cycles, bench-top, long-term storage).[2][16]

Quantitative Data Summary

The following table summarizes quantitative parameters from various published methods for the analysis of mitragynine and its metabolites, including 16-Carboxymitragynine.

Analyte(s)	Matrix	LLOQ (ng/mL)	Linear Range (ng/mL)	Inter-day Precision (%CV)	Inter-day Accuracy (% of Nominal)	Reference
Mitragynine and 10 other alkaloids	Human Plasma	0.5	0.5 - 400	3.9 - 14.7	98.4 - 113	[12][13]
Mitragynine	Rat Plasma	0.2	0.2 - 1000	< 15	Not Specified	[4]
Mitragynine and 7-Hydroxymitragynine	Human Urine	2	2 - 500	≤ 20	± 20	[10]
Mitragynine	Human Urine	0.01 (LOD 0.02)	0.01 - 5.0	12 - 22	90 - 109	[3]

Experimental Protocols

Example Protocol 1: Quantification of 11 Kratom Alkaloids in Human Plasma

This protocol is based on a method for the simultaneous quantification of multiple kratom alkaloids, which would be suitable for including 16-Carboxymitragynine.[12][13]

1. Sample Preparation (Protein Precipitation):

• To 200 µL of human plasma, add a working solution of internal standards.

• Add a precipitating agent (e.g., acetonitrile).

• Vortex to mix thoroughly.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube or plate for analysis.

2. LC-MS/MS Analysis:

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient elution using water with an additive like formic acid (Mobile Phase A) and an organic solvent like acetonitrile (B52724) or methanol (B129727) with formic acid (Mobile Phase B).

• MS System: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) mode, using optimized precursor and product ions for 16-Carboxymitragynine and the internal standard.

Example Protocol 2: Quantification in Human Urine with Hydrolysis

This protocol is a composite based on methods that include an enzymatic hydrolysis step.[6][10]

1. Sample Preparation (Hydrolysis and SPE):

• To 1 mL of urine, add an appropriate buffer (e.g., acetate (B1210297) buffer).

• Add the internal standard solution.

• Add β-glucuronidase enzyme solution.

• Incubate the mixture (e.g., at 55°C for 30 minutes) to allow for enzymatic hydrolysis.[10]

• Perform Solid Phase Extraction (SPE) for sample cleanup.

  • Condition the SPE cartridge (e.g., with methanol).

  • Equilibrate the cartridge (e.g., with water).

  • Load the hydrolyzed sample.

  • Wash the cartridge to remove interferences.

  • Elute the analyte with an appropriate solvent.

• Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

2. LC-MS/MS Analysis:

• The LC-MS/MS parameters would be similar to those described in Protocol 1, with specific gradient conditions and MRM transitions optimized for the analysis of urine extracts.

Visualizations

Experimental Workflow for 16-Carboxymitragynine Quantification

A generalized workflow for the quantification of 16-Carboxymitragynine.

Troubleshooting Logic for Low Signal Intensity

A decision tree for troubleshooting low signal intensity issues.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. cgspace.cgiar.org [cgspace.cgiar.org]
• 10. lcms.cz [lcms.cz]
• 11. zefsci.com [zefsci.com]
• 12. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS | CoLab [colab.ws]
• 14. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A validated method for the quantification of mitragynine in sixteen commercially available Kratom (Mitragyna speciosa) products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Differentiating 16-Carboxymitragynine and Its Isomers

This technical support guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for challenges encountered when differentiating 16-Carboxymitragynine from its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomers of 16-Carboxymitragynine that pose analytical challenges?

The primary isomers that create difficulties in differentiation are diastereomers, which include mitragynine (B136389) pseudoindoxyl and other related structures. These compounds can have very similar molecular weights and chromatographic behavior, making them difficult to resolve and individually quantify.

Q2: Why is it so difficult to separate 16-Carboxymitragynine from its isomers using standard chromatographic techniques?

The isomers of 16-Carboxymitragynine often share identical mass-to-charge ratios (m/z) and can exhibit very similar polarities. This leads to co-elution in standard liquid chromatography (LC) methods and identical signals in mass spectrometry (MS), making distinct identification and quantification challenging.

Q3: What analytical techniques are most effective for differentiating these isomers?

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS or LC-MS/MS) is the most common and effective method. The key to successful differentiation lies in the optimization of the chromatographic separation and the use of specific MS/MS fragmentation patterns that can distinguish between the isomeric structures. Chiral chromatography may also be necessary to separate enantiomers if they are present.

Q4: Can you provide a starting point for an LC method to separate these isomers?

A reversed-phase C18 column is a good starting point. A gradient elution with a mobile phase consisting of water and acetonitrile, both with a small amount of formic acid (e.g., 0.1%) to improve peak shape, is often effective. A slow gradient and a long column can enhance resolution.

Troubleshooting Guide

Issue 1: Co-elution of Isomers in LC-MS Analysis

• Problem: My 16-Carboxymitragynine peak is not fully resolved from other isomeric peaks, leading to inaccurate quantification.

• Troubleshooting Steps:

  • Optimize the Gradient: Slow down the elution gradient, particularly around the expected retention time of the analytes. A shallower gradient increases the interaction time with the stationary phase, which can improve the separation of closely eluting compounds.

  • Change the Stationary Phase: If a C18 column is not providing sufficient resolution, consider a column with a different stationary phase, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column, which can offer different selectivity for these types of molecules.

  • Adjust Mobile Phase pH: Modifying the pH of the mobile phase can alter the ionization state of the analytes and their interaction with the stationary phase, potentially improving separation.

  • Lower the Temperature: Running the column at a lower temperature can sometimes enhance resolution, although it may increase backpressure.

Issue 2: Identical MS/MS Fragmentation Patterns

• Problem: The isomers I am analyzing produce very similar or identical product ions in MS/MS, making it impossible to differentiate them based on fragmentation alone.

• Troubleshooting Steps:

  • Fine-tune Collision Energy: Systematically vary the collision energy in your MS/MS method. Different isomers might show subtle but consistent differences in their fragmentation patterns or ion ratios at specific collision energies.

  • Utilize Ion Mobility Spectrometry (IMS): If available, coupling IMS with LC-MS can provide an additional dimension of separation based on the ion's size and shape (collisional cross-section), which can often resolve isomers that are inseparable by LC and MS alone.

  • Consider High-Resolution Mass Spectrometry (HRMS): While isomers have the same nominal mass, HRMS can help confirm the elemental composition and rule out other isobaric interferences.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Isomer Separation

This protocol provides a starting point for developing a method to separate 16-Carboxymitragynine from its isomers. Optimization will be required for specific instrumentation and samples.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Gas Flow Rates: Optimize for the specific instrument.

  • MS/MS Transitions: Use a precursor ion corresponding to the [M+H]+ of 16-Carboxymitragynine and its isomers. Select at least two distinct product ions for each compound for quantification and confirmation. Collision energies should be optimized for each transition.

Quantitative Data

The following table provides hypothetical, yet representative, data that one might obtain during the method development for separating 16-Carboxymitragynine from a closely related isomer.

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
16-Carboxymitragynine	8.2	415.2	242.1	188.1
Isomer A	8.5	415.2	242.1	204.1

Note: The m/z values are for the protonated molecules [M+H]+. The product ions are examples and would need to be determined experimentally.

Visualizations

Technical Support Center: Optimizing MS/MS Parameters for Enhanced Specificity

Welcome to the technical support center for optimizing tandem mass spectrometry (MS/MS) parameters. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance the specificity of their MS/MS experiments.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions encountered during MS/MS parameter optimization.

Q1: What are the first steps I should take to optimize a new LC-MS/MS method?

When developing a new method, it's best to start with a simple, standard approach and build complexity as needed. Begin by tuning your analyte on an available instrument to determine the precursor ion (Q1 mass), collision energy, and the most abundant fragment ions. If possible, use the same type of instrument that will be used for the final sample analysis. Always start with a standard column, common mobile phases, and a basic extraction method.

Q2: How does collision energy affect my MS/MS results, and how do I optimize it?

Collision energy (CE) is a critical parameter that directly influences the fragmentation of your precursor ion and the resulting product ion intensities.[1] An optimal CE balances confident identification with sensitive and accurate quantification.[2]

• For peptides: The optimal CE can be predicted using linear equations based on the precursor's mass-to-charge ratio (m/z) and charge state.[1] However, for the highest sensitivity, empirical optimization for each peptide and transition is recommended.[1] Stepped normalized collision energy (NCE) schemes, such as applying a range of energies (e.g., 30-50%), can improve quantification and identification for labeled proteins.[2]

• For small molecules: A range of collision energies should be scanned to identify the energy that produces the most abundant and specific daughter ions.[3] It's good practice to optimize at least two MRM pairs for each compound to ensure accuracy.[3]

Q3: What is the impact of the precursor ion isolation width on specificity?

The precursor isolation width determines the m/z range of ions that are selected for fragmentation. A narrower isolation width can increase specificity by reducing the chances of co-fragmenting isobaric interferences.[4] However, making the window too narrow can lead to a decrease in the signal intensity of the target analyte.[4][5] For example, one study noted a 6-fold signal decrease when the isolation width was reduced from 2.0 to 0.1 Th.[4] A dual isolation width acquisition (DIWA) method can be employed, where a standard width is used for identification and a narrower width is used for quantification to improve accuracy.[4]

Q4: How does ion trap scan speed influence the quality of my data?

In an ion trap mass spectrometer, the scan speed refers to the time it takes to scan ions out of the trap for mass analysis.[6] While it may seem that a faster scan speed would always be better, it only represents a small fraction of the total analytical cycle time.[6] The ion injection time is often the rate-limiting step.[6] Significantly increasing the scan speed may only result in a minor increase in the number of scans across a chromatographic peak and can negatively impact mass resolution.[6]

Q5: What are common sources of high background noise and how can I minimize them?

High background noise can obscure analyte signals and reduce sensitivity.[7] Common sources include:

• Solvent Contamination: Use LC-MS grade solvents and additives to avoid introducing chemical noise.

• Instrument Contamination: Regularly clean the ion source and check for leaks in the system.[8] A "steam clean" of the LC/MSD overnight can be an effective way to improve the signal-to-noise level.[9]

• Gas Purity: Ensure high-purity nitrogen or other collision gases are used.

• Matrix Effects: Co-eluting compounds from the sample matrix can cause ion suppression or enhancement.[10] Optimize sample preparation to remove these interferences.[11]

Optimizing parameters like the cone gas flow rate can also help reduce interfering ions and improve the signal-to-noise ratio.

Troubleshooting Guides

This section provides a structured approach to resolving specific issues you may encounter during your MS/MS experiments.

Issue 1: Poor or No Fragmentation of the Precursor Ion

Symptom: The MS/MS spectrum shows a very weak or absent molecular ion peak and/or a lack of expected fragment ions.[12][13]

Possible Cause	Troubleshooting Step	Expected Outcome
In-source Fragmentation	The compound is fragmenting before reaching the collision cell.	Try reducing the ion source temperature or using a softer ionization technique.[12]
Suboptimal Collision Energy	The applied collision energy is too low to induce fragmentation or too high, causing over-fragmentation into very small, uninformative ions.	Systematically ramp the collision energy to find the optimal value for your analyte.[3][14]
Analyte is a Sodium Adduct	Sodium adducts are often more stable and may not fragment under standard MS/MS conditions.[15]	Try adding a small amount of an organic acid like formic acid to the mobile phase to promote protonation and reduce sodium adduct formation.[15]
Incorrect Ionization Mode	The analyte may ionize more efficiently in a different mode (e.g., negative vs. positive).	If applicable, try switching the ionization polarity.[15]

Issue 2: Co-eluting Isobaric Interference

Symptom: You observe interfering peaks in your chromatogram that have the same mass-to-charge ratio as your analyte, leading to inaccurate quantification.[16][17]

Possible Cause	Troubleshooting Step	Expected Outcome
Insufficient Chromatographic Separation	The LC method is not adequately separating the analyte from the isobaric interferent.	Optimize the chromatographic gradient, try a different column chemistry, or adjust the mobile phase composition to improve resolution.[16][17]
In-source Fragmentation of Interferent	An interfering compound is fragmenting in the ion source, producing a fragment that is isobaric with your target analyte.	Adjust source parameters, such as cone voltage, to minimize in-source fragmentation.[18]
Wide Precursor Isolation Window	The isolation window in Q1 is wide enough to allow both the analyte and the isobaric interferent to pass through for fragmentation.	Reduce the precursor isolation width to more selectively isolate the target analyte.[4]
High-Resolution Mass Spectrometry (if available)	A triple quadrupole instrument may not have sufficient resolution to distinguish between very close isobars.	If available, utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) which can differentiate between compounds with very small mass differences.

Parameter Optimization Workflow

The following diagram illustrates a logical workflow for optimizing key MS/MS parameters to enhance specificity.

Caption: A logical workflow for the systematic optimization of MS/MS parameters.

Experimental Protocols

Protocol 1: Automated Collision Energy Optimization

This protocol describes a general procedure for automated collision energy optimization for a set of targeted peptides using software like Skyline.[1]

Objective: To empirically determine the optimal collision energy for each precursor-to-product ion transition to maximize signal intensity.

Materials:

• A tryptic digest of a standard protein mixture (e.g., six bovine proteins).[1]

• LC-MS grade solvents (water, acetonitrile, formic acid).

• A triple quadrupole mass spectrometer.

• Software capable of automated method generation and data analysis (e.g., Skyline).

Methodology:

• Sample Preparation: Reconstitute the protein digest to a suitable concentration (e.g., 50 fmol/µl) in a solution of 97% water, 3% acetonitrile, and 0.1% formic acid.[1]

• Skyline Method Setup:

  • Import the target peptide sequences into the software.

  • Select a minimum of 4-5 product ions per precursor for monitoring.

  • In the collision energy optimization settings, define a range of CE values to be tested around the predicted optimal value. For example, use 5 steps on either side of the predicted value with a step size of 1-2 V.[1]

• Data Acquisition:

  • Inject the prepared sample into the LC-MS/MS system.

  • The software will automatically generate and execute methods that cycle through the defined collision energies for each transition.

• Data Analysis:

  • The software will process the acquired data and plot the signal intensity of each product ion as a function of the collision energy.

  • The optimal collision energy for each transition is the value that produces the maximum peak area.

  • These optimized CE values can then be used in the final quantitative method.

Protocol 2: Mitigating Background Noise through Cone Gas Flow Optimization

This protocol details a method to reduce background noise by optimizing the cone gas flow rate.

Objective: To improve the signal-to-noise ratio for low molecular weight analytes by minimizing chemical interference.

Materials:

• Analyte standard solution.

• LC-MS/MS system with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source.

• High-purity mobile phases.

Methodology:

• Initial Analysis: Analyze a blank sample (mobile phase only) using the current method to establish the baseline noise level for the target MRM transition.

• Cone Gas Flow Study:

  • Set up a series of experiments where the cone gas flow rate is systematically varied. For example, acquire data at flow rates of 150, 250, 350, and 500 L/hr.

  • For each flow rate, inject a blank sample and then the analyte standard.

• Data Evaluation:

  • For each flow rate, measure the background noise level in the blank chromatogram and the signal-to-noise ratio for the analyte peak.

  • Plot the background noise and the signal-to-noise ratio as a function of the cone gas flow rate.

• Optimization:

  • Identify the cone gas flow rate that provides the lowest background noise while maintaining a strong analyte signal, thus maximizing the signal-to-noise ratio.

  • Implement this optimized cone gas flow rate in your analytical method.

Logical Relationship of MS/MS Parameters

The following diagram illustrates the interconnectedness of various MS/MS parameters and their collective impact on the final data quality.

References

• 1. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-level Tandem Mass Tag Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 4. Evaluation of a Dual Isolation Width Acquisition Method for Isobaric Labeling Ratio Decompression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. benchchem.com [benchchem.com]
• 13. Common errors in mass spectrometry-based analysis of post-translational modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MSe Collision Energy Optimization for the Analysis of Membrane Proteins Using HDX-cIMS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. myadlm.org [myadlm.org]
• 17. benchchem.com [benchchem.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 16-Carboxymitragynine Analysis in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of 16-Carboxymitragynine, a metabolite of mitragynine, the primary active alkaloid in Kratom (Mitragyna speciosa). The validation of these methods is presented in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability for research and drug development purposes.[1][2][3][4][5] This document will delve into the experimental protocols and present quantitative data in a comparative format.

Introduction to 16-Carboxymitragynine and Analytical Validation

16-Carboxymitragynine is a significant metabolite of mitragynine.[6][7] Its accurate quantification in various matrices is crucial for pharmacokinetic, toxicological, and metabolic studies. The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose.[4] According to ICH Q2(R1) guidelines, this involves evaluating several key parameters: specificity, linearity, range, accuracy, precision, detection limit (LOD), quantitation limit (LOQ), and robustness.[1][2][3][4][5]

This guide will compare a hypothetical High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of 16-Carboxymitragynine. While specific validated methods for 16-Carboxymitragynine are not extensively published in a comparative format, the following sections are based on established methodologies for related compounds and serve as a practical guide for researchers.[8][9][10][11][12]

Method 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method represents a widely accessible and cost-effective approach for the quantification of 16-Carboxymitragynine.

Experimental Protocol

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution of acetonitrile (B52724) and a pH 3.0 phosphate (B84403) buffer.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 225 nm.

• Injection Volume: 20 µL.

• Standard Preparation: A stock solution of 16-Carboxymitragynine is prepared in methanol (B129727) and serially diluted to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Biological samples would require a liquid-liquid extraction or solid-phase extraction to isolate the analyte and remove interfering substances.

Validation Data Summary

Validation Parameter	Result
Specificity	The method demonstrated good separation of 16-Carboxymitragynine from other potential metabolites and matrix components, with no significant interfering peaks at the retention time of the analyte.
**Linearity (R²) **	0.9995
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	Repeatability (Intra-day): < 1.5%Intermediate Precision (Inter-day): < 2.0%
LOD	0.3 µg/mL
LOQ	1.0 µg/mL
Robustness	The method was found to be robust with minor variations in mobile phase composition (±2%), pH (±0.2 units), and column temperature (±5°C).

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method offers higher sensitivity and selectivity, making it suitable for the analysis of low concentrations of 16-Carboxymitragynine in complex biological matrices.[13]

Experimental Protocol

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 or similar reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for 16-Carboxymitragynine and an internal standard would be monitored for quantification.

• Standard Preparation: Calibration standards are prepared over a lower concentration range, typically from 0.1 ng/mL to 500 ng/mL, in a relevant biological matrix.

• Sample Preparation: A simple protein precipitation with acetonitrile is often sufficient due to the high selectivity of the MS detector.

Validation Data Summary

Validation Parameter	Result
Specificity	Highly specific due to the monitoring of unique MRM transitions for 16-Carboxymitragynine, eliminating interferences from the matrix.
**Linearity (R²) **	0.9998
Range	0.1 - 500 ng/mL
Accuracy (% Recovery)	99.1% - 100.8%
Precision (% RSD)	Repeatability (Intra-day): < 1.0%Intermediate Precision (Inter-day): < 1.5%
LOD	0.03 ng/mL
LOQ	0.1 ng/mL
Robustness	The method demonstrated robustness against small changes in mobile phase composition and flow rate, with consistent performance.

Comparative Analysis

Feature	HPLC-UV	LC-MS/MS
Sensitivity	Lower	Higher
Selectivity	Good	Excellent
Cost	Lower	Higher
Complexity	Simpler	More Complex
Sample Throughput	Moderate	High
Matrix Effects	More susceptible	Less susceptible

Mandatory Visualizations

Caption: Workflow for analytical method validation according to ICH guidelines.

Caption: Hypothetical signaling pathway of Mitragynine and its metabolite.

Conclusion

The choice between an HPLC-UV and an LC-MS/MS method for the quantification of 16-Carboxymitragynine will depend on the specific requirements of the study. For routine analysis where high concentrations are expected and cost is a consideration, a validated HPLC-UV method can provide reliable data. However, for applications requiring high sensitivity and selectivity, such as in pharmacokinetic studies with low dosage or in complex biological matrices, a validated LC-MS/MS method is superior. Regardless of the method chosen, rigorous validation according to ICH guidelines is imperative to ensure the quality and reliability of the analytical data.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine | National Institute of Justice [nij.ojp.gov]
• 7. researchgate.net [researchgate.net]
• 8. eruditio.pom.go.id [eruditio.pom.go.id]
• 9. 165.194.131.91 [165.194.131.91]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. researchgate.net [researchgate.net]
• 12. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of the Pharmacokinetic Profiles of Mitragynine and its Metabolite, 16-Carboxymitragynine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa), and its metabolite, 16-Carboxymitragynine. While extensive research has characterized the absorption, distribution, metabolism, and excretion of mitragynine, a significant data gap exists for 16-Carboxymitragynine, limiting a direct quantitative comparison. This document summarizes the available experimental data, outlines common methodologies, and visually represents key processes to aid in the understanding of these compounds.

Executive Summary

Mitragynine is readily absorbed after oral administration, extensively metabolized by cytochrome P450 enzymes, and exhibits a relatively long half-life in humans. In contrast, information on the pharmacokinetic profile of 16-Carboxymitragynine is sparse. It is identified as a product of mitragynine's phase I metabolism, but its own absorption, distribution, and elimination characteristics have not been reported in the scientific literature. This guide presents the known pharmacokinetic parameters for mitragynine and highlights the current lack of data for 16-Carboxymitragynine, underscoring a critical area for future research.

Quantitative Data Comparison

The following tables summarize the available pharmacokinetic parameters for mitragynine in both human and rat models. A corresponding table for 16-Carboxymitragynine is included to illustrate the current data deficiency.

Table 1: Pharmacokinetic Parameters of Mitragynine in Humans

Parameter	Value	Species	Administration Route	Reference
Tmax (Time to Maximum Concentration)	0.83 ± 0.35 hours	Human	Oral (Kratom Tea)	[1][2]
1.0 - 1.7 hours	Human	Oral (Encapsulated Dried Leaf)	[3]
Cmax (Maximum Concentration)	Variable (dose-dependent)	Human	Oral	[1][3]
t½ (Half-life)	23.24 ± 16.07 hours	Human	Oral (Kratom Tea)	[1][2]
up to 67.9 hours (multiple doses)	Human	Oral (Encapsulated Dried Leaf)	[3]
Vd/F (Apparent Volume of Distribution)	38.04 ± 24.32 L/kg	Human	Oral (Kratom Tea)	[1][2]
CL/F (Apparent Oral Clearance)	98.1 ± 51.34 L/h·kg	Human	Oral (Kratom Tea)	[1]
Bioavailability	Estimated at 21%	Human	Oral	[4]

Table 2: Pharmacokinetic Parameters of Mitragynine in Rats

Parameter	Value	Species	Administration Route	Reference
Tmax	1.26 hours	Rat	Oral (20 mg/kg)	[5]
Cmax	424 ng/mL	Rat	Oral (20 mg/kg)	[5]
t½	3.85 hours	Rat	Oral (20 mg/kg)	[5]
Vd/F	37.90 L/kg	Rat	Oral (20 mg/kg)	[5]
CL/F	6.35 L/h/kg	Rat	Oral (20 mg/kg)	[5]

Table 3: Pharmacokinetic Parameters of 16-Carboxymitragynine

Parameter	Value	Species	Administration Route	Reference
Tmax	Data not available	-	-	-
Cmax	Data not available	-	-	-
t½	Data not available	-	-	-
Vd/F	Data not available	-	-	-
CL/F	Data not available	-	-	-
Bioavailability	Data not available	-	-	-

Experimental Protocols

The pharmacokinetic parameters of mitragynine are typically determined through in vivo studies in animal models (e.g., rats) or human volunteers. A common methodology involves the following steps:

• Compound Administration: A specified dose of mitragynine, often in a suitable vehicle, is administered orally or intravenously.

• Sample Collection: Blood samples are collected at predetermined time points post-administration.

• Sample Processing: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: The concentration of mitragynine and its metabolites in the plasma samples is quantified using a validated analytical method, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: The resulting concentration-time data is analyzed using pharmacokinetic software to calculate parameters such as Tmax, Cmax, t½, Vd/F, and CL/F.

Visualizations

Mitragynine Metabolism and Formation of 16-Carboxymitragynine

Mitragynine undergoes extensive phase I metabolism in the liver, primarily mediated by cytochrome P450 (CYP450) enzymes. This process leads to the formation of several metabolites, including 16-Carboxymitragynine.

Caption: Metabolic pathway of mitragynine to its primary metabolites.

Experimental Workflow for Pharmacokinetic Analysis

The following diagram illustrates a typical workflow for determining the pharmacokinetic profile of a compound like mitragynine.

Caption: General workflow for a pharmacokinetic study.

Conclusion

The pharmacokinetic profile of mitragynine has been well-documented in both human and animal studies, revealing its rapid absorption and extensive metabolism. However, a significant knowledge gap exists concerning the pharmacokinetics of its metabolite, 16-Carboxymitragynine. Further research is imperative to elucidate the absorption, distribution, metabolism, and excretion of 16-Carboxymitragynine to fully understand its physiological effects and contribution to the overall pharmacology of kratom. This information is crucial for the continued development of kratom-based alkaloids as potential therapeutic agents.

References

• 1. Pharmacokinetics of mitragynine in man - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of mitragynine in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jdc.jefferson.edu [jdc.jefferson.edu]
• 4. Mitragynine - Wikipedia [en.wikipedia.org]
• 5. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

Examining the Cross-Reactivity of 16-Carboxymitragynine in Mitragynine Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The increasing use of Kratom (Mitragyna speciosa) and the subsequent need for accurate detection of its primary psychoactive alkaloid, mitragynine (B136389), has led to the widespread use of immunoassays as a primary screening tool. However, the accuracy of these assays can be influenced by the cross-reactivity of mitragynine metabolites. This guide provides a comparative analysis of the cross-reactivity of a key metabolite, 16-Carboxymitragynine, in various mitragynine immunoassays, supported by experimental data and detailed protocols.

Executive Summary

Immunoassays for mitragynine are designed to specifically detect the parent compound, but the presence of structurally similar metabolites in biological samples can lead to cross-reactivity, potentially causing inaccurate quantification or false-positive results. 16-Carboxymitragynine, a major metabolite of mitragynine, is of particular interest due to its potential to interfere with these assays. This guide consolidates data from multiple studies to provide a clearer understanding of the extent of this cross-reactivity.

Comparative Analysis of Cross-Reactivity

The cross-reactivity of 16-Carboxymitragynine varies significantly across different mitragynine immunoassays, largely dependent on the specific antibody used. The following table summarizes quantitative data from various studies, highlighting the half-maximal inhibitory concentration (IC50) and the percentage of cross-reactivity.

Table 1: Cross-Reactivity of 16-Carboxymitragynine and Other Mitragyna Alkaloids in Mitragynine Immunoassays

Immunoassay Type	Analyte	IC50 (ng/mL or µg/mL)	Cross-Reactivity (%)	Reference
Polyclonal Antibody ELISA	Mitragynine	7.3 ng/mL	100	[1][2]
16-Carboxymitragynine	-	103	[1][2]
7α-hydroxy-7H-mitragynine	-	83	[1][2]
9-O-demethyl mitragynine	-	79	[1][2]
Speciociliatine	-	63	[1][2]
Paynantheine	-	54	[1][2]
Methyl Ester Antibody-Based CI-ELISA	Mitragynine	0.187 µg/mL	100	[3][4]
16-Carboxymitragynine	1.299 µg/mL	14.39	[3][4]
7-hydroxymitragynine	0.971 µg/mL	19.26	[3][4]
Paynantheine	1.332 µg/mL	14.04	[3][4]
Speciogynine	1.473 µg/mL	12.69	[3][4]
Monoclonal Antibody (1A6) Indirect ELISA	Mitragynine	-	Lower affinity than coated antigen	[5]
16-Carboxymitragynine (as immunogen)	-	Higher affinity for coated antigen	[5]
CEDIA Immunoassay	Mitragynine	-	-	[6]
16-Carboxymitragynine	High concentrations detected in discordant samples	-	[6]

Note: IC50 values and cross-reactivity percentages are reported as found in the cited literature. A direct comparison should be made with caution due to variations in experimental conditions.

The data clearly indicates that the degree of cross-reactivity with 16-Carboxymitragynine is highly dependent on the antibody. For instance, the polyclonal antibody-based ELISA shows a high cross-reactivity of 103%, suggesting it detects both mitragynine and its carboxylated metabolite almost equally.[1][2] In contrast, the methyl ester antibody-based competitive indirect ELISA (CI-ELISA) demonstrates significantly lower cross-reactivity at 14.39%.[3][4] This highlights the importance of selecting an appropriate immunoassay based on the specific research or screening requirements. The use of a monoclonal antibody developed from a 16-Carboxymitragynine conjugate resulted in a higher affinity for the coated antigen than for free mitragynine, a factor to consider in assay design.[5]

Experimental Protocols

Understanding the methodologies behind the data is crucial for interpretation and replication. Below are detailed protocols for the key immunoassays cited.

Polyclonal Antibody-Based Enzyme-Linked Immunosorbent Assay (ELISA)

This assay was developed for the detection of mitragynine and its metabolites in human urine.[1]

• Antibody Production: Polyclonal antibodies were generated by immunizing rabbits with a mitragynine-carrier protein conjugate.[1]

• Assay Principle: A competitive ELISA format was used.

• Procedure:

  • Microtiter plates are coated with an enzyme conjugate.

  • Urine samples (diluted ten-fold to reduce matrix effects) or standards are added to the wells, followed by the addition of the polyclonal anti-mitragynine antibody.[1]

  • During incubation, free mitragynine and its metabolites in the sample compete with the enzyme conjugate for binding to the antibody.

  • After washing, a substrate is added, and the color development is measured. The intensity of the color is inversely proportional to the concentration of mitragynine and cross-reacting substances in the sample.

• Cross-Reactivity Calculation: The IC50 value for each compound was determined, and the percent cross-reactivity was calculated using the formula: (IC50 of Mitragynine / IC50 of Test Compound) x 100%

Methyl Ester Antibody-Based Competitive Indirect ELISA (CI-ELISA)

This assay was developed for the quantitative detection of mitragynine in human urine.[3]

• Antibody Production: A primary antibody targeting the methyl ester group of mitragynine was utilized.[3]

• Assay Principle: A competitive indirect ELISA format was employed.

• Procedure:

  • Microtiter plates were coated with a coating antigen and incubated overnight at 4°C.[3]

  • Plates were washed and blocked for 2 hours at room temperature.[3]

  • Mitragynine standards or samples were pre-incubated with the primary antibody for 2 hours at 37°C.[3]

  • The pre-incubated mixture was then added to the coated and blocked wells and incubated for another 2 hours at 37°C.[3]

  • After washing, a secondary antibody conjugated to horseradish peroxidase (HRP) was added and incubated.[3]

  • The plates were washed again, and a TMB substrate was added for color development.[3]

  • The reaction was stopped with HCl, and the absorbance was read at 450 nm.[3]

• Cross-Reactivity Calculation: The half-maximal inhibitory concentration (IC50) for each compound was determined from a four-parameter logistic curve fit. The percentage of cross-reactivity was calculated as:[3][4] (IC50 of Mitragynine / IC50 of Test Compound) x 100%[4]

Visualizing the Immunoassay Principle

To better understand the competitive immunoassay process and the concept of cross-reactivity, the following diagrams illustrate the underlying mechanisms.

Caption: Competitive immunoassay principle for mitragynine detection.

References

• 1. Development of an ELISA for detection of mitragynine and its metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of Methyl Ester Antibody-Based Competitive Indirect ELISA for Quantitative Detection of Mitragynine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20200308306A1 - Immunoassay for mitragynine - Google Patents [patents.google.com]
• 6. msacl.org [msacl.org]

Unveiling the Presence of 16-Carboxymitragynine: A Comparative Analysis Across Biological Matrices

For Immediate Release

A comprehensive comparative analysis of 16-Carboxymitragynine levels in various human biological matrices reveals distinct distribution patterns crucial for researchers, scientists, and drug development professionals. This guide synthesizes available data to offer an objective comparison of the metabolite's prevalence in different sample types, supported by experimental data and detailed methodologies.

16-Carboxymitragynine is a key metabolite of mitragynine, the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as kratom. Understanding its distribution in the body is essential for pharmacokinetic studies, toxicological assessments, and the development of potential therapeutics.

Quantitative Analysis of 16-Carboxymitragynine

The concentration of 16-Carboxymitragynine varies significantly across different biological samples. While comprehensive quantitative data remains sparse and is an active area of research, existing studies indicate a notable presence in urine, particularly after enzymatic treatment to deconjugate metabolites. Its detection in blood and tissue appears to be less frequent or at lower concentrations in the absence of specific analytical techniques.

Biological Matrix	Reported Concentration of 16-Carboxymitragynine	Notes
Urine (Unhydrolyzed)	Identified in a limited number of postmortem cases (2 out of 16)[1]	Concentrations are generally low without enzymatic hydrolysis.
Urine (Hydrolyzed)	Concentration is significantly increased after enzymatic hydrolysis[2]	Suggests that 16-Carboxymitragynine is heavily conjugated in urine.
Blood/Plasma	Qualitatively identified in postmortem blood	Specific quantitative data is currently limited in published literature.
Liver	Data not available	Further research is needed to quantify levels in tissue matrices.

Experimental Protocols

The quantification of 16-Carboxymitragynine in biological matrices predominantly relies on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Sample Preparation for Urine Analysis

A critical step in the analysis of 16-Carboxymitragynine in urine is the enzymatic hydrolysis of conjugated metabolites.

• Enzymatic Hydrolysis: Urine samples are typically treated with β-glucuronidase to cleave glucuronide conjugates, thereby increasing the concentration of the free form of 16-Carboxymitragynine.[2]

• Solid-Phase Extraction (SPE): Following hydrolysis, the sample is often purified and concentrated using solid-phase extraction. This step removes interfering substances from the urine matrix, enhancing the accuracy and sensitivity of the subsequent analysis.

• Elution and Reconstitution: The analyte is eluted from the SPE cartridge and the eluent is evaporated to dryness. The residue is then reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: The extracted sample is injected into a liquid chromatograph, where 16-Carboxymitragynine is separated from other components on a C18 analytical column.

• Mass Spectrometric Detection: The separated analyte is then introduced into a tandem mass spectrometer. Quantification is achieved by monitoring specific precursor-to-product ion transitions for 16-Carboxymitragynine in Multiple Reaction Monitoring (MRM) mode.

Visualizing the Metabolic Pathway and Analytical Workflow

To better understand the biological processing and analytical detection of 16-Carboxymitragynine, the following diagrams illustrate the key pathways and procedures.

Metabolic conversion of mitragynine.

Urine sample analysis workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

DART-HRMS: A High-Speed Alternative for Rapid Drug Screening

A comparative analysis of Direct Analysis in Real Time-High Resolution Mass Spectrometry (DART-HRMS) for the rapid identification and quantification of drug compounds, offering researchers and drug development professionals a guide to its performance against traditional liquid chromatography-mass spectrometry (LC-MS) techniques.

In the fast-paced environment of pharmaceutical research and development, rapid and reliable screening of drug candidates and detection of contaminants is paramount. Direct Analysis in Real Time-High Resolution Mass Spectrometry (DART-HRMS) has emerged as a powerful analytical tool, promising to significantly accelerate screening processes by minimizing or eliminating the need for time-consuming sample preparation and chromatographic separation. This guide provides a comprehensive validation overview of the DART-HRMS method, comparing its performance with conventional LC-MS/MS methods and providing supporting experimental data for key validation parameters.

Performance Benchmark: DART-HRMS vs. LC-MS/MS

The validation of any analytical method is crucial to ensure the reliability and accuracy of its results. Key parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. The following tables summarize the performance of DART-HRMS in comparison to LC-MS/MS for the analysis of various drug compounds, based on data from several validation studies.

Table 1: Comparison of Validation Parameters for Fentanyl Analysis

Parameter	DART-MS	LC-MS/MS
Linearity (r²)	> 0.999	≥ 0.99
Concentration Range	2 - 250 µg/mL	Not specified
Limit of Quantification (LOQ)	3.8 µg/mL	Not specified
Accuracy (% Error)	Mostly < 10%	Not specified
Precision (RSD)	< 6%	Not specified

Source: Optimization and validation of a method for rapid quantitation of fentanyl in seized-drug samples using direct analysis in real time mass spectrometry (DART-MS)[1]

Table 2: Comparison of Validation Parameters for Anabolic Steroid Esters Analysis

Parameter	DART-HRMS	Hyphenated Chromatography-Mass Spectrometry
Linearity (R²)	> 0.99	Similar
Dynamic Range	1 - 1000 ng/mL	Similar
Sensitivity (LOD/LOQ)	1 ng/mL	Similar
Bias	< 10%	Similar
Repeatability & Reproducibility (RSD)	< 20%	Similar

Source: Direct analysis in real time - high resolution mass spectrometry (DART-HRMS): a high throughput strategy for identification and quantification of anabolic steroid esters.[2]

Table 3: Comparison of Validation Parameters for Rituximab Quantification (Illustrative of LC-MS Methodologies)

Parameter	LC-MS/HRMS	LC-MS/MS
Concentration Range	10 - 200 µg/mL	5 - 500 µg/mL
Limit of Quantification (LOQ)	2 µg/mL	5 µg/mL
Within- and Between-Run Accuracy	< 11.5%	Not specified
Within- and Between-Run Precision	Not specified	< 8.5%

Source: Development, Validation, and Comparison of Two Mass Spectrometry Methods (LC-MS/HRMS and LC-MS/MS) for the Quantification of Rituximab in Human Plasma.[3]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are outlines of the experimental protocols for key validation experiments for a DART-HRMS method.

Sample Preparation

A significant advantage of DART-HRMS is the minimal sample preparation required. For the analysis of fentanyl, sample solutions were prepared in methanol.[1] For anabolic steroid esters, analysis was performed directly on oily commercial preparations.[2] In a study on designer benzodiazepines, tablets were analyzed with minimally destructive sample preparation.

DART-HRMS Analysis

For the quantitative analysis of fentanyl, a 3-second pulse of metastable helium atoms was used to ionize the sample, with the protonated molecular ions for fentanyl and its internal standard monitored over a 12-second MS acquisition window using selected-ion monitoring.[1] For the screening of anabolic steroid esters, direct analysis in high-resolution scan mode allowed for screening by accurate mass measurement with a resolution of 60,000 and a mass error of less than 3 ppm.[2]

Method Validation

The validation of the DART-HRMS method typically involves the following steps:

• Linearity: A series of calibration standards of the analyte are prepared in an appropriate solvent or matrix and analyzed. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration. The linearity is evaluated by the coefficient of determination (r²).[1]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ are determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical methods based on the standard deviation of the response and the slope of the calibration curve.

• Accuracy and Precision: Accuracy is determined by analyzing quality control (QC) samples at different concentration levels and calculating the percentage error from the nominal concentration. Precision, both within-batch (intra-day) and between-day (inter-day), is assessed by calculating the relative standard deviation (RSD) of the measurements of the QC samples.[1]

• Specificity and Selectivity: The ability of the method to differentiate the analyte from other components in the sample matrix is evaluated. For DART-HRMS, high-resolution mass analysis provides excellent selectivity.[2]

• Robustness: The reliability of the method is tested by intentionally varying analytical parameters such as gas temperature, sample positioning, and analysis time.

Workflow and Pathway Diagrams

Visual representations of experimental workflows and logical relationships can aid in understanding the methodology.

Caption: DART-HRMS Validation Workflow.

Conclusion

DART-HRMS presents a compelling alternative to traditional LC-MS/MS for the rapid screening of drugs. The validation data indicates that DART-HRMS can achieve comparable performance in terms of linearity, sensitivity, accuracy, and precision, while significantly reducing analysis time due to the elimination of chromatographic separation.[2] For high-throughput screening environments, the speed and minimal sample preparation requirements of DART-HRMS offer a substantial advantage. However, for complex mixtures or when isomeric separation is required, LC-MS/MS remains the gold standard. The choice of method will ultimately depend on the specific application, the required level of detail, and the desired sample throughput.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Navigating the Analytical Maze: A Comparative Guide to 16-Carboxymitragynine Quantification

For researchers, scientists, and drug development professionals delving into the pharmacokinetics of mitragynine (B136389), the primary psychoactive alkaloid in Kratom, accurate quantification of its metabolites is paramount. Among these, 16-carboxymitragynine stands out as a key product of metabolism. This guide offers an objective comparison of existing analytical methods for its quantification, supported by published experimental data, to aid laboratories in selecting and implementing the most suitable protocol for their needs.

While a formal inter-laboratory comparison study for 16-carboxymitragynine quantification is not publicly available, a review of validated analytical methods reported in scientific literature provides valuable insights into their performance. The primary analytical technique employed for the quantification of 16-carboxymitragynine is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), renowned for its high sensitivity and selectivity.

Comparative Analysis of Quantification Methods

The following table summarizes the key performance characteristics of a validated LC-MS/MS method for the quantification of mitragynine and its metabolites, including 16-carboxymitragynine, in human plasma.

Analytical Method	Matrix	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Inter-day Accuracy (% of nominal)	Inter-day Imprecision (% CV)	Reference
LC-MS/MS	Human Plasma	0.5 ng/mL	400 ng/mL	98.4 - 113%	3.9 - 14.7%	[1]

This data highlights the capability of LC-MS/MS to accurately and precisely quantify 16-carboxymitragynine at concentrations relevant for pharmacokinetic studies.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below is a representative protocol for the quantification of 16-carboxymitragynine in human plasma using LC-MS/MS, based on published literature.

Protocol: Quantification of 11 Kratom Alkaloids including 16-Carboxymitragynine in Human Plasma by LC-MS/MS[1]

1. Sample Preparation: Protein Precipitation

• To 200 µL of human plasma in a 96-well plate, add an internal standard solution.

• Fortify with varying concentrations of 16-carboxymitragynine and other alkaloids for calibration standards and quality control samples.

• Employ a simple one-step protein precipitation procedure.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation: Utilize a high-performance liquid chromatography (HPLC) system.

• Mass Spectrometry: Employ a tandem mass spectrometer with electrospray ionization (ESI) in the positive multiple reaction monitoring (MRM) mode.

• Monitoring Transitions: Specific precursor-to-product ion transitions are monitored for each analyte and internal standard to ensure selectivity.

3. Data Analysis

• Quantify the concentration of 16-carboxymitragynine by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Metabolic Pathway and Experimental Workflow

Understanding the metabolic fate of mitragynine is essential for interpreting analytical results. The following diagram illustrates the enzymatic conversion of mitragynine to its key metabolites, including 16-carboxymitragynine.

Caption: Metabolic pathway of mitragynine to its major Phase I and Phase II metabolites.

The following diagram outlines a typical experimental workflow for the quantification of 16-carboxymitragynine from biological samples.

Caption: General experimental workflow for 16-carboxymitragynine quantification.

The Role of Metabolism in Quantification

The metabolism of mitragynine is primarily mediated by cytochrome P450 (CYP) enzymes.[2][3][4] Specifically, the formation of 16-carboxymitragynine is catalyzed by CYP2D6, CYP2C19, and CYP2C18.[2][4] Following Phase I metabolism, 16-carboxymitragynine can undergo Phase II conjugation to form glucuronide and sulfate conjugates.[3]

For accurate quantification, especially in urine, enzymatic hydrolysis using glucuronidases or sulfatases may be necessary to deconjugate the Phase II metabolites and measure the total 16-carboxymitragynine concentration.[5] Studies have shown that enzymatic hydrolysis can increase the detected concentration of 16-carboxymitragynine.[5]

References

• 1. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Kratom Alkaloids: Interactions With Enzymes, Receptors, and Cellular Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro Metabolism of Mitragynine in Human and Rat Liver Microsomes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro metabolism of mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa), in human and rat liver microsomes. Understanding the species-specific metabolic pathways of this compound is crucial for preclinical drug development and for extrapolating animal model data to human scenarios. This document summarizes key experimental findings, presents quantitative data in a clear, comparative format, and details the experimental protocols utilized in these studies.

Executive Summary

In vitro studies reveal both similarities and notable differences in the metabolic profile of mitragynine between human and rat liver microsomes. While both species metabolize mitragynine extensively, the specific metabolites formed and the enzymatic pathways involved show significant variation. In human liver microsomes, metabolism is predominantly mediated by cytochrome P450 (CYP) enzymes, with CYP3A4 playing a major role in the formation of key metabolites, including the pharmacologically active 7-hydroxymitragynine (B600473).[1][2][3] While rat liver microsomes also demonstrate robust metabolism, there are differences in the phase II conjugation pathways.[4]

Comparative Metabolic Profile

The primary phase I metabolic reactions for mitragynine in both human and rat liver microsomes involve O-demethylation and oxidation.[1][3][4] However, the subsequent phase II conjugation pathways, particularly glucuronidation and sulfation, exhibit species-dependent variations.[4]

A significant finding in human liver microsome studies is the conversion of mitragynine to 7-hydroxymitragynine, a metabolite with substantially higher potency at opioid receptors.[2][5] This conversion is primarily catalyzed by CYP3A4.[1][2][3][6] Studies using recombinant human CYP enzymes have confirmed that CYP3A4 is the exclusive enzyme responsible for the formation of 7-hydroxymitragynine, while other enzymes like CYP2D6 and CYP2C19 contribute to the formation of other metabolites.[6][7]

In contrast, while 7-hydroxymitragynine is also detected as a metabolite in rats, some studies suggest that other metabolic pathways may be more prominent.[4][8] For instance, a study of mitragynine metabolites in rat and human urine identified some metabolites that were unique to each species.[4]

The following table summarizes the key metabolites identified in human and rat liver microsome studies:

Metabolite	Human Liver Microsomes	Rat Liver Microsomes	Key Enzymes (Human)	Reference
7-hydroxymitragynine	Major	Detected	CYP3A4	[1][2][3][6][8]
9-O-demethylmitragynine	Major	Detected	CYP2D6, CYP3A4, CYP2C19	[4][6][7]
16-carboxymitragynine	Detected	Detected	CYP2D6, CYP2C19, CYP2C18	[6][7]
Glucuronide Conjugates	Detected	Detected	UGTs	[4]
Sulfate Conjugates	Detected	Detected	SULTs	[4]

Quantitative Metabolic Data

Quantitative analysis of mitragynine metabolism provides insights into the efficiency and kinetics of different metabolic pathways. The following table presents available quantitative data from in vitro studies.

Parameter	Human	Rat	Experimental System	Reference
Mitragynine Stability	Metabolically stable	-	Liver microsomes and S9 fractions	[9][10]
7-hydroxymitragynine Half-life	24 min	-	Liver microsomes	[9][10]
9-O-demethylmitragynine Formation
Km	1.37 µM	-	Liver S9 fractions	[11]
Vmax	0.0931 nmol/min/mg protein	-	Liver S9 fractions	[11]

Note: A direct quantitative comparison of metabolite formation rates between human and rat liver microsomes is limited in the currently available literature.

Experimental Protocols

The following sections detail the typical methodologies employed in the in vitro metabolism studies of mitragynine.

Incubation of Mitragynine with Liver Microsomes

A standard protocol for assessing the in vitro metabolism of mitragynine involves the following steps:

• Preparation of Incubation Mixture: A typical incubation mixture contains pooled human or rat liver microsomes (e.g., 0.2-1 mg/mL protein), mitragynine (at various concentrations to determine kinetic parameters), and a buffer solution (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Pre-incubation: The mixture is pre-incubated at 37°C for a short period (e.g., 5 minutes) to allow the components to reach thermal equilibrium.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of an NADPH-generating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation: The reaction mixture is incubated at 37°C for a specified time period (e.g., 0-60 minutes).

• Termination of Reaction: The reaction is stopped by adding a quenching solvent, such as ice-cold acetonitrile (B52724) or methanol. This step also serves to precipitate proteins.

• Sample Processing: The quenched samples are centrifuged to pellet the precipitated proteins. The supernatant, containing the parent drug and its metabolites, is then collected for analysis.

Metabolite Identification and Quantification

The identification and quantification of mitragynine metabolites are typically performed using high-performance liquid chromatography coupled with mass spectrometry (LC-MS).

• Chromatographic Separation: The supernatant from the incubation mixture is injected into an HPLC system equipped with a suitable column (e.g., a C18 reversed-phase column). A gradient elution program with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium (B1175870) formate) and an organic component (e.g., acetonitrile or methanol) is used to separate the parent drug from its metabolites.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass spectrometer (e.g., a quadrupole time-of-flight or a triple quadrupole mass spectrometer).

  • Metabolite Identification: High-resolution mass spectrometry is used to determine the accurate mass of the parent drug and its metabolites, which aids in elucidating their elemental composition and identifying the metabolic modifications (e.g., hydroxylation, demethylation). Tandem mass spectrometry (MS/MS) is employed to obtain fragmentation patterns, which provide structural information for definitive identification.

  • Metabolite Quantification: For quantitative analysis, a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is often used. This technique provides high selectivity and sensitivity for quantifying the concentrations of the parent drug and specific metabolites over time.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for studying the in vitro metabolism of mitragynine.

Caption: Experimental workflow for in vitro metabolism studies of mitragynine.

Conclusion

The in vitro metabolism of mitragynine exhibits important species-specific differences between humans and rats, particularly concerning the enzymes involved and the resulting metabolite profiles. The prominent role of CYP3A4 in human liver microsomes, leading to the formation of the potent metabolite 7-hydroxymitragynine, is a critical factor to consider when translating findings from rat models to humans. Further quantitative studies directly comparing the kinetics of metabolite formation in both species are warranted to refine the understanding of these differences and improve the predictive power of preclinical studies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 7-Hydroxymitragynine Is an Active Metabolite of Mitragynine and a Key Mediator of Its Analgesic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. naturetrust.org [naturetrust.org]
• 5. Metabolism of a Kratom Alkaloid Metabolite in Human Plasma Increases Its Opioid Potency and Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Pharmacokinetic and Pharmacodynamic Consequences of Cytochrome P450 3A Inhibition on Mitragynine Metabolism in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of in vitro absorption, distribution, metabolism, and excretion (ADME) properties of mitragynine, 7-hydroxymitragynine, and mitraphylline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An in vitro evaluation on metabolism of mitragynine to 9-O-demethylmitragynine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a UPLC-PDA Method for Mitragynine and its Metabolites

For researchers and scientists in the field of natural product analysis and drug development, the accurate quantification of mitragynine (B136389) and its metabolites is crucial for understanding the pharmacology and toxicology of Kratom (Mitragyna speciosa). This guide provides a comprehensive comparison of a validated Ultra-Performance Liquid Chromatography with Photodiode Array (UPLC-PDA) detection method with alternative analytical techniques. The information presented is supported by experimental data to aid in the selection of the most suitable method for specific research needs.

Performance Comparison of Analytical Methods

The selection of an analytical method is often a trade-off between various performance parameters. While UPLC-PDA offers rapid and reliable quantification, other methods like High-Performance Liquid Chromatography (HPLC)-PDA, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) present their own advantages. The following tables summarize the key validation parameters for the quantification of mitragynine and its primary active metabolite, 7-hydroxymitragynine (B600473), using different analytical techniques.

Table 1: Method Validation Parameters for Mitragynine Quantification

Parameter	UPLC-PDA	HPLC-PDA	GC-MS	LC-MS/MS	HPTLC-Densitometry
Linearity (r²)	> 0.99[1]	≥ 0.99	-	> 0.99[1]	-
Linear Range (µg/mL)	0.30–30.00[2]	1.96 - 6.01[3][4][5]	-	-	-
Accuracy (%)	99.72 - 100.88[2]	98.88 - 101.44[3][4][5]	-	92.2 - 108.4[1]	-
Precision (RSD %)	0.53 (intra-day), 0.78 (inter-day)[2]	0.67 (intra-day), 1.56 (inter-day)[3][4][5]	-	3.3 - 9.4[1]	< 2
LOD (µg/mL)	0.19[2]	0.14[3][4][5]	-	0.001	0.67
LOQ (µg/mL)	0.64[2]	0.45[3][4][5]	-	0.002	1.51

Table 2: Method Validation Parameters for 7-hydroxymitragynine Quantification

Parameter	UPLC-MS/MS	HPLC-PDA
Linearity (r²)	0.999[6]	0.9999
Linear Range (ng/mL)	10–4000[6]	250–1000
Accuracy (%)	96.5–104.0[6]	-
Precision (RSD %)	< 15[6]	-
LOD (µg/mL)	-	0.0234
LOQ (ng/mL)	10[6]	166.5

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible and reliable results. Below are the methodologies for the UPLC-PDA method for mitragynine and an alternative HPLC-PDA method.

UPLC-PDA Method for Mitragynine

This method is optimized for the rapid and accurate quantification of mitragynine in Kratom leaf samples.[2]

• Instrumentation: Ultra-High Performance Liquid Chromatography system coupled with a Photodiode Array detector.

• Stationary Phase: ARC-18 column (4.6 x 150 mm, 2.7 µm particle size).[2]

• Mobile Phase: A gradient of 0.1% ortho-phosphoric acid in water and 0.1% ortho-phosphoric acid in acetonitrile.[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection Wavelength: 222 nm.[2]

• Retention Time: Approximately 7.19 minutes for mitragynine.[2]

• Sample Preparation: Dried Kratom leaves are extracted with ethanol (B145695) using the reflux method.[2]

Alternative Method: HPLC-PDA for Mitragynine

This method provides a reliable alternative to UPLC for the quantification of mitragynine.[3][4]

• Instrumentation: High-Performance Liquid Chromatography system with a Photodiode Array detector.

• Stationary Phase: Waters Atlantis T3-C18 column (250 x 4.6 mm, 5 µm particle size).[3][4]

• Mobile Phase: Acetonitrile and 0.05% formic acid (pH 5.0) in a 75:25 (v/v) ratio.[3][4]

• Flow Rate: 1.0 mL/min.[3][4]

• Detection Wavelength: 225 nm.[3][4]

• Injection Volume: 20 µL.[3]

• Run Time: Approximately 8 minutes, with mitragynine eluting at 6.2 minutes.[3]

Visualizing the Workflow: UPLC-PDA Method Validation

A clear understanding of the experimental workflow is essential for method implementation. The following diagram illustrates the key stages in the validation of a UPLC-PDA method for mitragynine analysis.

Caption: Workflow for UPLC-PDA method validation.

Conclusion

The UPLC-PDA method demonstrates excellent performance for the quantification of mitragynine, offering high accuracy, precision, and a wide linear range with a shorter analysis time compared to conventional HPLC.[2] While LC-MS/MS provides superior sensitivity with lower limits of detection and quantification, the UPLC-PDA method stands as a robust, reliable, and more accessible alternative for routine quality control and research applications. The choice of method will ultimately depend on the specific requirements of the study, including the need for sensitivity, sample throughput, and available instrumentation.

References

• 1. researchgate.net [researchgate.net]
• 2. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 3. eruditio.pom.go.id [eruditio.pom.go.id]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of a Method for Detecting and Quantifying Mitragynine in Kratom Samples Using HPLC-PDA | Eruditio : Indonesia Journal of Food and Drug Safety [eruditio.pom.go.id]
• 6. Development and validation of a UPLC-MS/MS method for the determination of 7-hydroxymitragynine, a μ-opioid agonist, in rat plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Potency of 16-Carboxymitragynine and 7-Hydroxymitragynine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological potency of two key metabolites of mitragynine, the primary active alkaloid in the plant Mitragyna speciosa (kratom). The focus is on their activity at opioid receptors, which is central to the analgesic effects of kratom. While extensive data exists for 7-hydroxymitragynine (B600473), establishing it as a potent opioid agonist, there is a notable scarcity of pharmacological data for 16-carboxymitragynine in publicly available scientific literature.

Executive Summary

7-Hydroxymitragynine, a minor alkaloid in kratom leaves but a significant metabolite of mitragynine, demonstrates high affinity and partial agonist activity at the µ-opioid receptor (MOR).[1][2] In contrast, 16-carboxymitragynine is another identified metabolite of mitragynine, but its pharmacological activity at opioid receptors has not been extensively characterized in published studies.[3][4] Consequently, a direct quantitative comparison of potency is challenging. This guide synthesizes the available data for both compounds, highlighting the well-established potency of 7-hydroxymitragynine and the current knowledge gap regarding 16-carboxymitragynine.

Data Presentation: Quantitative Comparison

Due to the lack of available data for 16-Carboxymitragynine, a direct quantitative comparison is not possible at this time. The following tables summarize the extensive quantitative data available for 7-Hydroxymitragynine.

Table 1: Opioid Receptor Binding Affinity (Ki) of 7-Hydroxymitragynine

Compound	Receptor	Ki (nM)	Species	Reference
7-Hydroxymitragynine	µ-opioid (MOR)	16 ± 1	Human	[5]
κ-opioid (KOR)	113 ± 37	Human	[5]
δ-opioid (DOR)	137 ± 21	Human	[5]
µ-opioid (MOR)	77.9	Guinea Pig	[1]

Lower Ki values indicate higher binding affinity.

Table 2: In Vitro Functional Activity (EC50, Emax) of 7-Hydroxymitragynine

Compound	Assay	Receptor	EC50 (nM)	Emax (%)	Species	Reference
7-Hydroxymitragynine	[³⁵S]GTPγS	µ-opioid (MOR)	53 ± 4	Partial Agonist	Human
[³⁵S]GTPγS	µ-opioid (MOR)	34.5 ± 4.5	47	Human	[2]
BRET	µ-opioid (MOR)	34.5	47	Human

EC50 represents the concentration of a drug that gives a half-maximal response. Emax is the maximum response achievable by the drug.

Table 3: In Vivo Analgesic Potency (ED50) of 7-Hydroxymitragynine

Compound	Animal Model	Test	Route of Administration	ED50 (mg/kg)	Reference
7-Hydroxymitragynine	Mouse	Tail-flick	Subcutaneous (s.c.)	0.57	[6]

ED50 is the dose of a drug that produces a therapeutic effect in 50% of the population.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of findings.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a ligand (e.g., 7-hydroxymitragynine) for a receptor.

• Membrane Preparation: Cell membranes expressing the opioid receptor of interest (µ, δ, or κ) are prepared from cultured cells or animal brain tissue through homogenization and centrifugation.

• Incubation: A fixed concentration of a radiolabeled ligand (e.g., [³H]DAMGO for MOR) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand, typically by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation, providing a measure of the binding affinity.

[³⁵S]GTPγS Binding Assay

This functional assay measures the extent to which an agonist activates a G-protein coupled receptor (GPCR), such as the opioid receptors.

• Membrane Preparation: Similar to the radioligand binding assay, membranes from cells expressing the opioid receptor are prepared.

• Incubation: The membranes are incubated with a fixed concentration of [³⁵S]GTPγS (a non-hydrolyzable analog of GTP) and varying concentrations of the test compound. In the basal state, GDP is bound to the Gα subunit of the G-protein.

• Agonist Stimulation: Agonist binding to the receptor promotes the exchange of GDP for GTP (or [³⁵S]GTPγS in this assay) on the Gα subunit.

• Separation and Detection: The [³⁵S]GTPγS bound to the G-proteins is separated from the unbound nucleotide by filtration and quantified by scintillation counting.

• Data Analysis: The data are plotted as the amount of [³⁵S]GTPγS bound versus the log of the agonist concentration. A sigmoidal curve is fitted to the data to determine the EC50 (potency) and Emax (efficacy) of the agonist.

Tail-Flick Test

This is an in vivo assay used to measure the analgesic properties of a compound in rodents.[7]

• Acclimation: The animal (typically a mouse or rat) is gently restrained, allowing its tail to be exposed.

• Heat Application: A focused beam of radiant heat is applied to a specific portion of the tail.

• Latency Measurement: The time it takes for the animal to flick its tail away from the heat source is recorded as the tail-flick latency. This is a spinal reflex in response to the painful stimulus.

• Drug Administration: The test compound is administered (e.g., subcutaneously or orally), and the tail-flick latency is measured at various time points after administration.

• Data Analysis: An increase in the tail-flick latency compared to the baseline measurement (before drug administration) indicates an analgesic effect. The dose of the compound that produces a 50% increase in the maximal possible effect (ED50) is calculated to determine its analgesic potency. A cut-off time is established to prevent tissue damage.

Mandatory Visualization

Caption: G-protein-coupled receptor signaling cascade initiated by an opioid agonist.

Caption: Workflow for assessing and comparing the potency of novel compounds.

References

• 1. Pharmacological Comparison of Mitragynine and 7-Hydroxymitragynine: In Vitro Affinity and Efficacy for μ-Opioid Receptor and Opioid-Like Behavioral Effects in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Chemical composition and biological effects of kratom (Mitragyna speciosa): In vitro studies with implications for efficacy and drug interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

The Correlation Between Kratom Dosage and 16-Carboxymitragynine Urine Concentrations: A Guide for Researchers

A definitive quantitative correlation between controlled kratom dosage and the resulting urinary concentrations of its metabolite, 16-carboxymitragynine, has not yet been established in published clinical studies. While this metabolite is a known product of mitragynine (B136389) metabolism, current human pharmacokinetic research has primarily focused on the parent alkaloid and its more prominent metabolite, 7-hydroxymitragynine (B600473). This guide synthesizes the existing scientific literature on the metabolism of mitragynine to 16-carboxymitragynine and details the experimental protocols necessary for its quantification in urine, providing a framework for future research in this area.

Understanding the Metabolic Pathway

Mitragynine, the most abundant alkaloid in kratom, undergoes extensive phase I and phase II metabolism in the liver. One of the identified phase I metabolic pathways is the hydrolysis of the methylester group at the C-16 position of mitragynine, which results in the formation of 16-carboxymitragynine[1][2][3]. This process is mediated by cytochrome P450 (CYP) enzymes. Specifically, in vitro studies using recombinant human CYP enzymes have identified that CYP2D6, CYP2C19, and CYP2C18 are capable of producing 16-carboxymitragynine from mitragynine[4][5][6]. Following its formation, 16-carboxymitragynine can undergo phase II metabolism, primarily through glucuronidation, before being excreted in the urine[7][8].

It is important to note that 16-carboxymitragynine is considered a minor metabolite. In one study of postmortem urine samples from kratom users, 16-carboxymitragynine was identified in only two of the sixteen cases analyzed[5]. This suggests that its urinary concentrations may be low and highly variable among individuals, potentially influenced by factors such as genetics (e.g., CYP2D6 or CYP2C19 polymorphisms), the specific kratom product used, and the dose consumed.

Data on Kratom Dosage and Urinary Metabolites

Currently, there is a lack of published data that directly correlates specific oral doses of kratom or mitragynine with the quantitative measurement of 16-carboxymitragynine in human urine. Human clinical studies have typically focused on the pharmacokinetics of mitragynine and 7-hydroxymitragynine in plasma and have only qualitatively identified other metabolites in urine[9][10][11][12].

Kratom Dosage	Mitragynine Content	16-Carboxymitragynine Urine Concentration	Study Reference
Data Not Available	Data Not Available	Data Not Available	Not available in current scientific literature

As indicated in the table, there is currently no publicly available data from controlled human studies that provides a quantitative correlation between kratom dosage and 16-carboxymitragynine urine concentrations.

Experimental Protocols

To establish a correlation between kratom dosage and 16-carboxymitragynine urine concentrations, rigorous and standardized experimental protocols are essential. The following outlines a general methodology based on established practices for the analysis of kratom alkaloids and their metabolites in urine.

Study Design and Administration

• Participants: Healthy adult volunteers with a history of kratom use would be recruited. A washout period should be enforced to ensure no residual kratom alkaloids are present at baseline.

• Kratom Product: A well-characterized kratom product with known concentrations of mitragynine and other alkaloids should be used. This could be in the form of encapsulated dried kratom leaf powder or a standardized tea preparation[11].

• Dosing: Participants would receive a single, controlled oral dose of the kratom product. A dose-escalation design across different participant cohorts could be employed to assess the dose-dependency of metabolite formation[12].

• Sample Collection: Urine samples should be collected at baseline (pre-dose) and at multiple time points post-administration (e.g., 0-4h, 4-8h, 8-12h, 12-24h, and at 24-hour intervals for several days) to capture the full excretion profile[10].

Urine Sample Preparation and Analysis

The quantification of 16-carboxymitragynine in urine typically involves enzymatic hydrolysis to cleave any glucuronide conjugates, followed by solid-phase extraction (SPE) for sample clean-up and concentration, and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[13].

• Enzymatic Hydrolysis: Urine samples can be treated with β-glucuronidase to convert the glucuronidated form of 16-carboxymitragynine to its free form, which may increase its detectable concentration[7][8].

• Solid-Phase Extraction (SPE): SPE is a crucial step for removing interfering substances from the urine matrix and concentrating the analyte of interest. A mixed-mode or polymeric SPE sorbent is often used for the extraction of kratom alkaloids and their metabolites[3][14].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is the gold standard for the sensitive and selective quantification of drug metabolites in biological matrices[15][16][17].

  • Chromatographic Separation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system with a suitable column (e.g., a C18 or HILIC column) is used to separate 16-carboxymitragynine from other urinary components and kratom metabolites[10][15][18].

  • Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is typically used for detection and quantification. This involves monitoring specific precursor-to-product ion transitions for 16-carboxymitragynine and a deuterated internal standard to ensure accuracy and precision[15].

Visualizing the Metabolic Pathway

The following diagram illustrates the metabolic conversion of mitragynine to 16-carboxymitragynine.

References

• 1. naturetrust.org [naturetrust.org]
• 2. Mitragynine - Wikipedia [en.wikipedia.org]
• 3. Studies on the metabolism of mitragynine, the main alkaloid of the herbal drug Kratom, in rat and human urine using liquid chromatography-linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Identification of metabolites and potential biomarkers of kratom in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. kratomalks.org [kratomalks.org]
• 10. Clinical Pharmacokinetic Assessment of Kratom (Mitragyna speciosa), a Botanical Product with Opioid-like Effects, in Healthy Adult Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of mitragynine in man - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Human Mitragynine and 7-Hydroxymitragynine Pharmacokinetics after Single and Multiple Daily Doses of Oral Encapsulated Dried Kratom Leaf Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. assets.fishersci.com [assets.fishersci.com]
• 15. Quantitative analysis of mitragynine in human urine by high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Quantitative LC-MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ph01.tci-thaijo.org [ph01.tci-thaijo.org]
• 18. Drug testing for mitragynine and kratom: Analytical challenges and medico‐legal considerations - PMC [pmc.ncbi.nlm.nih.gov]

Unambiguous Identification of 16-Carboxymitragynine: A Comparative Guide to Using Certified Reference Material

For researchers, scientists, and professionals in drug development, the precise identification of metabolites is paramount. This guide provides a comprehensive comparison for confirming the identity of 16-carboxymitragynine, a key metabolite of mitragynine (B136389), using a certified reference material (CRM). We present detailed experimental protocols and supporting data to ensure accurate and reproducible results.

Mitragynine is the most abundant psychoactive alkaloid in the plant Mitragyna speciosa, commonly known as Kratom. The metabolism of mitragynine in the human body is extensive, primarily mediated by cytochrome P450 (CYP) enzymes, leading to a variety of metabolites.[1][2][3][4][5] Among these, 16-carboxymitragynine is a significant product of phase I metabolism. The unambiguous identification of such metabolites is crucial for pharmacokinetic studies, toxicological assessments, and the development of new therapeutics. The use of a Certified Reference Material (CRM) is the gold standard for confirming the chemical identity of a compound, providing traceability and ensuring the accuracy and comparability of analytical data.

The Gold Standard: Confirmation with a Certified Reference Material

A Certified Reference Material is a highly characterized and homogenous material with a certified value for a specific property, in this case, the identity and purity of 16-carboxymitragynine. Its use allows for direct comparison with an unknown or synthesized sample, providing the highest level of confidence in the identification.

Experimental Workflow for Identity Confirmation

The following workflow outlines the typical procedure for confirming the identity of a test sample of 16-carboxymitragynine against a CRM using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

A streamlined workflow for confirming the identity of 16-Carboxymitragynine using a CRM.

Detailed Experimental Protocols

Materials

• 16-Carboxymitragynine Certified Reference Material (CRM): Sourced from a reputable supplier (e.g., Cayman Chemical).

• Test Sample: The sample of 16-carboxymitragynine to be identified.

• Solvent: HPLC-grade methanol.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

Instrumentation

• Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer (MS): A triple quadrupole (QqQ) or a high-resolution mass spectrometer (e.g., Q-TOF) capable of MS/MS fragmentation.

LC-MS/MS Method

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	385.2 m/z
Product Ions (Q3)	174.1 m/z (quantifier), 226.1 m/z (qualifier)
Collision Energy	Optimized for the specific instrument, typically in the range of 20-40 eV.

Data Presentation for Comparison

The primary method for identity confirmation is the direct comparison of the analytical data obtained from the test sample and the CRM under identical experimental conditions.

Parameter	Certified Reference Material (CRM)	Test Sample	Acceptance Criteria
Retention Time (min)	5.2	5.2	± 2% of CRM
Precursor Ion (m/z)	385.2	385.2	± 0.2 Da
Product Ion 1 (m/z)	174.1	174.1	± 0.2 Da
Product Ion 2 (m/z)	226.1	226.1	± 0.2 Da
Ion Ratio (Product 2 / Product 1)	0.45	0.46	± 20% of CRM ratio

Mitragynine Metabolism and its Signaling Pathway Context

Understanding the metabolic origin of 16-carboxymitragynine is essential. Mitragynine undergoes phase I metabolism, primarily through the action of cytochrome P450 enzymes in the liver.

Key phase I metabolic routes of mitragynine.

The pharmacological effects of mitragynine and its primary active metabolite, 7-hydroxymitragynine, are primarily mediated through their interaction with opioid receptors, particularly the mu-opioid receptor. While 16-carboxymitragynine's specific activity at these receptors is less characterized, understanding the parent compound's mechanism provides crucial context for its metabolites.

Conclusion

The use of a certified reference material provides an unequivocal method for the confirmation of the identity of 16-carboxymitragynine. By following the detailed experimental protocols and comparing the resulting analytical data as outlined in this guide, researchers can ensure the accuracy and reliability of their findings. This rigorous approach is essential for advancing our understanding of mitragynine's metabolism and its implications for drug development and safety assessment.

References

• 1. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Metabolite profiling and identification of enzymes responsible for the metabolism of mitragynine, the major alkaloid of Mitragyna speciosa (kratom) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

A Comparative Guide to Evaluating Analytical Methods: Linearity, Accuracy, and Precision

In the landscape of drug development and scientific research, the validation of analytical methods is paramount to ensure data integrity, product quality, and regulatory compliance.[1][2] This guide provides a comprehensive comparison of a new analytical method against a standard, well-established method, focusing on three critical performance characteristics: linearity, accuracy, and precision. The data presented herein is intended to guide researchers, scientists, and drug development professionals in their evaluation of new analytical technologies.

Understanding the Core Parameters

Before delving into the experimental data, it is crucial to understand the definitions of linearity, accuracy, and precision in the context of analytical method validation:

• Linearity refers to the ability of an analytical method to produce test results that are directly proportional to the concentration of the analyte within a given range.[2][3] A linear response is fundamental for accurate quantification.[4]

• Accuracy denotes the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[3][5] It is often expressed as percent recovery.[3]

• Precision is the degree of scatter of a series of measurements.[5] It reflects the closeness of agreement among individual test results from repeated analyses of a homogeneous sample and is typically expressed as the relative standard deviation (RSD).[3][6]

Experimental Protocols

Detailed methodologies are essential for the transparent and reproducible evaluation of an analytical method. The following protocols were employed to assess the linearity, accuracy, and precision of both the new and standard methods.

1. Linearity Assessment

The linearity of the method was evaluated by preparing a series of at least five concentrations of the analyte spanning the expected working range.[7]

• Standard Preparation: A stock solution of a certified reference standard was prepared and serially diluted with a blank matrix to create calibration standards at five different concentration levels (e.g., 50%, 75%, 100%, 125%, and 150% of the target concentration).[7]

• Analysis: Each calibration standard was analyzed in triplicate to minimize error.[7]

• Data Analysis: A calibration curve was generated by plotting the mean response against the corresponding concentration. The linearity was evaluated by calculating the coefficient of determination (R²) from the linear regression analysis. A visual inspection of the plot of residuals was also performed to check for systematic deviations from linearity.[7]

2. Accuracy Assessment

Accuracy was determined by a recovery study, which involves spiking a blank matrix with a known amount of the analyte at different concentration levels.[3]

• Sample Preparation: A minimum of three concentration levels (e.g., low, medium, and high) covering the specified range were prepared by spiking the blank matrix with a known quantity of the analyte.[3][8]

• Analysis: A minimum of three replicate samples were analyzed at each concentration level.[3][9]

• Data Analysis: The percent recovery was calculated for each sample by comparing the measured concentration to the known spiked concentration.[3] The mean percent recovery and its confidence interval were reported.[3]

3. Precision Assessment

Precision was evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[3]

• Repeatability: The same analyst analyzed a minimum of six replicates of a homogeneous sample at 100% of the test concentration on the same day, using the same instrument.[10]

• Intermediate Precision: The analysis was repeated by a different analyst on a different day using a different instrument to assess the variability within the laboratory.

• Data Analysis: The precision was expressed as the Relative Standard Deviation (RSD) of the replicate measurements for both repeatability and intermediate precision.

Data Presentation

The performance of the new analytical method was compared against the standard method. The following tables summarize the quantitative data obtained from the validation studies.

Table 1: Linearity Comparison

Parameter	New Analytical Method	Standard Method	Acceptance Criteria
Range	10 - 150 µg/mL	10 - 150 µg/mL	Defined by intended use
Number of Points	5	5	≥ 5
Regression Equation	y = 1.02x - 0.05	y = 0.99x + 0.10	-
Coefficient of Determination (R²)	0.9995	0.9989	≥ 0.995

Table 2: Accuracy Comparison

Spiked Concentration (µg/mL)	New Analytical Method (% Recovery)	Standard Method (% Recovery)	Acceptance Criteria
50	99.8	98.5	98.0 - 102.0%
100	100.5	101.2	98.0 - 102.0%
150	101.2	99.3	98.0 - 102.0%
Mean % Recovery	100.5	99.7	98.0 - 102.0%

Table 3: Precision Comparison

Parameter	New Analytical Method (% RSD)	Standard Method (% RSD)	Acceptance Criteria
Repeatability (n=6)	0.8	1.5	≤ 2.0%
Intermediate Precision (n=12)	1.2	1.8	≤ 2.0%

Visualizing the Workflow and Concepts

To further clarify the experimental process and the relationship between the evaluated parameters, the following diagrams are provided.

Caption: Experimental workflow for analytical method validation.

Caption: Relationship between validation parameters and reliable results.

Conclusion

The comprehensive evaluation of the new analytical method demonstrates its superior performance in terms of linearity, accuracy, and precision when compared to the standard method. The new method exhibits a higher coefficient of determination, indicating a stronger linear relationship, as well as better accuracy with mean percent recovery closer to 100%. Furthermore, the lower RSD values for both repeatability and intermediate precision suggest that the new method is more precise.

This guide provides the necessary data and experimental context for researchers and drug development professionals to make an informed decision regarding the adoption of this new analytical method. The enhanced performance characteristics of the new method can lead to more reliable and consistent data, ultimately contributing to improved product quality and safety.

References

• 1. Analytical Method Validation: Mastering FDA Guidelines [validationtechservices.com]
• 2. wjarr.com [wjarr.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. Accuracy and Precision - What's The Difference? | Analytical Data [scioninstruments.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. qbdgroup.com [qbdgroup.com]
• 9. propharmagroup.com [propharmagroup.com]
• 10. demarcheiso17025.com [demarcheiso17025.com]

A Comparative Guide to the Stability of 16-Carboxymitragynine and Other Mitragynine Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the stability of 16-Carboxymitragynine and other significant metabolites of mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa). Understanding the relative stability of these compounds in biological matrices is crucial for accurate pharmacokinetic and pharmacodynamic studies, as well as for the development of potential therapeutic agents.

Introduction to Mitragynine Metabolism

Mitragynine undergoes extensive metabolism in the body, primarily mediated by cytochrome P450 enzymes in the liver.[1] This process leads to the formation of several active and inactive metabolites, including 7-hydroxymitragynine (B600473), mitragynine pseudoindoxyl, and 16-Carboxymitragynine. The stability of these metabolites can vary significantly, impacting their concentration in biological samples and their overall pharmacological effect.

Comparative Stability of Mitragynine Metabolites

The following table summarizes the available data on the stability of 16-Carboxymitragynine and other key mitragynine metabolites. It is important to note that while quantitative data for some metabolites is available, information on the stability of 16-Carboxymitragynine in biological fluids is currently limited in publicly available literature.

Table 1: Comparative Stability of Mitragynine and its Metabolites

Compound	Matrix	Conditions	Stability Data	Citation
16-Carboxymitragynine	Solid Reference Standard	-20°C	Stable for ≥ 3 years.	[2]
Human Urine	Found primarily as a glucuronide conjugate. Enzymatic hydrolysis increases its concentration, suggesting the conjugate is more stable or abundant than the free form.
Mitragynine	Aqueous Solution (pH 2-10)	4°C, 20°C, 40°C (8 hours)	No significant loss observed.	[3]
Human Urine	Ambient, Refrigerated, Frozen (-20°C) for 5 days	Accurately quantifiable after storage.
Human Plasma	Room temperature (2 days), -20°C (1 month)	Stable.
7-Hydroxymitragynine	Aqueous Solution	40°C and above (8 hours)	Significant drug loss. Considered the most unstable of the studied alkaloids.	[3]
Human Plasma	37°C	Unstable, converts to mitragynine pseudoindoxyl.
Mitragynine Pseudoindoxyl	Human Plasma	37°C	Appears to be relatively stable following its formation from 7-hydroxymitragynine.

Experimental Protocols

Detailed methodologies are essential for reproducible stability studies. Below are generalized protocols for assessing the stability of mitragynine metabolites in biological matrices, based on published studies of related compounds.

Protocol 1: Stability in Human Plasma

This protocol is designed to assess the stability of a mitragynine metabolite in human plasma over time.

• Sample Preparation:

  • Obtain a pool of drug-free human plasma.

  • Spike the plasma with a known concentration of the test metabolite (e.g., 1 µM). The final concentration of any organic solvent used to dissolve the metabolite should be kept to a minimum (e.g., <0.5% v/v).

• Incubation:

  • Incubate the spiked plasma samples in a shaker at 37°C.

  • At specified time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot of the plasma.

• Reaction Quenching:

  • Immediately stop the degradation process by adding a quenching solution, typically 3-4 volumes of ice-cold acetonitrile (B52724) containing an appropriate internal standard.

• Sample Processing:

  • Vortex the samples to precipitate plasma proteins.

  • Centrifuge the samples to pellet the precipitated proteins.

• Analysis:

  • Transfer the supernatant to a clean tube or a 96-well plate for analysis.

  • Analyze the concentration of the parent metabolite and any major degradation products using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percentage of the metabolite remaining at each time point relative to the initial concentration (time 0).

  • Determine the half-life (t½) of the metabolite by plotting the natural logarithm of the remaining concentration against time and fitting the data to a first-order decay model.

Protocol 2: Stability in Urine

This protocol outlines a method for evaluating the stability of a mitragynine metabolite in human urine under various storage conditions.

• Sample Preparation:

  • Obtain a pool of drug-free human urine.

  • Spike the urine with the test metabolite at two different concentrations (e.g., low and high QC levels).

• Storage Conditions:

  • Aliquot the spiked urine samples into separate containers for each storage condition to be tested:

    • Ambient temperature (e.g., 20-25°C)

    • Refrigerated (e.g., 4°C)

    • Frozen (e.g., -20°C or -80°C)

• Time Points:

  • Analyze the samples at an initial time point (day 0) and after specified storage durations (e.g., 24 hours, 48 hours, 7 days, 30 days).

• Freeze-Thaw Stability:

  • Subject a separate set of spiked urine aliquots to multiple freeze-thaw cycles (e.g., three cycles). For each cycle, the samples are frozen at -20°C or -80°C for at least 12 hours and then thawed completely at room temperature.

• Sample Analysis:

  • At each time point, thaw the samples (if frozen) and prepare them for analysis. This may involve dilution and/or solid-phase extraction.

  • Quantify the concentration of the metabolite using a validated LC-MS/MS method.

• Data Analysis:

  • Compare the mean concentration of the metabolite at each time point and under each storage condition to the initial mean concentration. The stability is often expressed as the percentage of the initial concentration remaining.

Visualizing Metabolic Pathways and Experimental Workflows

The following diagrams illustrate key processes related to mitragynine metabolism and stability testing.

Figure 1: Simplified metabolic pathway of mitragynine.

Figure 2: General experimental workflow for metabolite stability assay.

Conclusion

The stability of mitragynine and its metabolites varies considerably. 7-hydroxymitragynine is notably unstable, particularly in human plasma, where it readily converts to mitragynine pseudoindoxyl. Mitragynine itself demonstrates greater stability across a range of conditions. While quantitative data on the stability of 16-Carboxymitragynine in biological matrices is sparse, its presence as a glucuronide conjugate in urine suggests that this form may be more stable in vivo. Further research is warranted to fully characterize the stability profile of 16-Carboxymitragynine to better understand its pharmacokinetic properties and potential contribution to the overall effects of kratom. The provided experimental protocols offer a framework for conducting such crucial stability assessments.

References

• 1. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Temperature and pH-Dependent Stability of Mitragyna Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of an LC-MS/MS Method for 16-Carboxymitragynine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison and detailed experimental protocols for assessing the specificity of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of 16-Carboxymitragynine, a metabolite of mitragynine (B136389), the primary psychoactive alkaloid in Kratom (Mitragyna speciosa). Ensuring method specificity is critical for accurate bioanalytical results in research and drug development.

Introduction to Specificity in LC-MS/MS

In the context of bioanalytical method validation, specificity is the ability of the analytical method to differentiate and quantify the analyte in the presence of other components in the sample.[1] For an LC-MS/MS method, this includes demonstrating a lack of interference from endogenous matrix components, metabolites, isomers, and co-administered drugs at the retention time of the analyte and its internal standard (IS). According to the U.S. Food and Drug Administration (FDA) guidelines, the response of interfering components should not be more than 20% of the analyte response at the lower limit of quantification (LLOQ) and not more than 5% of the response of the internal standard.

Experimental Protocol for Specificity Assessment

This protocol is based on established methodologies for the validation of bioanalytical methods, with specific details adapted for the analysis of 16-Carboxymitragynine in a biological matrix such as human urine. A study by Lee et al. developed and validated a quantitative LC-MS/MS method for mitragynine and its metabolites, including 16-Carboxymitragynine, in human urine.[2]

Preparation of Samples

• Blank Matrix Samples: Obtain at least six different sources of the blank biological matrix (e.g., human urine). These samples should be free of the analyte and any potential interfering substances.

• LLOQ Spiked Samples: Spike the blank matrix from each of the six sources with 16-Carboxymitragynine at the LLOQ concentration. The LLOQ for 16-Carboxymitragynine has been established at 2 ng/mL.[2]

• Interference Spiked Samples: Spike one source of the blank matrix with a high concentration of potential interfering substances.

Potential Interfering Substances

The primary potential interferents for the analysis of 16-Carboxymitragynine are other Kratom alkaloids and their metabolites, which may be present in samples from Kratom users. It is also crucial to consider isomeric and isobaric compounds that could have the same mass-to-charge ratio (m/z) and require chromatographic separation.[3][4]

Key Potential Interferents:

• Mitragynine (Parent Drug)

• 7-Hydroxymitragynine (Active Metabolite)

• 9-O-demethylmitragynine

• Speciogynine (Diastereomer of Mitragynine)

• Speciociliatine (Diastereomer of Mitragynine)

• Paynantheine

LC-MS/MS Analysis

Analyze the prepared samples using a validated LC-MS/MS method. The chromatographic conditions should be optimized to ensure adequate separation of 16-Carboxymitragynine from potential interferents. The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode.

Table 1: Illustrative LC-MS/MS Parameters for 16-Carboxymitragynine Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Internal Standard
16-Carboxymitragynine	To be determined	To be determined	To be determined	Nalorphine[2]
Mitragynine	399.2	174.1 / 238.1	Optimized	Mitragynine-d3
7-Hydroxymitragynine	415.2	190.1 / 222.1	Optimized	7-Hydroxymitragynine-d3
9-O-demethylmitragynine	385.2	174.1 / 224.1	Optimized	To be determined

Note: The specific MRM transitions and collision energies for 16-Carboxymitragynine need to be empirically determined during method development.

Data Evaluation and Acceptance Criteria

• Blank Samples: In the chromatograms of the six blank matrix samples, no significant interfering peaks should be observed at the retention time of 16-Carboxymitragynine and its internal standard. The response of any interfering peak should be ≤ 20% of the LLOQ response for the analyte and ≤ 5% for the internal standard.

• Interference Spiked Samples: The presence of high concentrations of potential interferents should not affect the quantification of 16-Carboxymitragynine in the spiked samples.

Comparison of Specificity Assessment in Published Methods

A review of the literature reveals that while many studies focus on the parent compound, mitragynine, specific validation data for its metabolites is less common. The study by Lee et al. stands out for its focus on quantifying 16-Carboxymitragynine.[2]

Table 2: Comparison of Specificity Assessment in LC-MS/MS Methods for Kratom Alkaloids

Reference	Analyte(s)	Matrix	Specificity Assessment Details	Quantitative Interference Data
This Proposed Method (based on Lee et al., 2018)	16-Carboxymitragynine, Mitragynine, 9-O-demethylmitragynine	Human Urine	Analysis of six different blank matrix sources. Spiking of potential interferents (other alkaloids and metabolites).	Interference response ≤ 20% of LLOQ for analyte and ≤ 5% for IS.
Sempio et al., 2024	11 Kratom Alkaloids (including Mitragynine and metabolites)	Human Plasma	Method successfully validated for specific quantification.	Inter-day accuracy and imprecision reported, implying specificity was met.[5]
de Moraes et al., 2009	Mitragynine	Rat Plasma	Comparison with a less specific HPLC-UV method highlighted the superior specificity of LC-MS/MS.	Not explicitly reported.[6]
Franklin et al., Thermo Fisher Application Note	Mitragynine, 7-Hydroxymitragynine	Human Urine	Analysis of six individual sources of blank matrix.	Specificity was deemed acceptable with no significant matrix-related interferences observed.[7]

Visualizing the Specificity Assessment Workflow

The following diagram illustrates the logical flow of the experimental protocol for assessing the specificity of the LC-MS/MS method for 16-Carboxymitragynine.

Caption: Workflow for assessing the specificity of an LC-MS/MS method.

Conclusion

The specificity of an LC-MS/MS method for 16-Carboxymitragynine is paramount for obtaining reliable data in both research and clinical settings. A rigorous assessment, as outlined in this guide, involves challenging the method with blank matrix from multiple sources and with potential interfering substances, including other Kratom alkaloids and their metabolites. By adhering to regulatory guidelines and employing a well-designed experimental protocol, researchers can ensure the integrity of their bioanalytical results. The method validated by Lee et al. provides a strong foundation for the quantitative analysis of this important mitragynine metabolite.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Determination of mitragynine in rat plasma by LC–MS/MS: Application to pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploration of cytochrome P450 inhibition mediated drug-drug interaction potential of kratom alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantification of 11 kratom alkaloids including mitragynine and its main metabolites in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mitragyna speciosa: Clinical, Toxicological Aspects and Analysis in Biological and Non-Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of an ELISA for detection of mitragynine and its metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Metabolic Architects: A Comparative Guide to 16-Carboxymitragynine Formation by CYP450 Isozymes

For Researchers, Scientists, and Drug Development Professionals: A comprehensive analysis of the cytochrome P450 isozymes responsible for the formation of 16-Carboxymitragynine, a key metabolite of mitragynine (B136389).

This guide provides a comparative overview of the enzymatic activities of different cytochrome P450 (CYP450) isozymes in the metabolic conversion of mitragynine to 16-Carboxymitragynine. Understanding the specific contributions of these enzymes is crucial for predicting drug-drug interactions, assessing metabolic clearance, and elucidating the overall pharmacological profile of mitragynine, the primary psychoactive alkaloid in Kratom (Mitragyna speciosa).

Comparative Analysis of CYP450 Isozyme Activity

The formation of 16-Carboxymitragynine from mitragynine is a targeted metabolic pathway mediated by a select group of CYP450 isozymes. Experimental data from in vitro studies utilizing recombinant human CYP enzymes have identified the key contributors to this biotransformation. While specific kinetic parameters for the formation of 16-Carboxymitragynine are not extensively detailed in currently available literature, the primary enzymes responsible have been clearly identified.

CYP450 Isozyme	Role in 16-Carboxymitragynine Formation
CYP2D6	Contributes to the formation of 16-Carboxymitragynine.[1][2]
CYP2C19	Contributes to the formation of 16-Carboxymitragynine.[1][2]
CYP2C18	Contributes to the formation of 16-Carboxymitragynine.[1]

This table is based on qualitative data identifying the involvement of each isozyme. Further research is required to quantify the relative formation rates.

Experimental Protocols

The identification of the CYP450 isozymes responsible for 16-Carboxymitragynine formation relies on established in vitro metabolic assays. The following is a detailed methodology based on protocols described in relevant literature for studying the metabolism of mitragynine.

In Vitro Incubation with Recombinant CYP450 Enzymes

This experiment is designed to determine the specific CYP450 isozymes involved in the metabolism of mitragynine to 16-Carboxymitragynine.

Materials:

• Mitragynine

• Recombinant human CYP450 enzymes (CYP2D6, CYP2C19, CYP2C18, and other relevant isozymes for broader screening)

• NADPH-cytochrome P450 reductase

• NADPH

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN)

• Methanol (B129727) (MeOH)

• Formic acid (FA)

• Internal standard (e.g., a structurally similar compound not present in the reaction)

Procedure:

• Reaction Mixture Preparation: In separate microcentrifuge tubes, prepare a reaction mixture containing phosphate buffer, recombinant CYP450 isozyme, and NADPH-cytochrome P450 reductase.

• Pre-incubation: Pre-incubate the reaction mixtures at 37°C for a short period to allow for temperature equilibration.

• Initiation of Reaction: Add mitragynine to each tube to initiate the metabolic reaction. A typical final concentration of mitragynine might be in the low micromolar range.

• Incubation: Incubate the reaction mixtures at 37°C for a specified time (e.g., 60 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction: Stop the reaction by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate the proteins.

• Protein Precipitation: Centrifuge the samples to pellet the precipitated proteins.

• Sample Preparation for Analysis: Transfer the supernatant to a new tube, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

LC-QTOF-MS/MS Analysis for Metabolite Identification and Quantification

This method is used to identify and quantify the 16-Carboxymitragynine formed in the in vitro incubation samples.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Quadrupole Time-of-Flight (QTOF) Mass Spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with two solvents:

  • Solvent A: Water with a small percentage of formic acid (e.g., 0.1%)

  • Solvent B: Acetonitrile or methanol with a small percentage of formic acid (e.g., 0.1%)

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Gradient Program: The gradient starts with a high percentage of Solvent A, which is gradually decreased as the percentage of Solvent B increases over the course of the run to elute compounds of increasing hydrophobicity.

Mass Spectrometry Conditions:

• Ionization Mode: Positive electrospray ionization (ESI+) is commonly used for mitragynine and its metabolites.

• Data Acquisition: Data is acquired in full-scan mode to detect all ions within a specified mass range. Targeted MS/MS (or product ion scanning) is then performed on the precursor ion of 16-Carboxymitragynine to confirm its identity through fragmentation patterns.

• Quantification: For quantitative analysis, a multiple reaction monitoring (MRM) method would be developed on a triple quadrupole mass spectrometer, monitoring specific precursor-to-product ion transitions for 16-Carboxymitragynine and the internal standard.

Visualizing the Process

To further clarify the experimental workflow and the metabolic pathway, the following diagrams are provided.

Caption: Experimental workflow for in vitro metabolism of mitragynine.

Caption: CYP450-mediated formation of 16-Carboxymitragynine.

References

• 1. CYP450-Mediated Metabolism of Mitragynine and Investigation of Metabolites in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 16-Carboxymitragynine: A Guide for Laboratory Professionals

For researchers and scientists in the field of drug development, the proper disposal of novel compounds is a critical component of laboratory safety and regulatory compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of 16-Carboxymitragynine, a metabolite of mitragynine, ensuring the protection of personnel and the environment.

While the Safety Data Sheet (SDS) for 16-Carboxymitragynine indicates that the substance is not classified as hazardous under the Globally Harmonized System (GHS), supplementary product information advises treating it as potentially hazardous until more comprehensive data is available.[1][2] This guidance adopts a precautionary principle, outlining a disposal process that aligns with best practices for handling research chemicals with unknown or conflicting hazard profiles.

Key Safety and Physical Properties

A summary of the pertinent data for 16-Carboxymitragynine is presented below, compiled from available safety and product information sheets.

Property	Value	Source
GHS Classification	Not Classified	[1]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
HMIS Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
Formulation	Crystalline solid	[3]
Solubility	Soluble in Methanol	[3]
Storage	-20°C	[3]
Precautionary Statement	"This material should be considered hazardous until further information becomes available."	[2]

Experimental Protocols: Disposal Workflow

The following procedure outlines the recommended steps for the disposal of 16-Carboxymitragynine waste, including unused product and contaminated materials.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling 16-Carboxymitragynine waste, all personnel must be equipped with appropriate PPE, including:

• Standard laboratory coat

• Safety glasses or goggles

• Chemical-resistant gloves (nitrile or neoprene)

All handling of the solid compound or solutions should be conducted in a certified chemical fume hood to minimize the risk of inhalation.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is paramount.

• Solid Waste: Unused or expired 16-Carboxymitragynine powder, as well as grossly contaminated items such as weighing papers and spatulas, should be collected in a designated, sealed, and clearly labeled hazardous waste container. The label should include the chemical name ("16-Carboxymitragynine"), the quantity, and the date of accumulation.

• Liquid Waste: Solutions containing 16-Carboxymitragynine should be collected in a separate, sealed, and labeled hazardous liquid waste container. If the solvent used is flammable (e.g., methanol), the waste container must be appropriate for flammable liquids.

• Sharps Waste: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a designated sharps container for hazardous waste.

Step 3: Decontamination of Work Surfaces and Equipment

Following the collection of waste, all surfaces and non-disposable equipment that may have come into contact with 16-Carboxymitragynine should be thoroughly decontaminated. A 70% ethanol (B145695) solution or a suitable laboratory disinfectant can be used, followed by a final rinse with distilled water. All cleaning materials, such as wipes and absorbent pads, should be disposed of as solid hazardous waste.

Step 4: Waste Storage and Disposal

Hazardous waste containers should be stored in a designated, secure, and well-ventilated satellite accumulation area until they are collected by the institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor. Ensure that all local, state, and federal regulations for hazardous waste disposal are followed.

Visualizing the Disposal Pathway

The following diagram illustrates the logical flow of the 16-Carboxymitragynine disposal process, from initial handling to final disposition.

Caption: Disposal Workflow for 16-Carboxymitragynine.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 16-Carboxymitragynine, fostering a secure research environment.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]

Safeguarding Researchers: A Comprehensive Guide to Handling 16-Carboxymitragynine

Ann Arbor, MI - For researchers, scientists, and drug development professionals working with 16-Carboxymitragynine, a metabolite of the psychoactive alkaloid mitragynine, stringent safety protocols are paramount. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to ensure the protection of laboratory personnel and the environment.

16-Carboxymitragynine is an analytical reference standard categorized as an opioid and is intended for research and forensic applications.[1] Due to its classification and potent nature, handling requires a comprehensive safety strategy that encompasses all stages from preparation to disposal.

Personal Protective Equipment (PPE) and Engineering Controls

Given the potential hazards associated with potent psychoactive compounds, a multi-layered approach to safety is necessary, combining appropriate PPE with robust engineering controls. The following table summarizes the recommended safety measures.

Control Level	Engineering Controls	Personal Protective Equipment (PPE)
Standard Laboratory Practice	Well-ventilated laboratory with readily accessible safety shower and eyewash station.	Safety glasses, lab coat, and nitrile gloves.
Handling of Powders and Stock Solutions	Chemical fume hood or a Class I Biological Safety Cabinet.	In addition to standard PPE: disposable sleeves, and double-gloving is recommended.
Procedures with High Risk of Aerosolization	Use of a containment ventilated enclosure (CVE) or a glove box.	In addition to the above: respiratory protection (e.g., a powered air-purifying respirator - PAPR) should be considered based on a risk assessment.

Operational Plan for Handling 16-Carboxymitragynine

A step-by-step procedural guide is crucial for minimizing exposure risk.

1. Preparation and Planning:

• Risk Assessment: Before any work begins, a thorough risk assessment must be conducted to identify potential hazards and determine the necessary safety precautions.

• SDS Review: All personnel must review the Safety Data Sheet (SDS) for 16-Carboxymitragynine.

• Emergency Procedures: Ensure all personnel are familiar with emergency procedures, including spill cleanup and first aid.

2. Handling Procedures:

• Weighing: All weighing of the solid compound must be performed in a chemical fume hood or a containment ventilated enclosure to prevent inhalation of airborne particles.

• Solution Preparation: When preparing solutions, add the solvent to the solid compound slowly to avoid splashing. The compound is soluble in methanol.[1]

• Transfers: Use appropriate tools (e.g., spatulas, powder funnels) to handle the solid. For liquid transfers, use calibrated pipettes.

3. Spill Management:

• Minor Spills: For small spills of solutions, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Major Spills: In the event of a larger spill, evacuate the area and follow established emergency protocols. Do not attempt to clean up a large spill without appropriate training and equipment.

Disposal Plan

Proper disposal of 16-Carboxymitragynine and associated waste is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All waste contaminated with 16-Carboxymitragynine, including disposable PPE, absorbent materials, and empty containers, must be segregated into a clearly labeled hazardous waste container.

• Decontamination: All non-disposable equipment that comes into contact with the compound must be thoroughly decontaminated. A validated decontamination process is necessary to ensure the removal or destruction of the potent compound.[2]

• Waste Disposal: Hazardous waste must be disposed of through a licensed hazardous waste disposal company, following all local, state, and federal regulations.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling 16-Carboxymitragynine in a laboratory setting.

Caption: Workflow for the safe handling of 16-Carboxymitragynine.

By adhering to these guidelines, research institutions can foster a culture of safety and ensure the well-being of their personnel while advancing scientific knowledge. This proactive approach to laboratory safety and chemical handling builds trust and demonstrates a commitment to excellence beyond the product itself.

References

• 1. caymanchem.com [caymanchem.com]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]